1,2-Dichloroethane

• CAS: 107-06-2

Core Science & Biosynthesis

An In-depth Technical Guide to the Physical and Chemical Properties of 1,2-Dichloroethane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical properties of 1,2-dichloroethane. The information is presented in a structured format to facilitate easy access and comparison of data. Detailed experimental protocols for key property measurements are also included, along with visualizations of its degradation pathways.

Physical Properties

1,2-Dichloroethane is a colorless, oily liquid with a characteristic sweet, chloroform-like odor.[1][2] It is a dense liquid that is slightly soluble in water.[3][4]

Table 1: Key Physical Properties of 1,2-Dichloroethane

Property	Value	Source
Molecular Formula	C₂H₄Cl₂	[5]
Molecular Weight	98.96 g/mol	[4][5][6]
Melting Point	-35 °C to -35.6 °C	[2][3][4][6]
Boiling Point	83 °C to 83.5 °C at 1013 hPa	[2][5]
Density	1.253 g/cm³ to 1.256 g/mL at 20-25 °C	[2][7]
Vapor Pressure	87 mmHg (11.6 kPa) at 25 °C	[2][6]
Water Solubility	8.6 - 8.7 g/L at 20-25 °C	[2][6]
Log P (Octanol-Water Partition Coefficient)	1.48	[3][6]
Flash Point	13 °C (closed cup)	[2][3][6]
Autoignition Temperature	413 °C	[2][6]

Chemical Properties and Reactivity

1,2-Dichloroethane is a flammable liquid and its vapor can form explosive mixtures with air.[2] It is incompatible with strong oxidizing agents, bases, and alkali metals.[8] Upon combustion, it can release toxic and irritating gases such as hydrogen chloride, carbon monoxide, and carbon dioxide.[8] The compound can decompose when exposed to air, moisture, and light, turning dark and acidic.[2]

Table 2: Chemical Reactivity and Hazard Data

Property	Information	Source
Chemical Stability	Stable under normal conditions. Decomposes slowly in contact with air, moisture, and light.	[2]
Incompatible Materials	Strong oxidizing agents, bases, alkali metals.	[8]
Hazardous Decomposition Products	Hydrogen chloride, carbon monoxide, carbon dioxide, phosgene.	[8]
Flammability Limits in Air	6.2% - 16% by volume	[2][6]

Experimental Protocols

The following sections detail the methodologies for determining the key physical properties of 1,2-dichloroethane.

The boiling point is determined as the temperature at which the vapor pressure of the liquid equals the surrounding atmospheric pressure.

• Apparatus: Thiele tube, thermometer, small test tube, capillary tube (sealed at one end), heating source (Bunsen burner or oil bath), and a liquid with a high boiling point (e.g., mineral oil).

• Procedure:

  • A small amount of 1,2-dichloroethane is placed in the small test tube.

  • The capillary tube is inverted (open end down) and placed inside the test tube containing the sample.

  • The test tube is attached to the thermometer, ensuring the sample is level with the thermometer bulb.

  • The Thiele tube is filled with a high-boiling point liquid, and the thermometer-test tube assembly is immersed in it.

  • The Thiele tube is gently heated, and as the temperature rises, a stream of bubbles will emerge from the capillary tube.

  • The heating is stopped when a steady stream of bubbles is observed.

  • The temperature at which the liquid just begins to enter the capillary tube upon cooling is recorded as the boiling point.[9]

The melting point is the temperature at which a substance changes from a solid to a liquid.

• Apparatus: Capillary tubes, melting point apparatus (e.g., Mel-Temp), thermometer, and a solid sample of 1,2-dichloroethane (frozen).

• Procedure:

  • A small amount of frozen 1,2-dichloroethane is packed into a capillary tube.

  • The capillary tube is placed in the heating block of the melting point apparatus.

  • The sample is heated at a controlled rate.

  • The temperature at which the first drop of liquid appears and the temperature at which the entire solid has melted are recorded as the melting point range. For a pure substance, this range should be narrow.

The static method directly measures the vapor pressure of a liquid in a closed system at equilibrium.

• Apparatus: A thermostatically controlled, evacuated container, a pressure measuring device (manometer or pressure transducer), and a sample of 1,2-dichloroethane.

• Procedure:

  • A small, degassed sample of 1,2-dichloroethane is introduced into the evacuated container. Degassing is crucial to remove dissolved air that could contribute to the total pressure.[10]

  • The container is maintained at a constant temperature until thermal equilibrium is reached between the liquid and vapor phases.

  • The pressure of the vapor in the headspace is then directly measured using the pressure transducer.[10]

  • This procedure is repeated at various temperatures to obtain a vapor pressure curve.[10]

This method involves saturating a solvent with the solute and then determining the concentration of the solute.

• Apparatus: A thermostatically controlled flask, a source of inert gas (e.g., nitrogen), a gas chromatograph (GC), and a sample of 1,2-dichloroethane.

• Procedure:

  • A known volume of water is placed in the thermostatically controlled flask.

  • Nitrogen gas is saturated with 1,2-dichloroethane vapor and then bubbled through the water.

  • The bubbling is continued until the water is saturated with 1,2-dichloroethane, which can take several hours.[11]

  • Samples of the saturated solution are periodically taken and the concentration of 1,2-dichloroethane is determined using gas chromatography.[11]

  • The solubility is reported as the concentration of 1,2-dichloroethane in the saturated aqueous solution.

Signaling Pathways and Degradation Mechanisms

1,2-Dichloroethane can undergo degradation through various pathways, including thermal decomposition and biodegradation.

At elevated temperatures, 1,2-dichloroethane primarily undergoes dehydrochlorination to form vinyl chloride and hydrogen chloride.[12][13]

Caption: Thermal decomposition of 1,2-dichloroethane.

Microorganisms can degrade 1,2-dichloroethane under both aerobic and anaerobic conditions. The primary anaerobic pathway is reductive dechlorination, which can proceed via dichloroelimination to ethene or through hydrogenolysis to chloroethane.[14][15] Aerobic degradation typically involves an initial hydrolysis or oxidation step.

References

• 1. iris.unipa.it [iris.unipa.it]
• 2. 1,2-Dichloroethane CAS#: 107-06-2 [m.chemicalbook.com]
• 3. 1,2-Dichloroethane | ClCH2CH2Cl | CID 11 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. atsdr.cdc.gov [atsdr.cdc.gov]
• 5. Ethane, 1,2-dichloro- [webbook.nist.gov]
• 6. Table 4-2, Physical and Chemical Properties of 1,2-Dichloroethane - Toxicological Profile for 1,2-Dichloroethane - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. solubilityofthings.com [solubilityofthings.com]
• 8. fishersci.com [fishersci.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. benchchem.com [benchchem.com]
• 11. IUPAC-NIST Solubilities Database [srdata.nist.gov]
• 12. digitalcommons.njit.edu [digitalcommons.njit.edu]
• 13. researchgate.net [researchgate.net]
• 14. Degradation of 1,2-dichloroethane by microbial communities from river sediment at various redox conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Laboratory-Scale Synthesis of 1,2-Dichloroethane

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the laboratory-scale synthesis of 1,2-dichloroethane, a crucial precursor and solvent in organic chemistry and drug development. The primary focus is on the direct chlorination of ethylene, a robust and well-established method. This document details the underlying reaction mechanism, experimental protocols, purification techniques, and analytical characterization.

Introduction

1,2-Dichloroethane (ethylene dichloride, EDC) is a chlorinated hydrocarbon with significant industrial and laboratory applications.[1][2] Primarily, it serves as a key intermediate in the production of vinyl chloride, the monomer for polyvinyl chloride (PVC).[1] In the research and pharmaceutical sectors, it is utilized as a solvent and a reagent in various synthetic transformations. This guide outlines the direct chlorination of ethylene catalyzed by iron(III) chloride for the preparation of 1,2-dichloroethane in a laboratory setting.[1][2][3]

Reaction Mechanism and Signaling Pathway

The synthesis of 1,2-dichloroethane from ethylene and chlorine gas is an electrophilic addition reaction. The reaction is catalyzed by a Lewis acid, typically iron(III) chloride (FeCl₃), which polarizes the chlorine-chlorine bond, making one chlorine atom more electrophilic.[4][5] The ethylene molecule, with its electron-rich double bond, then attacks the electrophilic chlorine atom, forming a cyclic chloronium ion intermediate. The subsequent nucleophilic attack by the chloride ion (from FeCl₄⁻) on one of the carbon atoms of the chloronium ion opens the ring to yield 1,2-dichloroethane.

The reaction can be summarized by the following equation:

H₂C=CH₂ + Cl₂ → ClCH₂CH₂Cl[1][3]

Below is a diagram illustrating the catalytic cycle for this reaction.

References

• 1. 1,2-Dichloroethane - Wikipedia [en.wikipedia.org]
• 2. 1,2-Dichloroethane - Sciencemadness Wiki [sciencemadness.org]
• 3. Iron(III) chloride - Wikipedia [en.wikipedia.org]
• 4. semanticscholar.org [semanticscholar.org]
• 5. scispace.com [scispace.com]

An In-depth Technical Guide to the Reaction Mechanisms of 1,2-Dichloroethane with Nucleophiles

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,2-Dichloroethane (EDC), a significant commodity chemical, primarily serves as a precursor in the production of vinyl chloride monomer, the building block of polyvinyl chloride (PVC).[1] Beyond its industrial importance, the reactivity of 1,2-dichloroethane with various nucleophiles provides a compelling case study in fundamental organic reaction mechanisms, namely bimolecular nucleophilic substitution (SN2) and bimolecular elimination (E2). Understanding the interplay of these competing pathways is crucial for synthetic chemists aiming to control reaction outcomes and for toxicologists investigating the metabolic fate of this compound. This technical guide provides a comprehensive overview of the reaction mechanisms of 1,2-dichloroethane with common nucleophiles, supported by quantitative data, detailed experimental protocols, and mechanistic pathway visualizations.

Core Reaction Mechanisms: SN2 vs. E2

The reaction of 1,2-dichloroethane, a primary alkyl halide, with nucleophiles is characterized by a competition between substitution and elimination pathways. The predominant mechanism is highly dependent on the nature of the nucleophile, the solvent, and the reaction temperature.

Bimolecular Nucleophilic Substitution (SN2): This is a single-step concerted mechanism where the nucleophile attacks the electrophilic carbon atom, and the leaving group (chloride ion) departs simultaneously. For 1,2-dichloroethane, this results in the substitution of one or both chlorine atoms.

Bimolecular Elimination (E2): This is also a one-step concerted mechanism. In this pathway, a base abstracts a proton from a carbon atom adjacent to the carbon bearing the leaving group, leading to the formation of a double bond and the expulsion of the leaving group. In the case of 1,2-dichloroethane, the primary product of E2 is vinyl chloride.

The balance between these two pathways is a critical aspect of the reactivity of 1,2-dichloroethane.

Reaction with Specific Nucleophiles

Hydroxide Ion (-OH)

The reaction of 1,2-dichloroethane with hydroxide ions can lead to both substitution and elimination products. In aqueous solutions, substitution is generally favored, leading to the formation of ethylene glycol.[2] The use of an alcoholic solvent, such as ethanol, tends to increase the proportion of the elimination product, vinyl chloride.[3]

Products:

• SN2 Product: Ethylene glycol (ethane-1,2-diol)

• E2 Product: Vinyl chloride

Ammonia (NH3)

The reaction of 1,2-dichloroethane with ammonia is the primary industrial route to produce ethylenediamine.[1] This reaction is typically carried out at elevated temperatures and pressures to achieve a reasonable reaction rate.[1] The initial substitution of one chlorine atom is followed by a second substitution to yield the final product. A large excess of ammonia is often used to minimize the formation of side products like diethylenetriamine (DETA) and triethylenetetramine (TETA).[1]

Products:

• SN2 Product: Ethylenediamine

• Side Products: Diethylenetriamine (DETA), Triethylenetetramine (TETA)

Cyanide Ion (-CN)

The reaction of 1,2-dichloroethane with cyanide ions, typically from sodium or potassium cyanide, is a classic example of a nucleophilic substitution reaction that leads to the formation of succinonitrile.[4] This reaction is usually performed in a polar aprotic solvent to enhance the nucleophilicity of the cyanide ion.

Product:

• SN2 Product: Succinonitrile (butanedinitrile)

Quantitative Data

The following table summarizes available quantitative data for the reaction of 1,2-dichloroethane with various nucleophiles. It is important to note that reaction conditions significantly influence these values.

Nucleophile	Solvent	Temperature (°C)	Pressure (MPa)	Molar Ratio (Nucleophile:EDC)	Product(s)	Yield (%)	Rate Constant (k)	Reference(s)
Ammonia (NH3)	Aqueous	180	High	-	Ethylenediamine, DETA, TETA	-	-	[1]
Ammonia (NH3)	-	115-145	1-1.5	4-6:1	Ethylenediamine	87-95	-	[1]
Sodium Cyanide (NaCN)	95% Ethanol	Reflux	Atmospheric	-	Succinonitrile	90.5	-	[4]

Experimental Protocols

Reaction of 1,2-Dichloroethane with Sodium Hydroxide (Hydrolysis to Ethylene Glycol)

Objective: To synthesize ethylene glycol from 1,2-dichloroethane via nucleophilic substitution.

Materials:

• 1,2-dichloroethane

• Sodium hydroxide (NaOH)

• Distilled water

• Round-bottom flask

• Reflux condenser

• Heating mantle

• Separatory funnel

• Distillation apparatus

• Anhydrous magnesium sulfate

Procedure:

• In a round-bottom flask, prepare a solution of sodium hydroxide in water.

• Add 1,2-dichloroethane to the flask.

• Attach a reflux condenser and heat the mixture to reflux using a heating mantle. The reaction progress can be monitored by gas chromatography.

• After the reaction is complete (typically several hours), allow the mixture to cool to room temperature.

• Transfer the mixture to a separatory funnel and separate the aqueous and organic layers.

• Extract the aqueous layer with a suitable organic solvent (e.g., diethyl ether) to recover any dissolved product.

• Combine the organic layers and dry over anhydrous magnesium sulfate.

• Filter the drying agent and remove the solvent using a rotary evaporator.

• Purify the crude ethylene glycol by distillation.

Reaction of 1,2-Dichloroethane with Ammonia (Synthesis of Ethylenediamine)

Objective: To synthesize ethylenediamine from 1,2-dichloroethane.

Materials:

• 1,2-dichloroethane

• Aqueous ammonia (e.g., 28-30%)

• High-pressure autoclave or a sealed reaction vessel

• Heating and stirring mechanism

• Sodium hydroxide (for neutralization)

• Distillation apparatus

Procedure:

• Caution: This reaction should be performed in a well-ventilated fume hood using appropriate high-pressure equipment due to the volatility and toxicity of the reactants and the high pressures involved.

• Charge a high-pressure autoclave with aqueous ammonia and 1,2-dichloroethane. A significant molar excess of ammonia is recommended to favor the formation of the primary amine.

• Seal the reactor and heat it to the desired temperature (e.g., 115-145°C), which will also increase the internal pressure (e.g., 1-1.5 MPa).[1]

• Maintain the reaction at this temperature with stirring for the specified duration (e.g., 8-15 minutes).[1]

• After the reaction time, cool the reactor to room temperature and carefully vent any excess pressure.

• The resulting mixture contains the hydrochloride salt of ethylenediamine and other polyamines. Neutralize the mixture with a concentrated solution of sodium hydroxide to liberate the free amines.

• The ethylenediamine can then be isolated and purified by fractional distillation.

Reaction of 1,2-Dichloroethane with Potassium Cyanide (Synthesis of Succinonitrile)

Objective: To synthesize succinonitrile from 1,2-dichloroethane.

Materials:

• 1,2-dichloroethane

• Potassium cyanide (KCN)

• Ethanol (95%)

• Round-bottom flask

• Reflux condenser

• Heating mantle

• Stirring apparatus

• Filtration apparatus

• Distillation apparatus

Procedure:

• Caution: Potassium cyanide is highly toxic. Handle with extreme care in a well-ventilated fume hood, wearing appropriate personal protective equipment. Have a cyanide antidote kit readily available.

• In a round-bottom flask equipped with a reflux condenser and a stirrer, dissolve potassium cyanide in 95% ethanol.

• Add 1,2-dichloroethane to the solution.

• Heat the mixture to reflux with constant stirring. The reaction is typically carried out for several hours.[4]

• After the reaction is complete, cool the mixture to room temperature.

• The inorganic salt (potassium chloride) will precipitate out of the solution. Remove the precipitate by filtration.

• The filtrate contains the succinonitrile dissolved in ethanol. Remove the ethanol by distillation.

• The crude succinonitrile can be further purified by vacuum distillation. A yield of around 90.5% can be expected.[4]

Mechanistic Pathways and Experimental Workflow

The following diagrams, generated using the DOT language, illustrate the key reaction mechanisms and a general experimental workflow for the reactions of 1,2-dichloroethane with nucleophiles.

Caption: SN2 reaction mechanism of a nucleophile with 1,2-dichloroethane.

References

• 1. CN101862683A - Novel process for preparing ethylenediamine product and catalyst thereof - Google Patents [patents.google.com]
• 2. e3s-conferences.org [e3s-conferences.org]
• 3. quora.com [quora.com]
• 4. US2211240A - Synthesis of succinonitrile - Google Patents [patents.google.com]

conformational analysis of 1,2-dichloroethane gauche and anti

An In-depth Technical Guide to the Conformational Analysis of 1,2-Dichloroethane: Gauche and Anti Conformers

Introduction

Conformational analysis, the study of the spatial arrangement of atoms in a molecule that can be interconverted by rotation about single bonds, is a cornerstone of modern stereochemistry.[1] The molecule 1,2-dichloroethane (DCE) serves as a classic and historically significant model for understanding the principles of conformational isomerism.[2][3] Its rotational behavior around the central carbon-carbon bond gives rise to distinct, stable conformations known as conformers, primarily the anti and gauche forms.[1][4][5]

The relative stability and population of these conformers are dictated by a delicate balance of steric repulsion, electrostatic interactions, and stereoelectronic effects.[1][2] This balance is further influenced by the molecule's environment, such as its physical state (gas, liquid) and the polarity of the solvent.[2][4][5] This technical guide provides a comprehensive overview of the conformational analysis of 1,2-dichloroethane, detailing the structural and energetic properties of its anti and gauche conformers, the experimental and computational methods used for their characterization, and the factors governing their equilibrium.

The Conformational Isomers: Anti and Gauche

Rotation around the C-C single bond in 1,2-dichloroethane leads to three energy-minimum staggered conformations: one anti and two enantiomeric gauche forms.[1]

• Anti Conformer: In the anti (or antiperiplanar) conformation, the two chlorine atoms are positioned 180° apart with respect to the C-C bond axis.[1][4][5] This arrangement minimizes both steric hindrance and dipole-dipole repulsion between the bulky, electronegative chlorine atoms, making it the most stable conformer in the gas phase.[4][6][7] The anti form has a zero molecular dipole moment because the individual C-Cl bond dipoles cancel each other out.[1]

• Gauche Conformer: The gauche (or synclinal) conformations occur when the dihedral angle between the two chlorine atoms is approximately 60° (+sc and -sc).[1][4][5][7] These two forms are chiral and are non-superimposable mirror images of each other (enantiomers).[1] Due to the proximity of the chlorine atoms, the gauche conformer experiences greater steric and electrostatic repulsion compared to the anti form, rendering it less stable.[7] Unlike the anti form, the C-Cl bond dipoles do not cancel, resulting in a net molecular dipole moment.[1]

Quantitative Data Summary

The relative stabilities, geometries, and populations of the 1,2-dichloroethane conformers have been extensively quantified through various experimental and computational methods.

Table 1: Energetics of 1,2-Dichloroethane Conformers

Parameter	Value (kJ/mol)	Value (kcal/mol)	Method/Phase	Reference
Energy Difference (Anti vs. Gauche)	4.3	~1.03	Infrared Spectroscopy	[1]
Energy Difference (Anti vs. Gauche)	4.81	1.15	Not Specified	[6][8]
Rotational Barrier (Anti → Gauche)	~12	~2.87	Heat Capacity/Dipole Moment Data	[1]
Rotational Barrier (Gauche → Anti)	21.5	5.15	Not Specified	[6][8]
Rotational Barrier (Eclipsed Cl-Cl)	38.9	9.3	Not Specified	[6][8]
Energy Difference (Gauche → Anti)	-1.20	-0.29	Experiment (Ideal Gas)	[9]
Energy Difference (Gauche → Anti)	-0.57	-0.14	Experiment (Aqueous Solution)	[9]

Table 2: Structural Parameters of 1,2-Dichloroethane Conformers

Parameter	Conformer	Value	Method	Reference
Cl-C-C-Cl Dihedral Angle	Anti	180°	Definition	[1][4][5]
Cl-C-C-Cl Dihedral Angle	Gauche	~60°	General	[4][5][7]
Cl-C-C-Cl Dihedral Angle	Gauche	76.4°	Electron Diffraction	[1]
Cl-C-C-Cl Dihedral Angle	Gauche	68.1°	Microwave Spectroscopy	[1]

Table 3: Population Distribution of Conformers

Phase / Solvent	Temperature	% Anti	% Gauche	Method	Reference
Gas Phase	22 °C	73	27	Electron Diffraction	[4][10]
Gas Phase	Not Specified	79	21	Not Specified	[9]
Pure Liquid	Not Specified	-	64.6	Not Specified	[9]
Polar Solvents	Not Specified	Decreases	Increases	General Observation	[4][5]

Experimental Protocols for Conformational Analysis

A variety of experimental techniques have been pivotal in elucidating the conformational equilibrium of 1,2-dichloroethane.

Vibrational Spectroscopy (Infrared and Raman)

Vibrational spectroscopy is a powerful tool for distinguishing between conformers, as the anti and gauche forms have different symmetries and thus different selection rules for IR and Raman activity.

• Methodology: Infrared (IR) and Raman spectra are recorded for 1,2-dichloroethane in the gas, liquid, or solution phases.[1][11] Specific vibrational bands are assigned to the unique stretching and bending modes of each conformer. For instance, the antisymmetric C-Cl stretching mode of the anti form is observed in the IR spectrum but is inactive in the Raman spectrum.[1] Conversely, Raman spectroscopy can identify characteristic lines for both conformers, such as the lines at 752 cm⁻¹ (trans/anti) and 653 cm⁻¹ (cis/gauche) first observed by Mizushima and coworkers.[1]

• Data Analysis: The relative intensities of the absorption bands corresponding to each conformer are measured. By studying the temperature dependence of these intensities, the enthalpy difference (ΔH°) between the conformers can be calculated using the van't Hoff equation. This allows for the determination of their relative populations and energy difference.[1]

Gas Electron Diffraction

This technique provides direct structural information about the geometry of molecules in the gas phase.

• Methodology: A high-energy beam of electrons is directed through a vapor of 1,2-dichloroethane. The electrons are scattered by the molecule's electrostatic potential, creating a diffraction pattern of concentric rings.[12] The intensity and angular distribution of this pattern are recorded.

• Data Analysis: The diffraction pattern is mathematically analyzed to determine the radial distribution of atoms. This analysis yields precise measurements of bond lengths, bond angles, and, most importantly, the torsional (dihedral) angle between the two chlorine atoms.[1] This method was crucial in confirming the existence of both anti and gauche forms in the gas phase and in measuring their precise geometries and relative abundance.[1][10]

Dipole Moment Measurement

The significant difference in polarity between the nonpolar anti conformer and the polar gauche conformer allows for the study of their equilibrium through dipole moment measurements.

• Methodology: The dielectric constant of a dilute solution of 1,2-dichloroethane in a nonpolar solvent is measured at various temperatures.

• Data Analysis: The overall molecular dipole moment is calculated from the dielectric constant. It was observed that the dipole moment of 1,2-dichloroethane increases with temperature.[1][2] This observation is explained by the Boltzmann distribution: as the temperature rises, the population of the less stable but more polar gauche conformer increases, leading to a higher weighted-average dipole moment for the molecular ensemble.[1] These measurements provided the first compelling evidence for the existence of exchanging conformers.[2]

Computational Chemistry Approaches

Theoretical calculations are indispensable for complementing experimental data and providing deeper insight into the factors governing conformational stability.[1]

• Methodology: A range of computational methods, including Molecular Mechanics (MM2), semi-empirical methods (AM1, PM3), and more rigorous ab initio (HF, MP2) and Density Functional Theory (DFT) methods (e.g., B3LYP), are employed.[11][13][14] These methods are used to perform geometry optimizations to find the energy-minimum structures of the conformers and to calculate their relative energies and vibrational frequencies.[1]

• Application: Computational models can accurately predict the energy difference between the anti and gauche forms and the energy barriers to rotation.[1] Furthermore, solvent effects can be simulated using models like the Onsager or IPCM models to understand how polar solvents stabilize the gauche conformer.[11][13]

Visualization of the Analysis Workflow

The comprehensive analysis of 1,2-dichloroethane's conformations involves a synergistic relationship between experimental investigation and theoretical modeling.

Caption: Workflow for the conformational analysis of 1,2-dichloroethane.

References

• 1. Discovery of internal rotation and conformers of 1,2-dichloroethane: the dawn of the concept of conformation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Discovery of internal rotation and conformers of 1,2-dichloroethane: the dawn of the concept of conformation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Revisiting the Conformational Isomerism of Dihaloethanes: A Hybrid Computational and Experimental Laboratory for the Undergraduate Curriculum - PMC [pmc.ncbi.nlm.nih.gov]
• 4. spoken-tutorial.org [spoken-tutorial.org]
• 5. jsmol.soul.fossee.in [jsmol.soul.fossee.in]
• 6. askfilo.com [askfilo.com]
• 7. brainly.com [brainly.com]
• 8. The anti conformation of 1,2-dichloroethane, CH2ClCH2Cl, is 4.8 kJ·mol–1 .. [askfilo.com]
• 9. fig.if.usp.br [fig.if.usp.br]
• 10. pubs.aip.org [pubs.aip.org]
• 11. tandfonline.com [tandfonline.com]
• 12. physics.utoronto.ca [physics.utoronto.ca]
• 13. Conformational behaviour of 1,2-dichloroethane and 1,2-dibromoethane: 1H-NMR, IR, refractive index and theoretical studies | Semantic Scholar [semanticscholar.org]
• 14. researchgate.net [researchgate.net]

Solubility of Organic Compounds in 1,2-Dichloroethane: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of organic compounds in 1,2-dichloroethane, a versatile solvent frequently employed in organic synthesis, chemical manufacturing, and pharmaceutical sciences. This document is intended to be a valuable resource for researchers, scientists, and drug development professionals by offering quantitative solubility data, detailed experimental protocols for solubility determination, and a visual representation of a typical solubility testing workflow.

Introduction to 1,2-Dichloroethane as a Solvent

1,2-Dichloroethane (also known as ethylene dichloride) is a chlorinated hydrocarbon with the chemical formula C₂H₄Cl₂. It is a colorless liquid with a chloroform-like odor.[1] Its utility as a solvent stems from its ability to dissolve a wide range of organic compounds, including both polar and nonpolar substances.[2] This broad solvency power makes it a valuable medium for chemical reactions, extractions, and various industrial processes.[2] However, it is important to note that 1,2-dichloroethane is toxic and a suspected carcinogen, necessitating careful handling and appropriate safety precautions in a laboratory setting.

Quantitative Solubility Data

It is important to note that the solubility of a substance can be significantly influenced by factors such as temperature and the presence of impurities. Therefore, the data presented below should be considered in the context of the specified conditions.

Table 1: Solubility of Naphthalene in 1,2-Dichloroethane at Various Temperatures

Temperature (K)	Mole Fraction Solubility of Naphthalene (x₁)
300.4	0.336
309.7	0.419
319.3	0.515
324.3	0.572
332.6	0.678
342.9	0.827
348.9	0.918

Data sourced from the IUPAC-NIST Solubility Database.[3]

Qualitative Solubility of Various Organic Functional Groups

In the absence of specific quantitative data for a broad range of compounds, a general understanding of solubility based on functional groups can be highly valuable. The principle of "like dissolves like" is a useful guideline. 1,2-dichloroethane is a relatively nonpolar solvent, though it possesses a dipole moment, allowing it to dissolve a variety of substances.

• Hydrocarbons: Alkanes, alkenes, and aromatic hydrocarbons are generally soluble in 1,2-dichloroethane due to their nonpolar nature.

• Halogenated Hydrocarbons: Other chlorinated hydrocarbons are typically miscible with 1,2-dichloroethane.

• Alcohols: Lower-chain alcohols (e.g., ethanol, methanol) are soluble in 1,2-dichloroethane.[2]

• Ethers: Ethers are generally miscible with 1,2-dichloroethane.[3]

• Ketones and Aldehydes: Ketones such as acetone are soluble in 1,2-dichloroethane.[3]

• Esters: Esters like ethyl acetate are miscible with 1,2-dichloroethane.[4]

• Carboxylic Acids: The solubility of carboxylic acids, such as benzoic acid, in nonpolar solvents is often low but can be influenced by temperature.

• Amines: Amines like aniline are generally soluble in organic solvents.[5]

• Phenols: Phenol is soluble in many organic solvents.

Experimental Protocol: Determination of Thermodynamic Solubility using the Shake-Flask Method

The shake-flask method is a widely accepted and reliable technique for determining the thermodynamic (or equilibrium) solubility of a compound in a solvent. The following protocol provides a detailed methodology for this experiment.

4.1. Principle

A supersaturated solution of the organic compound in 1,2-dichloroethane is prepared and agitated at a constant temperature for a sufficient period to allow the system to reach equilibrium. After equilibration, the solid and liquid phases are separated, and the concentration of the dissolved compound in the liquid phase is determined using a suitable analytical technique.

4.2. Materials and Equipment

• Organic compound of interest (solute)

• 1,2-Dichloroethane (solvent), analytical grade

• Glass vials or flasks with airtight screw caps

• Orbital shaker or magnetic stirrer with a temperature-controlled water bath

• Syringe filters (e.g., 0.22 µm PTFE)

• Analytical balance

• Volumetric flasks and pipettes

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis), or another appropriate analytical instrument (e.g., Gas Chromatography, UV-Vis spectrophotometer)

4.3. Procedure

• Preparation of the Saturated Solution:

  • Add an excess amount of the solid organic compound to a glass vial. The excess solid is crucial to ensure that a saturated solution is formed.

  • Accurately pipette a known volume of 1,2-dichloroethane into the vial.

  • Securely cap the vial to prevent solvent evaporation.

• Equilibration:

  • Place the vial in an orbital shaker or a temperature-controlled water bath with stirring.

  • Agitate the mixture at a constant temperature (e.g., 298.15 K or 25 °C) for a predetermined period (typically 24 to 72 hours) to ensure equilibrium is reached. The exact time may need to be determined experimentally by taking measurements at different time points until the concentration of the solute in the solution remains constant.

• Phase Separation:

  • After the equilibration period, allow the vial to stand undisturbed at the same constant temperature for a sufficient time (e.g., several hours) to allow the excess solid to settle.

  • Carefully withdraw a sample of the supernatant using a syringe.

  • Immediately filter the sample through a syringe filter to remove any undissolved solid particles. This step is critical to prevent artificially high solubility readings.

• Analysis:

  • Accurately dilute the filtered solution with 1,2-dichloroethane to a concentration that falls within the linear range of the analytical instrument.

  • Analyze the diluted solution using a pre-calibrated HPLC or other suitable analytical method to determine the concentration of the dissolved organic compound.

  • Perform the analysis in triplicate to ensure accuracy and precision.

• Data Calculation:

  • Calculate the solubility of the organic compound in 1,2-dichloroethane, typically expressed in units of grams per liter (g/L), moles per liter (mol/L), or as a mole fraction.

Visualization of Experimental Workflow

The following diagram illustrates a generalized workflow for determining the solubility of an organic compound.

Caption: Workflow for determining the solubility of an organic compound.

Conclusion

This technical guide has provided an overview of the solubility of organic compounds in 1,2-dichloroethane, including available quantitative data, qualitative trends, and a detailed experimental protocol for its determination. While a comprehensive database of solubility values is not yet established, the information and methodologies presented here offer a solid foundation for researchers and professionals working with this important solvent. Accurate knowledge of solubility is paramount for the successful design and execution of chemical processes, and the procedures outlined in this guide can be readily implemented to obtain reliable solubility data for a wide range of organic compounds.

References

• 1. 1,2-Dichloroethane - Wikipedia [en.wikipedia.org]
• 2. solubilityofthings.com [solubilityofthings.com]
• 3. 1,2-dichloroethane [chemister.ru]
• 4. 1,2-Dichloroethyl acetate | 10140-87-1 | Benchchem [benchchem.com]
• 5. solubilityofthings.com [solubilityofthings.com]

A Theoretical Conformational Analysis of 1,2-Dichloroethane: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the theoretical conformational analysis of 1,2-dichloroethane, a foundational molecule in the study of rotational isomerism. This document details the stable conformations, energy profiles, and the experimental and computational methodologies used to elucidate these properties, offering valuable insights for professionals in chemical research and drug development.

Core Concepts in the Conformational Analysis of 1,2-Dichloroethane

1,2-Dichloroethane (DCE) is a classic example used to illustrate the principles of conformational isomerism, which involves the study of the different spatial arrangements of atoms in a molecule that can be interconverted by rotation about single bonds.[1][2] The rotation around the central carbon-carbon single bond in DCE gives rise to a continuum of conformations, with specific energy minima and maxima. The most significant conformations are the staggered (anti and gauche) and eclipsed forms.[2][3]

The stability of these conformers is governed by a combination of steric hindrance, electrostatic interactions, and hyperconjugation effects.[4] In the gaseous phase, the anti conformation, where the two bulky chlorine atoms are positioned 180° apart, is the most stable due to minimized steric repulsion.[3][4] The gauche conformation, with a dihedral angle of approximately 60° between the chlorine atoms, is less stable in the gas phase.[3][4][5] However, in polar solvents, the more polar gauche conformer can be preferentially stabilized, leading to a shift in the conformational equilibrium.[3]

Quantitative Conformational Data

The relative energies and populations of the conformers of 1,2-dichloroethane have been extensively studied. The following tables summarize key quantitative data from various experimental and theoretical investigations.

Table 1: Dihedral Angles of Stable and Transition State Conformers

Conformation	Cl-C-C-Cl Dihedral Angle (°)	Stability
Eclipsed (syn-periplanar)	0	Transition State (Energy Maximum)
Gauche (syn-clinal)	~60	Energy Minimum
Eclipsed	120	Transition State (Energy Maximum)
Anti (anti-periplanar)	180	Global Energy Minimum

Table 2: Relative Energies and Rotational Barriers

Parameter	Value (kJ/mol)	Value (kcal/mol)	Phase
Energy difference (Gauche - Anti)	4.8	1.15	Gas
Rotational Barrier (Gauche to Anti)	21.5	5.15	Gas
Rotational Barrier (Anti to Gauche)	38.9	9.3	Gas
Rotational Barrier (C-C bond rotation)	~12.5	~3.0	Gas

Table 3: Population of Conformers at 22°C in the Gas Phase

Conformer	Population (%)
Anti	73
Gauche	27

Methodologies for Conformational Analysis

A variety of experimental and computational techniques are employed to study the conformational landscape of 1,2-dichloroethane.

Experimental Protocols

Raman Spectroscopy

Raman spectroscopy is a powerful technique for identifying and quantifying the populations of different conformers. The anti and gauche forms of 1,2-dichloroethane have distinct vibrational modes that can be resolved in the Raman spectrum.

• Sample Preparation: Liquid 1,2-dichloroethane is sealed in a glass capillary tube.

• Instrumentation: A confocal Raman spectrophotometer equipped with a frequency-doubled Nd:YAG laser (532 nm excitation wavelength) is used.

• Data Acquisition: Spectra are typically recorded over a range of temperatures. For each temperature, multiple scans are co-added to improve the signal-to-noise ratio.

• Data Analysis: The areas of the Raman peaks corresponding to the anti and gauche conformers are integrated. The ratio of these areas is used to determine the relative populations of the two conformers at each temperature. A van 't Hoff plot of the natural logarithm of the equilibrium constant versus the inverse of the temperature can then be used to determine the enthalpy difference between the conformers.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy, particularly proton and carbon-13 NMR, can provide information about the time-averaged conformation of molecules in solution.

• Sample Preparation: A solution of 1,2-dichloroethane is prepared in a deuterated solvent (e.g., CDCl3) to avoid interference from solvent protons. Tetramethylsilane (TMS) is typically added as an internal standard for chemical shift referencing.[6][7]

• Instrumentation: A high-field NMR spectrometer is used to acquire the spectra.

• Data Acquisition: Standard 1H and 13C NMR spectra are recorded. Due to the symmetry of the molecule and rapid interconversion between conformers at room temperature, the 1H NMR spectrum of 1,2-dichloroethane shows a single peak, and the 13C NMR spectrum also shows a single resonance.[6][7]

• Data Analysis: While standard NMR at room temperature provides an averaged signal, variable temperature NMR studies can be used to probe the conformational equilibrium. By analyzing the changes in chemical shifts or coupling constants as a function of temperature, thermodynamic parameters for the conformational exchange can be extracted.

Gas-Phase Electron Diffraction (GED)

GED is a powerful technique for determining the gas-phase molecular structure, including the dihedral angles and relative abundances of different conformers.

• Experimental Setup: A beam of high-energy electrons is scattered by a jet of the gaseous sample. The scattered electrons form a diffraction pattern that is recorded on a detector.

• Data Analysis: The diffraction pattern is analyzed to obtain a radial distribution curve, which represents the probability of finding two atoms at a given distance from each other. This curve is then fit to a theoretical model of the molecule, allowing for the determination of bond lengths, bond angles, and the dihedral angles of the different conformers present in the gas phase. The relative intensities of the contributions from each conformer to the total scattering pattern provide their relative populations.

Computational Protocols

Computational chemistry provides a theoretical framework for understanding and predicting the conformational preferences of molecules.

Ab Initio and Density Functional Theory (DFT) Calculations

These quantum mechanical methods can be used to calculate the energies of different conformers and the energy barriers between them.

• Software: Programs such as Gaussian are commonly used for these calculations.[8]

• Methodology:

  • Structure Building: The initial 3D structures of the anti and gauche conformers of 1,2-dichloroethane are built using a molecular modeling program.

  • Geometry Optimization: The geometry of each conformer is optimized to find the lowest energy structure. This is typically done using a specific level of theory (e.g., MP2, B3LYP) and a basis set (e.g., 6-31G(d), 6-311++G(d,p)).[8]

  • Frequency Calculation: A frequency calculation is performed on the optimized structures to confirm that they are true energy minima (no imaginary frequencies) and to obtain thermodynamic data such as zero-point vibrational energy and thermal corrections.

  • Potential Energy Scan: To map the entire potential energy surface for rotation around the C-C bond, a relaxed potential energy scan is performed. This involves systematically changing the Cl-C-C-Cl dihedral angle in small increments (e.g., 10-15 degrees) and optimizing the rest of the molecular geometry at each step. The energy of the molecule is then plotted against the dihedral angle to visualize the rotational profile.

Visualizing Conformational Analysis

Diagrams are essential for visualizing the concepts and workflows in conformational analysis.

Caption: Workflow for theoretical conformational analysis.

Caption: Potential energy vs. dihedral angle for 1,2-dichloroethane.

Conclusion

The theoretical conformational analysis of 1,2-dichloroethane provides a clear illustration of the fundamental principles governing molecular structure and energetics. The interplay of steric and electronic effects dictates the relative stabilities of its conformers, a balance that can be influenced by the surrounding environment. The methodologies outlined in this guide, from experimental techniques like Raman and NMR spectroscopy to computational approaches such as DFT, offer a robust toolkit for researchers in chemistry and drug development. A thorough understanding of conformational preferences is critical in drug design, as the three-dimensional structure of a molecule is intimately linked to its biological activity. The principles demonstrated with 1,2-dichloroethane serve as a foundational stepping stone for the analysis of more complex molecular systems.

References

• 1. researchgate.net [researchgate.net]
• 2. spoken-tutorial.org [spoken-tutorial.org]
• 3. Revisiting the Conformational Isomerism of Dihaloethanes: A Hybrid Computational and Experimental Laboratory for the Undergraduate Curriculum - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. 1H proton nmr spectrum of 1,2-dichloroethane C2H4Cl2 CH2ClCH2Cl low/high resolution analysis interpretation of chemical shifts ppm spin spin line splitting H-1 1,2-dichloroethane 1-H nmr explaining spin-spin coupling for line splitting doc brown's advanced organic chemistry revision notes [docbrown.info]
• 7. 13C nmr spectrum of 1,2-dichloroethane C2H4Cl2 CH2ClCH2Cl analysis of chemical shifts ppm interpretation of C-13 chemical shifts ppm of 1,2-dichloroethane C13 13-C nmr doc brown's advanced organic chemistry revision notes [docbrown.info]
• 8. semanticscholar.org [semanticscholar.org]

1,2-dichloroethane CAS number and molecular weight

An In-depth Technical Guide to 1,2-Dichloroethane

Physicochemical Properties of 1,2-Dichloroethane

1,2-Dichloroethane, also known as ethylene dichloride (EDC), is a chlorinated hydrocarbon primarily used as a chemical intermediate in the production of vinyl chloride monomer (VCM), the main precursor to polyvinyl chloride (PVC).[1] It also finds application as a solvent.[1] This colorless liquid possesses a characteristic sweet, chloroform-like odor.[1]

Core Identification and Physical Data

A comprehensive summary of the key identifiers and physical properties of 1,2-dichloroethane is presented below. This data is essential for researchers and chemical professionals in designing experiments, understanding its behavior in various environments, and ensuring safe handling.

Property	Value
CAS Number	107-06-2[1][2][3][4]
Molecular Formula	C₂H₄Cl₂[1][2][3][4]
Molecular Weight	98.96 g/mol [1][3][4]
Appearance	Clear, colorless liquid[1][3]
Odor	Chloroform-like, sweet odor[1]
Density	1.256 g/mL at 25 °C[4]
Melting Point	-35 °C[3][4]
Boiling Point	83 °C[4]
Solubility in Water	8.69 g/L at 20 °C[3]
Refractive Index	n20/D 1.444[4]

Experimental Protocols

Due to the broad range of applications for 1,2-dichloroethane, a multitude of experimental protocols exist. The following outlines a general methodology for its use as a solvent in a typical nucleophilic substitution reaction.

General Procedure for Nucleophilic Substitution using 1,2-Dichloroethane as a Solvent

Objective: To synthesize an ether via a Williamson ether synthesis, utilizing 1,2-dichloroethane as the reaction solvent.

Materials:

• Sodium phenoxide

• Ethyl bromide

• 1,2-Dichloroethane (anhydrous, 99.8%)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Separatory funnel

• Rotary evaporator

• Standard glassware for workup and purification

Methodology:

• Reaction Setup: A dry 250 mL round-bottom flask equipped with a magnetic stir bar is charged with sodium phenoxide (1 equivalent).

• Solvent Addition: 1,2-Dichloroethane (100 mL) is added to the flask under an inert atmosphere (e.g., nitrogen or argon) to dissolve the sodium phenoxide.

• Reagent Addition: Ethyl bromide (1.1 equivalents) is added dropwise to the stirring solution at room temperature.

• Reaction Conditions: The reaction mixture is heated to reflux (approximately 83 °C) and maintained at this temperature for 4-6 hours, or until thin-layer chromatography (TLC) indicates the consumption of the starting material.

• Workup:

  • The reaction mixture is allowed to cool to room temperature.

  • The mixture is then washed sequentially with 50 mL of water, 50 mL of 1 M sodium hydroxide solution, and 50 mL of brine.

  • The organic layer is separated, dried over anhydrous magnesium sulfate, filtered, and concentrated under reduced pressure using a rotary evaporator.

• Purification: The crude product is purified by column chromatography on silica gel using a hexane/ethyl acetate gradient to yield the pure ether.

Logical and Experimental Workflow Visualization

The following diagrams illustrate key processes and logical relationships involving 1,2-dichloroethane.

Caption: Direct Chlorination of Ethylene to Produce 1,2-Dichloroethane.

Caption: Step-by-step workflow for a laboratory synthesis using 1,2-dichloroethane.

References

• 1. solubilityofthings.com [solubilityofthings.com]
• 2. Ethane, 1,2-dichloro- [webbook.nist.gov]
• 3. 107-06-2 CAS | 1,2-DICHLOROETHANE | Alkyl Halides | Article No. 00092 [lobachemie.com]
• 4. 1,2-Dichloroethane | 107-06-2 [chemicalbook.com]

The Dawn of Conformational Analysis: Unraveling Internal Rotation in 1,2-Dichloroethane

A Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

The concept of internal rotation around single bonds, a cornerstone of modern stereochemistry and crucial for understanding molecular behavior in drug design and materials science, was first experimentally established through seminal studies on 1,2-dichloroethane (DCE). This technical guide provides an in-depth exploration of the pivotal experiments and theoretical frameworks that led to the discovery of rotational isomerism, or conformational isomerism, in DCE. We will delve into the experimental methodologies, present key quantitative data, and visualize the logical progression of this scientific breakthrough.

The Initial Anomaly: Dipole Moment Dependence on Temperature

In 1932, San-Ichiro Mizushima and his collaborator Higasi made a groundbreaking observation that challenged the prevailing view of free rotation around single bonds.[1][2][3][4] They discovered that the dipole moment of 1,2-dichloroethane was dependent on both temperature and the solvent used.[1][2][3][4] This finding was unexpected because if there were free rotation around the C-C single bond, the molecule would have an average dipole moment that should not vary with temperature.

Mizushima and Higasi astutely proposed that this temperature dependence could be explained by the existence of distinct, stable spatial arrangements of the atoms, which we now call "conformers" or "rotational isomers".[1][2][3][4] They hypothesized that these conformers are in equilibrium and can be interconverted by rotation about the C-C single bond.[3] The two most stable conformers predicted were the anti (or trans) and the gauche forms.

In the anti conformation, the two chlorine atoms are positioned at a dihedral angle of 180°, resulting in a net dipole moment of zero due to the cancellation of the individual C-Cl bond dipoles.[5] In contrast, the gauche conformation has the chlorine atoms at a dihedral angle of approximately 60°, leading to a non-zero molecular dipole moment.[5] The observed increase in the overall dipole moment with temperature was attributed to the higher energy, more polar gauche conformer being more populated at elevated temperatures.[3]

Experimental Confirmation and Characterization

The initial hypothesis based on dipole moment measurements was subsequently confirmed and further elucidated by a variety of experimental techniques, most notably Raman and infrared spectroscopy, and electron diffraction.

Raman and Infrared Spectroscopy

To gain more direct evidence for the existence of these conformers, Mizushima and his team turned to Raman spectroscopy.[2][3] In 1934, they reported the Raman spectrum of liquid 1,2-dichloroethane, which displayed distinct lines that could be assigned to the vibrations of the anti and gauche conformers.[2][3] This was a landmark achievement, providing the first direct spectroscopic observation of rotational isomers.[1]

Later, infrared (IR) spectroscopy was also employed to study the conformational equilibrium.[3] The energy difference between the anti and gauche forms was determined by analyzing the temperature dependence of the intensities of their respective absorption bands.[3]

Electron Diffraction

Gas-phase electron diffraction studies provided crucial information about the molecular geometry of the anti and gauche conformers.[3] These experiments not only confirmed the presence of both isomers in the vapor phase but also allowed for the determination of bond lengths, bond angles, and the dihedral angle of the gauche form.[3]

Quantitative Data Summary

The following tables summarize the key quantitative data obtained from various experimental and theoretical studies on the conformational isomers of 1,2-dichloroethane.

Parameter	Method	Value	Reference
Energy Difference (ΔE)
gauche - anti (gas phase)	Infrared Spectroscopy	4.3 kJ mol⁻¹	[3]
gauche - anti (gas phase)	Heat Capacity Measurement	~12 kJ mol⁻¹ (barrier)	[3]
gauche - anti (gas phase)	Theoretical Calculation (HF/MP)	6.4 kJ mol⁻¹	[3]
gauche - anti (gas phase)	Theoretical Calculation (MP4/D95**)	1.78 kcal/mol (7.45 kJ mol⁻¹)	[6]
gauche - anti (gas phase)	Theoretical Calculation	1.39 kcal/mol (5.82 kJ mol⁻¹)	[6]
Dihedral Angle (Cl-C-C-Cl)
gauche form	Electron Diffraction	76.4°	[3]
gauche form	Microwave Spectroscopy	68.1°	[3]
Population
anti form (gas phase, 22°C)	73%	[5]

Experimental Protocols

A detailed understanding of the experimental methodologies is crucial for appreciating the significance of these findings.

Dipole Moment Measurement

The determination of the dipole moment of 1,2-dichloroethane as a function of temperature was a key initial experiment.

• Apparatus: A standard apparatus for measuring the dielectric constant of a substance in the gas phase or in a nonpolar solvent.

• Procedure:

  • The dielectric constant (ε) of the 1,2-dichloroethane sample was measured at various temperatures.

  • The density (ρ) of the sample was also measured at each corresponding temperature.

  • The total molar polarization (P) was calculated using the Debye equation: P = (ε - 1)/(ε + 2) * (M/ρ), where M is the molar mass.

  • The molar polarization is also related to the permanent dipole moment (μ) and the polarizability (α) by the equation: P = (4πNₐ/3) * (α + μ²/(3kT)), where Nₐ is Avogadro's number, k is the Boltzmann constant, and T is the absolute temperature.

  • By plotting P versus 1/T, a straight line is obtained, and the dipole moment can be determined from the slope of this line.

Raman Spectroscopy

Raman spectroscopy provided the first direct evidence for the existence of distinct conformers.

• Apparatus: A Raman spectrometer consisting of a light source (e.g., a mercury arc lamp in early experiments), a sample holder, and a detector to analyze the scattered light.

• Procedure:

  • A liquid sample of 1,2-dichloroethane was placed in the sample holder.

  • The sample was illuminated with monochromatic light from the light source.

  • The scattered light was collected at a 90° angle to the incident beam.

  • The spectrum of the scattered light was recorded, revealing Stokes and anti-Stokes lines shifted from the incident frequency.

  • The observed Raman shifts were then assigned to the specific vibrational modes of the anti and gauche conformers based on theoretical vibrational analysis.

Gas Electron Diffraction

This technique was instrumental in determining the molecular structures of the conformers.

• Apparatus: An electron diffraction apparatus consisting of an electron gun, a nozzle for introducing the gaseous sample, a photographic plate or detector, and a high-vacuum system.

• Procedure:

  • A high-energy beam of electrons was directed through a stream of 1,2-dichloroethane vapor.

  • The electrons were scattered by the molecules, creating a diffraction pattern that was recorded on a photographic plate or detector.

  • The radial distribution of the scattered electron intensity was analyzed.

  • This distribution is related to the interatomic distances within the molecules.

  • By fitting the experimental scattering data to theoretical models for the anti and gauche conformers, the bond lengths, bond angles, and the relative abundance of each conformer could be determined.

Theoretical Advancements

In parallel with the experimental work, theoretical calculations have played a significant role in understanding the internal rotation of 1,2-dichloroethane. Early theoretical models focused on steric and electrostatic interactions to explain the relative stabilities of the conformers. With the advent of quantum mechanics, more sophisticated ab initio and density functional theory (DFT) calculations have been performed. These calculations have provided detailed energy profiles for the internal rotation, including the energy barriers between the conformers, and have helped to elucidate the electronic effects that influence their stability.[3][6]

Conclusion

The discovery of internal rotation in 1,2-dichloroethane was a pivotal moment in the history of chemistry. It fundamentally changed our understanding of molecular structure and dynamics. The pioneering work of Mizushima and his contemporaries, utilizing a combination of insightful experimental observations and theoretical reasoning, laid the foundation for the field of conformational analysis. This knowledge remains indispensable in modern chemical research, particularly in the fields of drug development and materials science, where the three-dimensional structure of molecules dictates their function and properties. The detailed experimental protocols and quantitative data presented in this guide offer a comprehensive overview of this landmark discovery, providing a valuable resource for researchers and scientists in these fields.

References

• 1. Discovery of internal rotation and conformers of 1,2-dichloroethane: the dawn of the concept of conformation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Discovery of internal rotation and conformers of 1,2-dichloroethane: the dawn of the concept of conformation [jstage.jst.go.jp]
• 3. Discovery of internal rotation and conformers of 1,2-dichloroethane: the dawn of the concept of conformation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. spoken-tutorial.org [spoken-tutorial.org]
• 6. researchgate.net [researchgate.net]

The Synthesis of Vinyl Chloride Monomer from 1,2-Dichloroethane: A Technical Guide

An in-depth examination of the industrial thermal cracking of 1,2-dichloroethane to produce vinyl chloride monomer, detailing the underlying chemical processes, operational parameters, and methodologies.

The production of vinyl chloride monomer (VCM), a crucial precursor to polyvinyl chloride (PVC), is a cornerstone of the modern chemical industry. The dominant route for VCM synthesis is the thermal cracking, or pyrolysis, of 1,2-dichloroethane (EDC). This process, while mature, is the subject of ongoing research to enhance efficiency, minimize byproduct formation, and reduce energy consumption. This technical guide provides a comprehensive overview of the core process, intended for researchers, scientists, and professionals in chemical development.

The "Balanced" Process Overview

Industrially, the synthesis of VCM is typically integrated into a "balanced" process. This approach combines three main stages: the direct chlorination of ethylene to produce EDC, the thermal cracking of EDC to yield VCM and hydrogen chloride (HCl), and the oxychlorination of ethylene using the recycled HCl to generate additional EDC.[1][2] This integrated loop ensures the efficient utilization of chlorine and minimizes waste streams.[1] Nearly 95% of the world's VCM supply is produced via this balanced process.[1]

The core of this guide focuses on the second stage: the thermal cracking of EDC.

Thermal Cracking of 1,2-Dichloroethane

The conversion of EDC to VCM is achieved through a high-temperature pyrolysis reaction.[3][4] This process is highly endothermic and is typically carried out in dedicated cracking furnaces.[1][5] The fundamental chemical transformation is the dehydrochlorination of EDC:

ClCH₂CH₂Cl → CH₂=CHCl + HCl [3][5]

This reaction proceeds via a free-radical chain mechanism.[1]

Process Conditions

The operational parameters for the thermal cracking of EDC are critical for maximizing VCM yield and minimizing the formation of undesirable byproducts and coke.[6] The table below summarizes the typical range of industrial process conditions.

Parameter	Typical Range	Notes
Temperature	400°C - 600°C	A common operating temperature is around 500°C.[1][7]
Pressure	1 - 40 bar (absolute)	Often in the range of 15-36 bar.[7][8]
Residence Time	10 - 30 seconds	Carefully controlled to optimize conversion.[7][9]
EDC Conversion	50% - 70%	Incomplete conversion is targeted to maintain selectivity.[7][9]
VCM Selectivity	>98%	High selectivity is a key feature of the process.[4][10]

Byproduct Formation

Despite the high selectivity, a number of byproducts are formed during the pyrolysis of EDC.[2][5] These include, but are not limited to, acetylene, ethylene, 1,3-butadiene, methyl chloride, vinylacetylene, chloroprene, benzene, and various chlorinated hydrocarbons.[2][11] The formation of coke is a significant operational challenge, as it necessitates periodic furnace shutdowns for decoking.[10]

Experimental Protocols

While specific industrial protocols are proprietary, a general methodology for the laboratory-scale pyrolysis of 1,2-dichloroethane can be outlined as follows. This protocol is a composite based on common practices described in the literature.

Objective: To perform the thermal dehydrochlorination of 1,2-dichloroethane to produce vinyl chloride monomer.

Materials:

• 1,2-dichloroethane (high purity)

• Inert gas (e.g., nitrogen) for purging

• Quenching agent (e.g., cooled EDC or other suitable solvent)

Apparatus:

• A tubular reactor, typically made of stainless steel or other high-temperature resistant alloy, housed within a programmable tube furnace.

• A system for delivering a precise flow of liquid EDC, such as a syringe pump or mass flow controller.

• A preheating and vaporization zone for the EDC feed.

• A quenching system at the reactor outlet to rapidly cool the product stream and halt further reactions.

• A gas-liquid separator to collect the condensed products.

• Analytical equipment for product analysis, such as a gas chromatograph (GC) equipped with a suitable column and detectors (e.g., FID, TCD).

Procedure:

• System Preparation: The reactor system is assembled and checked for leaks. The reactor is then purged with an inert gas to remove any oxygen.

• Heating: The tube furnace is heated to the desired reaction temperature (e.g., 500°C).

• EDC Feed: Once the reactor temperature is stable, the flow of liquid EDC is initiated at a predetermined rate. The EDC is vaporized and preheated before entering the main reactor zone.

• Reaction: The gaseous EDC undergoes thermal cracking as it passes through the heated reactor. The residence time is controlled by the reactor volume and the EDC flow rate.

• Quenching: The hot effluent from the reactor is immediately passed through a quenching system to rapidly cool the gas stream, preventing the formation of coke and other undesirable byproducts.

• Sample Collection and Analysis: The quenched product stream is directed to a gas-liquid separator. The gas phase is analyzed by online GC, while the liquid phase is collected for offline analysis. The composition of the product stream is quantified to determine EDC conversion and the selectivity for VCM and various byproducts.

• Shutdown: Upon completion of the experiment, the EDC feed is stopped, and the system is purged with inert gas while the furnace cools down.

Visualizing the Process

To better illustrate the relationships within the VCM production process, the following diagrams are provided.

Caption: The 'Balanced' Process for VCM Production.

Caption: Generalized Experimental Workflow for EDC Pyrolysis.

Advances and Future Outlook

While thermal cracking is a well-established and efficient process, research continues to focus on several key areas for improvement. Catalytic dehydrochlorination, using catalysts such as nitrogen-doped activated carbon or various metal chlorides, offers the potential to lower the reaction temperature, thereby reducing energy consumption and minimizing coke formation.[10][12][13] Dual-catalyst systems are also being explored to intensify the overall process from ethylene to VCM.[14] These innovations aim to make the production of this vital monomer more sustainable and economically competitive.

References

• 1. ou.edu [ou.edu]
• 2. digitalcommons.usf.edu [digitalcommons.usf.edu]
• 3. Vinyl Manufacturing Process - Vinyl Council of Australia [vinyl.org.au]
• 4. aai.solutions [aai.solutions]
• 5. Vinyl chloride - Wikipedia [en.wikipedia.org]
• 6. US4798914A - Process for the production of vinyl chloride through thermal cracking of 1,2-dichloroethane - Google Patents [patents.google.com]
• 7. US4746759A - Process for thermal cracking of 1,2-dichloroethane to form vinyl chloride - Google Patents [patents.google.com]
• 8. US5705720A - Continuous process for cracking 1,2-dichloroethane - Google Patents [patents.google.com]
• 9. scielo.br [scielo.br]
• 10. Catalytic Dehydrochlorination of 1,2-Dichloroethane into Vinyl Chloride over Nitrogen-Doped Activated Carbon - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. pubs.acs.org [pubs.acs.org]
• 13. mdpi.com [mdpi.com]
• 14. Dual catalyst system for selective vinyl chloride production via ethene oxychlorination - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]

An In-depth Technical Guide to the Polarity of 1,2-Dichloroethane Conformers

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the conformational isomers of 1,2-dichloroethane, focusing on the distinct polarity of its anti and gauche forms. Understanding these conformational preferences and their resulting molecular polarity is crucial in fields ranging from physical chemistry to drug design, where intermolecular interactions and solvent effects play a pivotal role. This document summarizes key quantitative data, outlines experimental methodologies for their determination, and provides visual representations of the underlying principles.

Conformational Isomers and Polarity

1,2-Dichloroethane exists predominantly in two staggered conformations: anti and gauche. These conformers arise from the rotation around the central carbon-carbon single bond and exhibit significantly different physical properties, most notably their dipole moments.

• Anti Conformer: In the anti conformation, the two chlorine atoms are positioned at a dihedral angle of approximately 180°. Due to this symmetrical arrangement, the individual C-Cl bond dipoles cancel each other out, resulting in a net dipole moment of zero.[1]

• Gauche Conformer: The gauche conformer is characterized by a dihedral angle of approximately 60° between the two chlorine atoms. This arrangement leads to a non-zero molecular dipole moment, as the individual bond dipoles do not cancel.[1]

The presence of these two conformers with different polarities means that the overall polarity of a sample of 1,2-dichloroethane is a weighted average of the dipole moments of the individual conformers, dependent on their relative populations.

Quantitative Conformational Analysis

The relative stability and population of the anti and gauche conformers have been extensively studied through both experimental and computational methods. The following tables summarize key quantitative data regarding their properties.

Table 1: Structural and Energetic Properties of 1,2-Dichloroethane Conformers

Property	Anti Conformer	Gauche Conformer	Source
Dihedral Angle (Cl-C-C-Cl)	~180°	~60°	[2][3]
Energy Difference (ΔE) in Gas Phase	0 (Reference)	1.1 ± 0.1 kcal/mol
Energy Difference (ΔH) in Gas Phase	0 (Reference)	1.25 kcal/mol
Dipole Moment (μ) in Gas Phase	0 D	~2.55 D

Table 2: Population Distribution and Dipole Moments in Different Media

Medium	Temperature (°C)	% Anti Conformer	% Gauche Conformer	Observed Dipole Moment (D)	Source
Gas Phase	22	73	27	1.12	[2]
Gas Phase	25	78±5	22±5	-	[4]
Liquid (Pure)	25	-	-	1.43	[5]
Carbon Tetrachloride	20	-	-	1.38 - 1.47	[5]
Water	-	52	48	-	[6]

Experimental Protocols for Conformer Analysis

The determination of the properties of 1,2-dichloroethane conformers relies on a variety of experimental techniques. Below are descriptions of the key methodologies.

Raman Spectroscopy

Raman spectroscopy is a powerful tool for studying the conformational equilibrium of 1,2-dichloroethane. The anti and gauche conformers have distinct vibrational modes that result in unique peaks in the Raman spectrum.

Methodology:

• Sample Preparation: Liquid 1,2-dichloroethane is placed in a temperature-controlled cell. For solution studies, the sample is dissolved in the solvent of interest at a known concentration.

• Data Acquisition: A laser is directed at the sample, and the scattered light is collected and analyzed by a spectrometer. Raman spectra are recorded at various temperatures.

• Data Analysis: The intensities of specific Raman bands corresponding to the anti and gauche conformers are measured. The ratio of these intensities is used to determine the equilibrium constant (K) at each temperature.

• Thermodynamic Analysis: A van't Hoff plot (ln(K) vs. 1/T) is constructed. The slope of this plot is proportional to -ΔH/R, allowing for the determination of the enthalpy difference between the conformers.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides information about the chemical environment of the protons in 1,2-dichloroethane. While rapid interconversion between the conformers at room temperature results in a time-averaged spectrum, analysis of coupling constants and their temperature dependence can provide insights into the conformational equilibrium.

Methodology:

• Sample Preparation: A solution of 1,2-dichloroethane in a suitable deuterated solvent is prepared.

• Data Acquisition: High-resolution ¹H NMR spectra are acquired over a range of temperatures.

• Data Analysis: The vicinal coupling constant (³JHH) between the protons on the adjacent carbons is measured. This observed coupling constant is a weighted average of the coupling constants for the anti and gauche conformers. By using established relationships between dihedral angle and coupling constants (e.g., the Karplus equation), the relative populations of the conformers can be estimated.

Dipole Moment Measurement

The overall dipole moment of 1,2-dichloroethane can be experimentally determined, and its variation with temperature provides evidence for the existence of conformers with different polarities.

Methodology:

• Measurement of Dielectric Constant: The dielectric constant of a dilute solution of 1,2-dichloroethane in a nonpolar solvent is measured at different concentrations and temperatures.

• Measurement of Refractive Index: The refractive index of the same solutions is also measured.

• Calculation of Molar Polarization: The Debye equation is used to calculate the total molar polarization of the solute.

• Determination of Dipole Moment: The contribution of the distortion polarization is subtracted from the total molar polarization to obtain the orientation polarization, from which the molecular dipole moment is calculated. The temperature dependence of the dipole moment reflects the shift in the conformational equilibrium.

Visualizing Conformational Relationships

The following diagrams illustrate the key concepts discussed in this guide.

Potential Energy vs. Dihedral Angle

Conformer Polarity and Solvent Effects

Conclusion

The polarity of 1,2-dichloroethane is a direct consequence of the conformational equilibrium between its nonpolar anti and polar gauche forms. The position of this equilibrium is sensitive to temperature and the polarity of the surrounding medium. A thorough understanding of these relationships, supported by the quantitative data and experimental methodologies outlined in this guide, is essential for professionals in chemistry and drug development for predicting molecular interactions and behavior in various environments.

References

• 1. researchgate.net [researchgate.net]
• 2. academic.oup.com [academic.oup.com]
• 3. tandfonline.com [tandfonline.com]
• 4. Discovery of internal rotation and conformers of 1,2-dichloroethane: the dawn of the concept of conformation [jstage.jst.go.jp]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Application Notes and Protocols for Using 1,2-Dichloroethane as a Solvent in Spectroscopy

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing 1,2-dichloroethane (DCE) as a solvent in various spectroscopic techniques. This document outlines the relevant physical and spectroscopic properties of DCE, detailed experimental protocols for its use in UV-Vis, Infrared (IR), Nuclear Magnetic Resonance (NMR), and Fluorescence Spectroscopy, and essential safety information.

Properties of 1,2-Dichloroethane

1,2-Dichloroethane is a chlorinated hydrocarbon that serves as a versatile solvent in chemical research and industry.[1][2] Its physical and chemical properties make it suitable for a range of spectroscopic applications, particularly when a non-polar to moderately polar, aprotic environment is required.

Physical and Chemical Properties

A summary of the key physical and chemical properties of 1,2-dichloroethane is presented in Table 1.

Property	Value	Reference
Chemical Formula	C₂H₄Cl₂	[1]
Molar Mass	98.95 g·mol⁻¹	[1]
Appearance	Colorless liquid	[1][3]
Odor	Chloroform-like	[1][3]
Density	1.253 g/cm³ (liquid)	[1]
Melting Point	-35 °C	[1]
Boiling Point	84 °C	[1]
Solubility in Water	0.87 g/100 mL (20 °C)	[1]
Refractive Index (n20/D)	1.444
Dipole Moment	1.80 D	[1]

Spectroscopic Properties

1,2-Dichloroethane's own spectroscopic features are important to consider to avoid interference with the analyte of interest.

• UV-Vis Spectroscopy: 1,2-dichloroethane is suitable for UV-Vis spectroscopy at wavelengths above its cutoff. It has been used in studies observing the spectra of various compounds.[4][5][6]

• Infrared (IR) Spectroscopy: The IR spectrum of 1,2-dichloroethane exhibits characteristic peaks for C-H and C-Cl bond vibrations.[7] The region from approximately 1500 to 400 cm⁻¹ is considered the fingerprint region for this molecule.[7] Key absorption bands include C-H stretching vibrations (2975-2845 cm⁻¹) and C-Cl vibrations (800-580 cm⁻¹).[7]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: In ¹H NMR, the protons in 1,2-dichloroethane are chemically equivalent, resulting in a single chemical shift.[8] Similarly, due to the molecule's symmetry, the ¹³C NMR spectrum shows only one resonance.[9] Deuterated solvents like CDCl₃ are commonly used for NMR analysis to avoid solvent signal interference.[8][9]

• Fluorescence Spectroscopy: 1,2-dichloroethane can be used as a solvent for fluorescence spectroscopy, for instance, in studies monitoring changes in the local environment of fluorescent probes.[10][11]

Experimental Protocols

Safety Precaution: 1,2-Dichloroethane is a highly flammable liquid and vapor, harmful if swallowed, and may cause cancer.[12][13] It is crucial to handle this chemical in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including safety goggles, a face shield, a flame-resistant lab coat, and nitrile gloves.[12][14] Ensure an eyewash station and safety shower are readily accessible.[12][14]

General Sample Preparation Workflow

The following diagram illustrates a general workflow for preparing a sample for spectroscopic analysis using 1,2-dichloroethane.

Caption: General workflow for preparing and analyzing a sample using 1,2-dichloroethane as a solvent.

Protocol for UV-Vis Spectroscopy

• Solvent Blank: Fill a clean quartz cuvette with spectrophotometric grade 1,2-dichloroethane.

• Place the cuvette in the spectrophotometer and record a baseline spectrum across the desired wavelength range. This will be used to correct for any absorbance from the solvent and the cuvette.

• Sample Preparation: Prepare a stock solution of the analyte in 1,2-dichloroethane of a known concentration.

• From the stock solution, prepare a dilution to an appropriate concentration for measurement. The absorbance should ideally be within the linear range of the instrument (typically 0.1 - 1.0).

• Sample Measurement: Rinse the cuvette with a small amount of the sample solution before filling it.

• Place the sample cuvette in the spectrophotometer and record the UV-Vis spectrum.

• Data Analysis: Subtract the solvent blank from the sample spectrum to obtain the absorbance spectrum of the analyte.

Protocol for Infrared (IR) Spectroscopy

• Background Spectrum: Ensure the IR spectrometer's sample compartment is clean and dry. Record a background spectrum.

• Sample Preparation (Liquid Film): If analyzing a liquid sample, a few drops can be placed between two salt plates (e.g., NaCl or KBr) to create a thin film.

• Sample Preparation (Solution):

  • Dissolve a known amount of the solid or liquid analyte in a minimal amount of 1,2-dichloroethane.

  • Transfer the solution to a liquid IR cell of a known path length.

• Sample Measurement: Place the prepared sample (film or cell) in the spectrometer and acquire the IR spectrum.

• Data Analysis: The prominent peaks of 1,2-dichloroethane should be identified and distinguished from those of the analyte.[7] The fingerprint region of 1,2-dichloroethane is between approximately 1500 and 400 cm⁻¹.[7]

Protocol for Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation:

  • Accurately weigh the sample and dissolve it in a deuterated solvent containing 1,2-dichloroethane if the solvent's signal is not of interest, or use neat 1,2-dichloroethane if observing its own spectrum. For analyzing other compounds, deuterated 1,2-dichloroethane (DCE-d4) is ideal to avoid solvent proton signals. If unavailable, a small amount of a deuterated solvent like CDCl₃ can be used as a lock.

  • Typically, 5-10 mg of a solid sample is dissolved in 0.5-0.7 mL of the solvent.

  • Filter the solution into a clean, dry NMR tube.

• Instrument Setup:

  • Insert the NMR tube into the spectrometer.

  • Lock and shim the instrument to optimize the magnetic field homogeneity.

• Data Acquisition:

  • Acquire the ¹H and/or ¹³C NMR spectra. The single peak for ¹H in 1,2-dichloroethane and the single peak for ¹³C should be noted if non-deuterated solvent is used.[8][9]

• Data Processing: Process the acquired data (Fourier transform, phase correction, baseline correction, and integration).

Protocol for Fluorescence Spectroscopy

• Solvent Blank: Fill a clean fluorescence cuvette with spectrophotometric grade 1,2-dichloroethane.

• Place the cuvette in the spectrofluorometer and record the emission spectrum at the desired excitation wavelength. This will account for any background fluorescence and Raman scattering from the solvent.[15]

• Sample Preparation: Prepare a dilute solution of the fluorescent analyte in 1,2-dichloroethane. The concentration should be low enough to avoid inner filter effects.

• Sample Measurement:

  • Record the excitation spectrum by scanning the excitation wavelengths while monitoring the emission at a fixed wavelength (usually the emission maximum).

  • Record the emission spectrum by exciting the sample at a fixed wavelength (usually the excitation maximum) and scanning the emission wavelengths.

• Data Analysis: Subtract the solvent blank spectrum from the sample's emission spectrum. The quantum yield can be determined relative to a standard of known quantum yield.

Safety and Disposal

Handling and Storage:

• Always handle 1,2-dichloroethane in a certified chemical fume hood.[12]

• Use explosion-proof equipment and take measures to prevent the build-up of electrostatic charge.[12][14]

• Store in a cool, dry, well-ventilated area away from heat, ignition sources, and incompatible materials.[12][14] Keep containers tightly closed.[12]

Personal Protective Equipment (PPE):

• Wear tightly fitting safety goggles and a face shield.[12][14]

• Wear a flame-resistant lab coat.[12][14]

• Use nitrile gloves.[14]

• If there is a risk of inhalation, use a full-face respirator with appropriate cartridges.[12]

First Aid:

• Inhalation: Move to fresh air. If not breathing, give artificial respiration and seek immediate medical attention.[12][14]

• Skin Contact: Wash off with soap and plenty of water. Seek immediate medical attention.[14]

• Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a physician.[14]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention.[14]

Disposal:

• Dispose of 1,2-dichloroethane waste in a designated, labeled hazardous waste container.[12] Follow all local, state, and federal regulations for hazardous waste disposal.

Logical Relationships in Spectroscopic Measurements

The following diagram illustrates the logical relationship between sample properties and the choice of spectroscopic technique.

Caption: Relationship between analyte properties and the selection of an appropriate spectroscopic method.

References

• 1. 1,2-Dichloroethane - Wikipedia [en.wikipedia.org]
• 2. 1,2-Dichloroethane - Sciencemadness Wiki [sciencemadness.org]
• 3. 1,2-Dichloroethane | ClCH2CH2Cl | CID 11 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. infrared spectrum of 1,2-dichloroethane C2H4Cl2 CH2ClCH2Cl prominent wavenumbers cm-1 detecting ? functional groups present finger print for identification of 1,2-dichloroethane image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 8. 1H proton nmr spectrum of 1,2-dichloroethane C2H4Cl2 CH2ClCH2Cl low/high resolution analysis interpretation of chemical shifts ppm spin spin line splitting H-1 1,2-dichloroethane 1-H nmr explaining spin-spin coupling for line splitting doc brown's advanced organic chemistry revision notes [docbrown.info]
• 9. 13C nmr spectrum of 1,2-dichloroethane C2H4Cl2 CH2ClCH2Cl analysis of chemical shifts ppm interpretation of C-13 chemical shifts ppm of 1,2-dichloroethane C13 13-C nmr doc brown's advanced organic chemistry revision notes [docbrown.info]
• 10. Freezing and glass transition phenomena for 1,2-dichloroethane under high pressure as revealed by fluorescence spectroscopy - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 11. Freezing and glass transition phenomena for 1,2-dichloroethane under high pressure as revealed by fluorescence spectroscopy - RSC Advances (RSC Publishing) DOI:10.1039/C2RA00848C [pubs.rsc.org]
• 12. wcu.edu [wcu.edu]
• 13. lobachemie.com [lobachemie.com]
• 14. research.uga.edu [research.uga.edu]
• 15. chem.uci.edu [chem.uci.edu]

Application Note: Purification of 1,2-Dichloroethane for High-Performance Liquid Chromatography (HPLC)

Abstract

This application note provides a detailed protocol for the purification of technical-grade 1,2-dichloroethane to meet the stringent requirements for use as a mobile phase in High-Performance Liquid Chromatography (HPLC). The protocol involves a multi-step process including chemical washing to remove acidic and oxidizable impurities, drying, and fractional distillation to eliminate non-volatile residues and other organic impurities. A final polishing step using activated alumina is also described. This procedure yields high-purity 1,2-dichloroethane suitable for sensitive HPLC analyses.

Introduction

1,2-Dichloroethane (DCE) is a versatile organic solvent with applications in various chemical processes and analytical techniques.[1][2] In HPLC, the purity of the solvent is paramount, as impurities can interfere with the detection of analytes, cause baseline instability, and damage sensitive instrument components. Commercial HPLC-grade 1,2-dichloroethane is available but can be costly for laboratories with high consumption rates. This protocol offers a reliable and cost-effective method for purifying lower-grade 1,2-dichloroethane to HPLC-grade specifications. Common impurities in technical-grade DCE can include water, acidic compounds (such as HCl from decomposition), and other chlorinated hydrocarbons.[3][4] This protocol is designed to systematically remove these contaminants.

Materials and Equipment

• Chemicals:

  • Technical-grade 1,2-dichloroethane

  • Concentrated sulfuric acid (H₂SO₄)

  • Sodium bicarbonate (NaHCO₃) or Sodium Carbonate (Na₂CO₃), 5% aqueous solution

  • Anhydrous calcium chloride (CaCl₂) or anhydrous magnesium sulfate (MgSO₄)

  • Activated alumina, neutral, Brockmann I

  • Boiling chips

• Equipment:

  • Separatory funnel (1 L or appropriate size)

  • Erlenmeyer flasks

  • Fractional distillation apparatus (including a distillation flask, fractionating column, condenser, and receiving flask)

  • Heating mantle

  • Glass funnel

  • Chromatography column

  • Glass wool or fritted disc

  • Clean, dry amber glass bottles for storage

  • Personal Protective Equipment (PPE): safety goggles, lab coat, chemical-resistant gloves

Experimental Protocol

The purification process is divided into three main stages: chemical washing, drying, and fractional distillation, followed by an optional alumina filtration step.

Chemical Washing

This step aims to remove acidic impurities and some oxidizable substances.

• Place 500 mL of technical-grade 1,2-dichloroethane into a 1 L separatory funnel.

• Carefully add 50 mL of concentrated sulfuric acid.

• Stopper the funnel and shake vigorously for 2-3 minutes, periodically venting the funnel to release any pressure buildup.

• Allow the layers to separate completely. The sulfuric acid layer at the bottom will appear darker as it removes impurities.

• Drain and discard the lower sulfuric acid layer.

• Repeat the sulfuric acid wash until the acid layer remains colorless.

• Wash the 1,2-dichloroethane with 100 mL portions of a 5% sodium bicarbonate solution to neutralize any remaining acid. Check the pH of the aqueous layer to ensure it is neutral or slightly basic.

• Finally, wash the solvent with two 100 mL portions of deionized water to remove any residual salts.

Preliminary Drying

This step removes the bulk of the water introduced during the washing phase.

• Transfer the washed 1,2-dichloroethane to a clean, dry Erlenmeyer flask.

• Add approximately 20-30 g of anhydrous calcium chloride.[5]

• Swirl the flask and let it stand for at least 4-6 hours, or overnight, with occasional swirling. The drying agent will clump together as it absorbs water.

Fractional Distillation

Fractional distillation is a critical step to separate 1,2-dichloroethane from impurities with different boiling points and non-volatile residues.[6][7]

• Set up a fractional distillation apparatus in a fume hood. Ensure all glassware is clean and dry.

• Decant the pre-dried 1,2-dichloroethane into the distillation flask, being careful not to transfer the drying agent.

• Add a few boiling chips to the distillation flask to ensure smooth boiling.

• Begin heating the flask gently with a heating mantle.

• Collect the fraction that distills at a constant temperature, corresponding to the boiling point of 1,2-dichloroethane (83-84°C at atmospheric pressure).[8][9]

• Discard the initial and final fractions, which are more likely to contain low-boiling and high-boiling impurities, respectively.

Final Polishing with Activated Alumina (Optional but Recommended)

For the highest purity, a final filtration through activated alumina can remove any remaining polar impurities.

• Prepare a chromatography column by placing a small plug of glass wool or using a column with a fritted disc at the bottom.

• Fill the column with neutral activated alumina.[10][11]

• Pass the distilled 1,2-dichloroethane through the alumina column directly into a clean, dry amber glass storage bottle.

Data Presentation

The following table summarizes the typical specifications for different grades of 1,2-dichloroethane.

Parameter	Technical Grade (Typical)	After Washing & Drying	After Distillation	HPLC Grade Specification
Assay (Purity)	~98-99%	~99%	>99.8%	≥99.8%[8][9]
Water Content	< 500 ppm	< 100 ppm	< 50 ppm	≤0.02% (200 ppm)[9]
Residue on Evaporation	Variable	Variable	< 10 ppm	≤10 ppm[9]
UV Cutoff	High	Lower	~228 nm	~228 nm
Acidity	Can be acidic	Neutralized	Neutral	≤0.0005 meq/g

Workflow Diagram

Caption: Workflow for the purification of 1,2-dichloroethane.

Safety Precautions

1,2-Dichloroethane is flammable, toxic, and a suspected carcinogen.[1][2] All steps of this procedure must be carried out in a well-ventilated fume hood. Appropriate personal protective equipment, including safety goggles, a lab coat, and chemical-resistant gloves, must be worn at all times. Concentrated sulfuric acid is highly corrosive and should be handled with extreme care.

Storage

The purified 1,2-dichloroethane should be stored in a tightly sealed, clean, and dry amber glass bottle to prevent contamination from moisture and light, which can cause decomposition. Store in a cool, dry, and well-ventilated area away from sources of ignition.

References

• 1. web.uvic.ca [web.uvic.ca]
• 2. m.youtube.com [m.youtube.com]
• 3. CA1279658C - Process for the purification of 1,2-dichloroethane - Google Patents [patents.google.com]
• 4. m.youtube.com [m.youtube.com]
• 5. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 6. eshop.lab1st.com [eshop.lab1st.com]
• 7. youtube.com [youtube.com]
• 8. US4087474A - Process for the purification of 1,2-dichloroethane - Google Patents [patents.google.com]
• 9. 1,2-Dichloroethane, HPLC Grade, 99% min 4 x 1 L | Request for Quote | Thermo Scientific Chemicals [thermofisher.com]
• 10. sorbtech.com [sorbtech.com]
• 11. Column Chromatography Notes - Membrane Solutions [membrane-solutions.com]

Application Notes and Protocols for Polymer Synthesis in 1,2-Dichloroethane

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the use of 1,2-dichloroethane (DCE) as a solvent in various polymer synthesis methodologies. The information compiled is intended to guide researchers in designing and conducting polymerization reactions, offering specific protocols, quantitative data, and visual representations of experimental workflows and reaction mechanisms.

Overview of 1,2-Dichloroethane as a Polymerization Solvent

1,2-Dichloroethane is a versatile chlorinated hydrocarbon solvent utilized in a range of polymer synthesis applications. Its physical and chemical properties, such as a boiling point of 83.5°C, a density of 1.253 g/mL, and its ability to dissolve a variety of monomers and polymers, make it a suitable medium for different polymerization techniques. It is particularly noted for its use in cationic polymerization and has also found application in free-radical and polycondensation reactions. Its polarity and coordinating ability can influence reaction kinetics and polymer properties.

Cationic Polymerization in 1,2-Dichloroethane

Cationic polymerization is a chain-growth polymerization where a cationic initiator starts a reaction with a monomer. The choice of solvent is critical in cationic polymerization as it can affect the stability and reactivity of the propagating carbocationic species. 1,2-dichloroethane is a commonly used solvent for these reactions due to its appropriate polarity, which helps to solvate the ionic species without strongly coordinating to them, thus allowing for controlled polymer growth.

Application: Synthesis of Polystyrene

Protocol for Living Cationic Polymerization of Styrene:

This protocol describes the living cationic polymerization of styrene initiated by the 1-phenylethyl chloride/titanium tetrachloride (TiCl₄) system in a mixed solvent of 1,2-dichloroethane and n-hexane.

Materials:

• Styrene (monomer)

• 1-Phenylethyl chloride (initiator)

• Titanium tetrachloride (co-initiator)

• Dibutyl ether (Lewis base)

• 1,2-Dichloroethane (solvent)

• n-Hexane (co-solvent)

• Ethanol (quenching agent)

• Dry argon atmosphere

Procedure:

• Under a dry argon atmosphere, prepare a reaction vessel.

• To a mixture of styrene (4 mL), 1-phenylethyl chloride (0.2 mL), and dibutyl ether (2 mL) in a mixed solvent of 1,2-dichloroethane and n-hexane (55:45 v/v) with a total volume of 45 mL, cool the solution to -15°C.

• Initiate the polymerization by adding a solution of TiCl₄ in 1,2-dichloroethane (1.5 mL, 4 M).

• Allow the reaction to proceed for the desired time.

• Quench the reaction by adding pre-cooled ethanol.

• Wash the quenched reaction mixture with 0.5 M nitric acid and deionized water to remove titanium-containing residues.

• Evaporate the solvent under reduced pressure.

• Dry the resulting polymer in a vacuum oven overnight.

Quantitative Data for Polystyrene Synthesis:

Parameter	Value
Monomer	Styrene
Initiator System	1-Phenylethyl chloride/TiCl₄
Solvent System	1,2-Dichloroethane/n-Hexane (55:45 v/v)
Temperature	-15°C
Number-Average Molecular Weight (Mn)	Increases linearly with conversion
Polydispersity Index (PDI)	1.46 - 1.56

Experimental Workflow:

Workflow for the cationic polymerization of styrene.

Application: Synthesis of Polyisobutylene

1,2-dichloroethane can also be employed as a co-solvent in the cationic polymerization of isobutylene, often in combination with a non-polar solvent like hexane. The choice of initiator and co-initiator, along with the reaction temperature, significantly influences the molecular weight and polydispersity of the resulting polyisobutylene.

Typical Reaction Conditions:

• Monomer: Isobutylene

• Initiator System: A combination of a proton source (e.g., water, alcohol) and a Lewis acid (e.g., AlCl₃, TiCl₄).

• Solvent System: A mixture of a chlorinated hydrocarbon like 1,2-dichloroethane and a non-polar solvent like hexane.

• Temperature: Low temperatures, typically ranging from -80°C to 0°C, are crucial to control the polymerization and minimize side reactions.

Quantitative Data for Polyisobutylene Synthesis (Illustrative):

Parameter	Condition 1	Condition 2
Initiator System	H₂O/AlCl₃	DiCumCl/TiCl₄
Temperature	-40°C	-80°C
Mn ( g/mol )	10,000 - 50,000	≤ 50,000
PDI	~1.2 - 2.0	≤ 1.2

Free-Radical Polymerization in 1,2-Dichloroethane

Free-radical polymerization is a widely used method for producing a variety of polymers. While less common than in cationic polymerization, 1,2-dichloroethane can be used as a solvent in these reactions. Its inertness under many free-radical conditions and its ability to dissolve both the monomer and the resulting polymer are advantageous.

Application: Synthesis of Poly(methyl methacrylate) (PMMA)

Protocol for Free-Radical Polymerization of Methyl Methacrylate:

This protocol provides a general guideline for the free-radical polymerization of methyl methacrylate (MMA) in 1,2-dichloroethane.

Materials:

• Methyl methacrylate (MMA) (monomer)

• Azobisisobutyronitrile (AIBN) (initiator)

• 1,2-Dichloroethane (solvent)

• Methanol (precipitating agent)

• Nitrogen or Argon gas

Procedure:

• Purify MMA by washing with an aqueous NaOH solution to remove the inhibitor, followed by washing with deionized water, drying over a drying agent (e.g., anhydrous MgSO₄), and distillation under reduced pressure.

• In a reaction vessel equipped with a condenser and a nitrogen/argon inlet, dissolve the desired amount of AIBN in 1,2-dichloroethane.

• Add the purified MMA to the initiator solution.

• Deoxygenate the solution by bubbling with nitrogen or argon for 15-30 minutes.

• Heat the reaction mixture to a temperature sufficient to decompose the initiator (typically 60-80°C for AIBN) and maintain this temperature for the desired reaction time.

• Cool the reaction mixture to room temperature.

• Precipitate the polymer by slowly pouring the viscous solution into a large excess of a non-solvent, such as methanol, while stirring.

• Collect the precipitated polymer by filtration.

• Wash the polymer with fresh methanol to remove any unreacted monomer and initiator residues.

• Dry the poly(methyl methacrylate) in a vacuum oven at a moderate temperature (e.g., 40-50°C) until a constant weight is achieved.

Quantitative Data for PMMA Synthesis (Illustrative):

Parameter	Value
Monomer	Methyl Methacrylate (MMA)
Initiator	Azobisisobutyronitrile (AIBN)
Solvent	1,2-Dichloroethane
Temperature	60-80°C
Yield	Typically high (>90%)
Mn ( g/mol )	50,000 - 200,000 (dependent on initiator/monomer ratio)
PDI	1.5 - 2.5

Free-Radical Polymerization Mechanism:

Mechanism of free-radical polymerization.

Polycondensation in 1,2-Dichloroethane

Polycondensation, or step-growth polymerization, involves the reaction between bifunctional or polyfunctional monomers to form polymers with the elimination of a small molecule, such as water or hydrogen chloride. 1,2-dichloroethane can serve as a suitable solvent for polycondensation reactions, particularly when the monomers and the resulting polymer are soluble in it and when the solvent is inert to the reaction conditions.

Application: Synthesis of Polyarylates

Protocol for Interfacial Polycondensation of Bisphenol A and Terephthaloyl Chloride:

This protocol describes the synthesis of a polyarylate by the interfacial polycondensation of bisphenol A and terephthaloyl chloride, where 1,2-dichloroethane is used as the organic phase.

Materials:

• Bisphenol A

• Sodium hydroxide (NaOH)

• Terephthaloyl chloride

• 1,2-Dichloroethane

• Phase-transfer catalyst (e.g., a quaternary ammonium salt)

• Methanol

Procedure:

• Prepare an aqueous solution of bisphenol A by dissolving it in an aqueous NaOH solution.

• Prepare an organic solution by dissolving terephthaloyl chloride in 1,2-dichloroethane.

• Add a phase-transfer catalyst to the aqueous solution.

• Combine the aqueous and organic solutions in a reaction vessel.

• Stir the two-phase mixture vigorously to create a large interfacial area.

• The polymerization occurs rapidly at the interface.

• After the reaction is complete, stop the stirring and separate the organic layer.

• Precipitate the polymer by pouring the organic solution into a non-solvent like methanol.

• Filter the precipitated polymer, wash it thoroughly with water and methanol to remove unreacted monomers, salts, and catalyst.

• Dry the polyarylate product in a vacuum oven.

Quantitative Data for Polyarylate Synthesis (Illustrative):

Parameter	Value
Monomers	Bisphenol A, Terephthaloyl Chloride
Solvent	1,2-Dichloroethane/Water
Catalyst	Phase-transfer catalyst
Temperature	Room Temperature
Yield	High
Mn ( g/mol )	20,000 - 50,000
PDI	1.8 - 2.5

Interfacial Polycondensation Workflow:

Workflow for interfacial polycondensation.

Safety Considerations

1,2-Dichloroethane is a flammable, toxic, and carcinogenic substance. All handling and experimental procedures should be conducted in a well-ventilated fume hood. Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, must be worn at all times. Refer to the Safety Data Sheet (SDS) for detailed safety information before use.

Application Notes and Protocols for Friedel-Crafts Alkylation using 1,2-Dichloroethane

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Friedel-Crafts alkylation is a fundamental C-C bond-forming reaction in organic synthesis, enabling the introduction of alkyl groups onto an aromatic ring through electrophilic aromatic substitution.[1] This reaction is catalyzed by a strong Lewis acid, such as aluminum chloride (AlCl₃) or ferric chloride (FeCl₃).[2] While a broad range of alkyl halides can be employed, the use of 1,2-dichloroethane as an alkylating agent presents a unique case. Depending on the reaction conditions and the stoichiometry of the reactants, this bifunctional electrophile can lead to either mono- or diarylated products, or even polymeric materials. A significant industrial application of this reaction is the synthesis of 1,2-diphenylethane, also known as bibenzyl, from the reaction of excess benzene with 1,2-dichloroethane.[3] Bibenzyl and its derivatives are of interest in medicinal chemistry and materials science.[3]

These application notes provide a comprehensive overview of the Friedel-Crafts alkylation reaction utilizing 1,2-dichloroethane, with a focus on the synthesis of 1,2-diphenylethane. Detailed protocols, potential side reactions, and key experimental considerations are outlined to assist researchers in successfully employing this methodology.

Reaction Mechanism and Considerations

The Friedel-Crafts alkylation with 1,2-dichloroethane proceeds via a stepwise mechanism. In the first step, the Lewis acid catalyst activates one of the chloro groups of 1,2-dichloroethane to form a carbocation or a highly polarized complex.[4] This electrophile is then attacked by the aromatic ring, leading to the formation of a (2-chloroethyl)arene intermediate after deprotonation. If a second equivalent of the arene is present, the second chloro group can be activated by the Lewis acid, leading to a second alkylation and the formation of a 1,2-diarylethane.

Several factors must be carefully controlled to achieve the desired product and minimize side reactions:

• Polyalkylation: The initial product of the reaction, a (2-chloroethyl)arene, can undergo a second Friedel-Crafts reaction with another arene molecule. To favor the formation of the diarylated product (e.g., 1,2-diphenylethane), an excess of the aromatic substrate is typically used.[3][4]

• Catalyst Activity: The Lewis acid catalyst must be anhydrous and highly active. Moisture will deactivate the catalyst.

• Reaction Temperature: The reaction temperature can influence the rate of reaction and the formation of byproducts. Careful temperature control is crucial.

• Substrate Reactivity: The aromatic substrate must not contain strongly deactivating groups (e.g., -NO₂, -NR₃⁺), as this will inhibit the reaction.[5]

Data Presentation

The following table summarizes typical reaction conditions for the synthesis of 1,2-diphenylethane from benzene and 1,2-dichloroethane. Please note that yields can vary significantly based on the specific experimental setup and purification methods.

Aromatic Substrate	Alkylating Agent	Catalyst	Molar Ratio (Arene:Alkylating Agent)	Catalyst Loading (mol% relative to Alkylating Agent)	Temperature (°C)	Reported Yield (%)	Reference
Benzene	1,2-Dichloroethane	AlCl₃	1.5-3 : 1	30-90	Not Specified	High (Industrial Process)	[6]
Benzene	1,2-Dichloroethane	AlCl₃	Excess Benzene	Catalytic	Not Specified	Low Purity and Yield	[3]

Mandatory Visualization

Caption: Workflow for Friedel-Crafts Alkylation.

Experimental Protocols

Protocol 1: Synthesis of 1,2-Diphenylethane (Bibenzyl)

This protocol is a representative procedure for the laboratory-scale synthesis of 1,2-diphenylethane.

Materials:

• Anhydrous benzene

• 1,2-Dichloroethane

• Anhydrous aluminum chloride (AlCl₃)

• Ice

• Concentrated hydrochloric acid (HCl)

• Dichloromethane (or other suitable extraction solvent)

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Equipment:

• Round-bottom flask equipped with a magnetic stirrer, reflux condenser, and a dropping funnel

• Heating mantle or oil bath

• Ice bath

• Separatory funnel

• Standard laboratory glassware

• Rotary evaporator

Procedure:

• Reaction Setup:

  • Set up a dry round-bottom flask with a magnetic stirrer, reflux condenser, and a dropping funnel. Protect the apparatus from atmospheric moisture using a drying tube.

  • In a fume hood, charge the flask with anhydrous benzene (e.g., 100 mL, a significant excess) and anhydrous aluminum chloride (e.g., 10 g, 0.075 mol).

  • Cool the stirred suspension in an ice bath to 0-5 °C.

• Addition of Alkylating Agent:

  • Slowly add 1,2-dichloroethane (e.g., 3.7 g, 0.0375 mol) dropwise from the dropping funnel to the cooled and stirred suspension over a period of 30-60 minutes. Maintain the temperature below 10 °C during the addition.

• Reaction:

  • After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature.

  • Stir the reaction mixture at room temperature for 2-4 hours, or until the reaction is deemed complete by TLC or GC analysis. Gentle heating (e.g., to 40-50 °C) may be required to drive the reaction to completion.

• Work-up:

  • Carefully quench the reaction by slowly pouring the reaction mixture onto a mixture of crushed ice (e.g., 200 g) and concentrated hydrochloric acid (e.g., 50 mL) in a large beaker with vigorous stirring.

  • Transfer the mixture to a separatory funnel and separate the organic layer.

  • Extract the aqueous layer with dichloromethane (2 x 50 mL).

  • Combine the organic layers and wash sequentially with water (100 mL), saturated sodium bicarbonate solution (100 mL), and brine (100 mL).

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Purification:

  • Filter to remove the drying agent and concentrate the solution under reduced pressure using a rotary evaporator to remove the solvent and excess benzene.

  • The crude product can be purified by vacuum distillation or recrystallization from a suitable solvent (e.g., ethanol) to afford pure 1,2-diphenylethane.

Safety Precautions:

• Benzene is a known carcinogen and should be handled with extreme care in a well-ventilated fume hood.

• Aluminum chloride is corrosive and reacts violently with water. Handle with appropriate personal protective equipment.

• The reaction can be exothermic, especially during the addition of the alkylating agent and the quenching step. Proper temperature control is essential.

• Hydrogen chloride gas is evolved during the reaction and work-up. Ensure adequate ventilation.

References

• 1. Friedel–Crafts reaction - Wikipedia [en.wikipedia.org]
• 2. Applications of Friedel–Crafts reactions in total synthesis of natural products - RSC Advances (RSC Publishing) DOI:10.1039/C8RA07325B [pubs.rsc.org]
• 3. CN101519339B - Method for preparing 1,2-diphenylethane by coupling reaction of benzyl chloride and reduced iron powder with copper chloride as latent catalyst - Google Patents [patents.google.com]
• 4. byjus.com [byjus.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. JPS5745114A - Preparation of 1,2-diphenylethane - Google Patents [patents.google.com]

Application Notes and Protocols for Determining the Purity of 1,2-Dichloroethane

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed analytical methods and protocols for the determination of the purity of 1,2-dichloroethane. The primary technique utilized is Gas Chromatography (GC) for the assessment of organic impurities, supplemented by Karl Fischer titration for water content analysis. These methods are crucial for ensuring the quality and consistency of 1,2-dichloroethane used in research, development, and manufacturing processes.

Overview of Analytical Approaches

The comprehensive purity assessment of 1,2-dichloroethane involves the quantification of the main component and the identification and quantification of all potential impurities. The primary analytical method for determining organic purity and impurity profile is Gas Chromatography with Flame Ionization Detection (GC-FID) or Mass Spectrometry (GC-MS). Water content, a critical purity parameter, is accurately determined by Karl Fischer titration.

Gas Chromatography (GC) Method for Purity and Impurity Profiling

Gas chromatography is a powerful technique for separating and quantifying volatile and semi-volatile organic compounds, making it ideal for assessing the purity of 1,2-dichloroethane.

Principle

A liquid sample of 1,2-dichloroethane is injected into the gas chromatograph, where it is vaporized. An inert carrier gas sweeps the vaporized sample onto a chromatographic column. The components of the sample are separated based on their boiling points and interactions with the stationary phase of the column. As each component elutes from the column, it is detected by a detector, and a signal proportional to its concentration is generated. Purity is typically determined by area percent calculation, where the peak area of 1,2-dichloroethane is compared to the total area of all detected peaks.

Potential Impurities

Knowledge of the manufacturing process of 1,2-dichloroethane is essential for identifying potential impurities. The primary production routes are the direct chlorination and oxychlorination of ethylene. Impurities may include unreacted starting materials, by-products, and degradation products.[1] Common impurities that can be monitored by GC include:

• Ethyl chloride[1]

• 1,1,2-Trichloroethane[1]

• Vinyl chloride

• 1,1-Dichloroethylene

• Chloroethane

• Carbon tetrachloride

• Benzene

• Other chlorinated C1 and C2 hydrocarbons

Experimental Protocol: GC-FID Analysis

This protocol outlines a general procedure for the determination of 1,2-dichloroethane purity by GC-FID.

2.3.1. Equipment and Materials

• Gas chromatograph equipped with a Flame Ionization Detector (FID)

• Capillary column: Agilent PoraBOND U (25 m x 0.32 mm, 7 µm film thickness) or equivalent[2]

• Injector: Split/splitless inlet

• Data acquisition and processing software

• Syringes for liquid injection

• Vials with caps and septa

• 1,2-Dichloroethane sample

• High-purity carrier gas (Helium or Nitrogen)

• High-purity hydrogen and air for FID

2.3.2. GC Operating Conditions

Parameter	Value
Column	Agilent PoraBOND U, 25 m x 0.32 mm, 7 µm[2]
Oven Temperature	30 °C (isothermal)[2]
Injector Temperature	250 °C[2]
Detector Temperature	250 °C (FID)[2]
Carrier Gas	Helium at a constant pressure of 50 kPa (0.5 bar, 7 psi)[2]
Split Ratio	1:30[2]
Injection Volume	0.5 µL[2]

2.3.3. Sample Preparation

For bulk purity analysis, the 1,2-dichloroethane sample can typically be injected directly without dilution.

2.3.4. Analysis Procedure

• Set up the GC system according to the parameters in the table above.

• Allow the system to stabilize.

• Inject a blank (e.g., empty vial) to ensure no carryover or system contamination.

• Inject the 1,2-dichloroethane sample into the GC.

• Acquire the chromatogram for a sufficient time to allow for the elution of all potential impurities.

• Integrate all peaks in the chromatogram.

2.3.5. Data Analysis and Purity Calculation

The purity of 1,2-dichloroethane is calculated using the area normalization method.

Purity (%) = (Area of 1,2-dichloroethane peak / Total area of all peaks) x 100

2.3.6. Quantitative Data Summary

The following table summarizes typical specifications for high-purity 1,2-dichloroethane.

Parameter	Specification	Analytical Method
Purity (by GC)	≥ 99.5%	GC-FID
Water Content	≤ 0.05% w/w	Karl Fischer Titration
Residue after Evaporation	≤ 0.001% w/w	Gravimetric
Color (APHA)	≤ 10	Spectrophotometric
Titrable Acid	≤ 0.0003 meq/g	Titration

Note: Specifications can vary between suppliers and grades (e.g., ACS, Reagent, USP/NF).[3][4]

Karl Fischer Titration for Water Content Determination

Karl Fischer titration is a highly specific and accurate method for the determination of water content in various substances, including halogenated hydrocarbons like 1,2-dichloroethane.[5]

Principle

The Karl Fischer reaction is a quantitative chemical reaction between water, iodine, sulfur dioxide, and a base in an alcohol solvent. The endpoint of the titration is reached when all the water in the sample has reacted, and excess iodine is detected, typically by a bipotentiometric sensor.[6]

Experimental Protocol: Volumetric Karl Fischer Titration

3.2.1. Equipment and Materials

• Karl Fischer titrator (volumetric)

• Titration cell

• Platinum indicator electrode

• Syringes for liquid sample injection

• Karl Fischer reagent (one-component or two-component system)

• Anhydrous methanol or other suitable solvent

• Water standard for titer determination

3.2.2. Procedure

• Titer Determination:

  • Add a suitable volume of anhydrous solvent to the titration cell and titrate to a dry endpoint with the Karl Fischer reagent.

  • Inject a known amount of water standard and titrate to the endpoint.

  • The titer (mg H₂O / mL of reagent) is calculated. This should be done in triplicate.

• Sample Analysis:

  • Add fresh anhydrous solvent to the titration cell and pre-titrate to dryness.

  • Inject a known weight of the 1,2-dichloroethane sample into the cell.

  • Titrate with the Karl Fischer reagent to the endpoint.

  • The volume of titrant consumed is recorded.

3.2.3. Calculation of Water Content

Water Content (%) = [(Volume of KF reagent used (mL) x Titer (mg/mL)) / (Weight of sample (mg))] x 100

Visualizations

Logical Workflow for Purity Assessment

Caption: Logical workflow for the comprehensive purity assessment of 1,2-dichloroethane.

Experimental Workflow for GC Analysis

Caption: Experimental workflow for the GC analysis of 1,2-dichloroethane purity.

Experimental Workflow for Karl Fischer Titration

Caption: Experimental workflow for determining water content by Karl Fischer titration.

Conclusion

The combination of Gas Chromatography for organic impurity profiling and Karl Fischer titration for water content provides a robust and reliable approach for the comprehensive purity assessment of 1,2-dichloroethane. Adherence to these protocols will ensure the quality and suitability of this chemical for its intended applications in research, development, and manufacturing. For pharmacopeial applications, it is essential to consult the specific monographs in the United States Pharmacopeia (USP) and European Pharmacopoeia (Ph. Eur.) for their detailed methods and specifications.[7][8]

References

• 1. CA1279658C - Process for the purification of 1,2-dichloroethane - Google Patents [patents.google.com]
• 2. agilent.com [agilent.com]
• 3. chem-lab.be [chem-lab.be]
• 4. laballey.com [laballey.com]
• 5. merckmillipore.com [merckmillipore.com]
• 6. gmpinsiders.com [gmpinsiders.com]
• 7. calpaclab.com [calpaclab.com]
• 8. scribd.com [scribd.com]

Application Notes and Protocols: 1,2-Dichloroethane in Copper-Catalyzed Annulation Reactions

For Researchers, Scientists, and Drug Development Professionals

Introduction

Copper-catalyzed annulation reactions are a cornerstone of modern organic synthesis, providing efficient pathways to construct complex heterocyclic scaffolds that are prevalent in pharmaceuticals and functional materials. The choice of solvent and reagents in these transformations is critical to their success. 1,2-Dichloroethane (DCE) has emerged as a versatile reagent in this field, participating not merely as an inert solvent but as an active component in the annulation process. This document provides detailed application notes and protocols for a key copper-catalyzed annulation reaction where 1,2-dichloroethane plays a multifaceted role.

Application Note: Synthesis of Benzoquinoliziniums via Copper-Catalyzed Oxidative C–H Annulation

A significant application of 1,2-dichloroethane in copper-catalyzed annulation is the synthesis of benzoquinolizinium salts from quinolines. In this protocol, DCE serves as the solvent, a C2 source for the formation of the new ring, and an in situ activator of the quinoline C2–H bond.[1][2] This method offers a concise route to a class of compounds with potential applications in medicinal chemistry due to their DNA-binding properties and low cytotoxicity.[1][2]

The reaction proceeds via a copper-catalyzed oxidative C-H annulation, demonstrating high efficiency and functional group tolerance. The use of a copper catalyst is advantageous due to its low cost and toxicity compared to other transition metals like palladium.[3]

Reaction Scope and Optimization

The synthesis of benzoquinoliziniums has been optimized for various substituted quinolines. The reaction conditions, including the choice of copper salt, oxidant, and temperature, have been systematically evaluated to maximize product yields. The following tables summarize the key quantitative data from these optimization studies.

Table 1: Optimization of Reaction Conditions

Entry	Copper Salt (mol%)	Oxidant (equiv.)	Additive	Temperature (°C)	Yield (%)
1	Cu(OAc)₂ (10)	Ag₂CO₃ (2.0)	---	120	75
2	CuCl (10)	Ag₂CO₃ (2.0)	---	120	58
3	CuI (10)	Ag₂CO₃ (2.0)	---	120	62
4	Cu(OTf)₂ (10)	Ag₂CO₃ (2.0)	---	120	85
5	Cu(OTf)₂ (10)	K₂S₂O₈ (2.0)	---	120	65
6	Cu(OTf)₂ (10)	Oxone (2.0)	---	120	45
7	Cu(OTf)₂ (10)	Ag₂CO₃ (2.0)	---	100	72
8	Cu(OTf)₂ (10)	Ag₂CO₃ (2.0)	---	130	92

Data compiled from a representative study on the copper-catalyzed oxidative C–H annulation of quinolines.[1]

Table 2: Substrate Scope of Substituted Quinolines

Entry	Quinoline Substituent	Product	Yield (%)
1	H	Benzo[a]quinolizinium	92
2	6-Me	9-Methylbenzo[a]quinolizinium	88
3	6-OMe	9-Methoxybenzo[a]quinolizinium	85
4	6-F	9-Fluorobenzo[a]quinolizinium	78
5	6-Cl	9-Chlorobenzo[a]quinolizinium	75
6	6-Br	9-Bromobenzo[a]quinolizinium	72
7	8-Me	11-Methylbenzo[a]quinolizinium	82
8	4-Me	7-Methylbenzo[a]quinolizinium	65

Yields correspond to isolated products. The reaction demonstrates good tolerance to both electron-donating and electron-withdrawing groups at various positions of the quinoline ring.[1]

Experimental Protocols

General Procedure for the Synthesis of Benzoquinoliziniums

Materials:

• Substituted quinoline (0.2 mmol, 1.0 equiv.)

• Copper(II) trifluoromethanesulfonate (Cu(OTf)₂, 0.1 equiv., 0.02 mmol)

• Silver carbonate (Ag₂CO₃, 2.0 equiv., 0.4 mmol)

• 1,2-Dichloroethane (DCE, 2.0 mL)

• Schlenk tube (10 mL)

• Magnetic stirrer

• Oil bath

Procedure:

• To a 10 mL Schlenk tube equipped with a magnetic stir bar, add the substituted quinoline (0.2 mmol), Cu(OTf)₂ (0.02 mmol), and Ag₂CO₃ (0.4 mmol).

• Evacuate and backfill the tube with nitrogen three times.

• Add 1,2-dichloroethane (2.0 mL) to the tube under a nitrogen atmosphere.

• Seal the Schlenk tube and place it in a preheated oil bath at 130 °C.

• Stir the reaction mixture vigorously for 24 hours.

• After completion of the reaction (monitored by TLC), cool the mixture to room temperature.

• Dilute the reaction mixture with dichloromethane (10 mL) and filter through a pad of Celite to remove insoluble salts.

• Wash the Celite pad with additional dichloromethane (2 x 5 mL).

• Combine the organic filtrates and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluent: dichloromethane/methanol gradient) to afford the desired benzoquinolizinium salt.

Visualizations

Proposed Catalytic Cycle

The following diagram illustrates the proposed mechanism for the copper-catalyzed oxidative C–H annulation of quinolines with 1,2-dichloroethane. The cycle involves the coordination of the quinoline to the copper catalyst, followed by C-H activation, insertion of the vinyl equivalent derived from DCE, and subsequent oxidative cyclization to form the benzoquinolizinium product.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Copper-Catalyzed Oxidative C-H Annulation of Quinolines with Dichloroethane toward Benzoquinoliziniums Using an In Situ Activation Strategy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Copper catalyzed synthesis of N-Heterocycles containing one M-atom | PPTX [slideshare.net]

Application Notes and Protocols: Laboratory Procedure for Drying 1,2-Dichloroethane Solvent

Introduction

1,2-Dichloroethane (ethylene dichloride) is a versatile solvent utilized in a multitude of applications within research and drug development, including as a reaction medium and for extractions. The presence of water in 1,2-dichloroethane can significantly impact reaction yields, catalyst activity, and the stability of reagents. Therefore, the removal of water to achieve an anhydrous state is a critical step for many chemical processes. This document provides a detailed guide to the common laboratory procedures for drying 1,2-dichloroethane, including a comparison of various drying agents and a step-by-step protocol for a recommended method. The water content in the solvent can be accurately determined using Karl Fischer titration.[1][2]

Data Presentation: Efficiency of Common Drying Agents

Drying Agent	Chemical Formula	Typical Form	Capacity	Speed	Intensity (Lowest Residual H₂O, ppm)	Remarks
Calcium Chloride, anhydrous	CaCl₂	Granular, pellets	High	Medium	~50-100	Good for pre-drying; can form complexes with some organic compounds.[5]
Sodium Sulfate, anhydrous	Na₂SO₄	Powder	High	Slow	~100-200	Inexpensive and generally useful for pre-drying.[5]
Magnesium Sulfate, anhydrous	MgSO₄	Powder	High	Fast	~50-100	Faster and more efficient than sodium sulfate.[5]
Activated Alumina, neutral	Al₂O₃	Beads, powder	Medium	Fast	<10	Can be used in a column for continuous drying.[3]
3Å Molecular Sieves	(K₂O)ₓ(Na₂O)₁₂₋ₓ[(AlO₂)₁₂(SiO₂)₁₂]·nH₂O	Beads, powder	High	Medium	<10	Highly efficient and versatile; does not clump.[3][6]
Calcium Hydride	CaH₂	Powder	Low	Medium	<1	Reacts with water to produce hydrogen gas; requires careful handling.[3][4]
Phosphorus Pentoxide	P₄O₁₀	Powder	High	Fast	<1	Extremely efficient but can form a protective layer of metaphosphoric acid that halts drying.[4]

Note: The residual water content values are estimates for 1,2-dichloroethane based on data for similar chlorinated solvents and general solvent drying principles. Actual values may vary.

Experimental Protocol: Drying of 1,2-Dichloroethane using Activated 3Å Molecular Sieves

This protocol describes a safe and effective method for drying 1,2-dichloroethane to a low water content using activated 3Å molecular sieves. This method is suitable for obtaining solvent for moisture-sensitive reactions.

Materials and Equipment:

• 1,2-Dichloroethane (reagent grade)

• 3Å molecular sieves (beads or powder)

• Oven capable of reaching 300 °C

• Dessicator

• Round-bottom flask or solvent storage bottle with a ground glass joint or a septum-sealed cap

• Schlenk line or an inert gas (Nitrogen or Argon) source

• Syringes and needles (if using a septum-sealed bottle)

• Karl Fischer titrator for water content analysis (optional, for verification)

Procedure:

1. Activation of Molecular Sieves: a. Place the required amount of 3Å molecular sieves in a suitable vessel (e.g., a crystallizing dish or a beaker). b. Heat the molecular sieves in an oven at 300 °C for at least 3 hours under a slow stream of inert gas or under vacuum. c. After activation, cool the molecular sieves to room temperature in a desiccator under vacuum or in a dry inert atmosphere.[3]

2. Solvent Drying: a. Take a clean, dry round-bottom flask or solvent storage bottle that has been flame-dried or oven-dried and cooled under an inert atmosphere. b. Add the activated 3Å molecular sieves to the flask. A loading of 5-10% (w/v) is generally sufficient (e.g., 50-100 g of sieves for 1 L of solvent).[6] c. Under a counterflow of inert gas, add the 1,2-dichloroethane to the flask containing the molecular sieves. d. Seal the flask with a ground glass stopper (lightly greased) or a septum-sealed cap. e. Allow the solvent to stand over the molecular sieves for at least 24 hours to achieve a low water content.[6] For optimal dryness, gentle agitation can be applied occasionally.

3. Storage and Dispensing of the Dried Solvent: a. Store the flask containing the 1,2-dichloroethane and molecular sieves in a cool, dry place, under an inert atmosphere. b. To dispense the dry solvent, use a dry syringe and needle to pierce the septum and withdraw the required volume. Ensure a positive pressure of inert gas is maintained in the flask to prevent the ingress of atmospheric moisture. Alternatively, the solvent can be decanted or cannulated to another dry flask under an inert atmosphere.

4. Verification of Water Content (Optional): a. The residual water content can be verified using a Karl Fischer titrator.[1][2] This will provide a quantitative measure of the dryness of the solvent.

Mandatory Visualization

The following diagrams illustrate the logical workflow of the experimental procedure for drying 1,2-dichloroethane.

Caption: Workflow for drying 1,2-dichloroethane.

Caption: Decision logic for selecting a drying agent.

References

• 1. Karl Fischer titration - Wikipedia [en.wikipedia.org]
• 2. mt.com [mt.com]
• 3. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 4. researchgate.net [researchgate.net]
• 5. chem.ucalgary.ca [chem.ucalgary.ca]
• 6. moodle2.units.it [moodle2.units.it]

Application of 1,2-Dichloroethane in Pharmaceutical Research: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,2-Dichloroethane (DCE), a chlorinated hydrocarbon, serves as a versatile solvent and reagent in pharmaceutical research and development. Its unique physical and chemical properties, including its boiling point (83.5 °C), density, and ability to dissolve a wide range of organic compounds, make it a valuable tool in the synthesis of complex pharmaceutical intermediates and active pharmaceutical ingredients (APIs). This document provides detailed application notes and experimental protocols for the use of 1,2-dichloroethane in key synthetic transformations relevant to the pharmaceutical industry, including its role in the synthesis of notable drugs such as the antibiotic Linezolid and the anti-inflammatory drug Celecoxib.

Application 1: Solvent in Reductive Amination for the Synthesis of Pharmaceutical Intermediates

Reductive amination is a cornerstone of medicinal chemistry for the formation of carbon-nitrogen bonds, a common linkage in many drug molecules. 1,2-dichloroethane is often the preferred solvent for reductive aminations utilizing sodium triacetoxyborohydride [NaBH(OAc)₃], a mild and selective reducing agent. The use of DCE in this context allows for efficient imine/iminium ion formation and subsequent reduction under controlled conditions.

General Experimental Protocol: Reductive Amination in 1,2-Dichloroethane

This protocol describes a general procedure for the reductive amination of an aldehyde with a primary or secondary amine using sodium triacetoxyborohydride in 1,2-dichloroethane.

Materials:

• Aldehyde (1.0 eq)

• Amine (1.0-1.2 eq)

• Sodium triacetoxyborohydride (1.5-2.0 eq)

• 1,2-Dichloroethane (DCE), anhydrous

• Acetic acid (optional, catalytic amount)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate or magnesium sulfate

• Standard laboratory glassware and magnetic stirrer

Procedure:

• To a solution of the aldehyde (1.0 eq) and amine (1.0-1.2 eq) in anhydrous 1,2-dichloroethane, stir the mixture at room temperature for 20-30 minutes to facilitate imine formation. For less reactive ketones, a catalytic amount of acetic acid can be added.

• Add sodium triacetoxyborohydride (1.5-2.0 eq) portion-wise to the reaction mixture.

• Stir the reaction at room temperature for 2-24 hours, monitoring the progress by an appropriate method (e.g., TLC or LC-MS).

• Upon completion, quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with an organic solvent such as dichloromethane or ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate or magnesium sulfate, and filter.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by a suitable method, such as column chromatography or recrystallization.

Logical Workflow for Reductive Amination:

General workflow for reductive amination in DCE.

Application 2: Synthesis of the Antibiotic Linezolid

Linezolid is an important oxazolidinone antibiotic used to treat serious infections caused by Gram-positive bacteria. In a continuous flow synthesis of Linezolid, 1,2-dichloroethane is employed as a co-solvent with tetrahydrofuran (THF) in the epoxide formation step. Its role is crucial for solubilizing lithium chloride, a byproduct of the reaction, thereby preventing precipitation and reactor clogging.[1][2]

Key Step in Linezolid Synthesis: Epoxide Formation

The formation of the epoxide intermediate is a critical step in the synthesis of Linezolid. This transformation involves an intramolecular substitution of a chloride by an alkoxide.

Reaction Scheme:

Epoxide formation in Linezolid synthesis.

Quantitative Data for Continuous Flow Synthesis of Linezolid

Parameter	Value
Co-solvent System	Tetrahydrofuran / 1,2-Dichloroethane
Reagent	Lithium tert-butoxide
Overall Yield	73% (isolated)
Total Residence Time	27 minutes
Throughput	816 mg/h

Data sourced from a seven-step continuous flow synthesis.[3]

Application 3: Synthesis of the Anti-Inflammatory Drug Celecoxib

Celecoxib is a selective COX-2 inhibitor used to treat arthritis and acute pain. The synthesis of Celecoxib involves the condensation of a 1,3-dione with a hydrazine to form the characteristic pyrazole ring. While various solvents can be used for this reaction, 1,2-dichloroethane has been demonstrated to be effective.

Key Step in Celecoxib Synthesis: Pyrazole Formation

The formation of the pyrazole core of Celecoxib is achieved through a Knorr-type pyrazole synthesis.

Reaction Scheme:

Pyrazole formation in the synthesis of Celecoxib.

Experimental Protocol: Synthesis of Celecoxib

This protocol describes the synthesis of Celecoxib from 4,4,4-trifluoro-1-(4-methylphenyl)butane-1,3-dione and 4-hydrazinophenylsulfonamide hydrochloride in 1,2-dichloroethane.

Materials:

• 4,4,4-Trifluoro-1-(4-methylphenyl)butane-1,3-dione (1.0 eq)

• 4-Hydrazinophenylsulfonamide hydrochloride (1.05 eq)

• 1,2-Dichloroethane

• Standard laboratory glassware for reflux and workup

Procedure:

• A mixture of 4,4,4-trifluoro-1-(4-methylphenyl)butane-1,3-dione (1.0 eq) and 4-hydrazinophenylsulfonamide hydrochloride (1.05 eq) in 1,2-dichloroethane is heated to reflux.

• The reaction is monitored by TLC until completion.

• Upon completion, the reaction mixture is cooled to room temperature.

• The solvent is removed under reduced pressure.

• The residue is purified by recrystallization from a suitable solvent system (e.g., ethyl acetate/heptane) to afford Celecoxib.

Quantitative Data for Celecoxib Synthesis

Reactant 1	Reactant 2	Solvent	Yield
4,4,4-Trifluoro-1-(p-tolyl)butan-1,3-dione	4-Hydrazinobenzene-1-sulfonamide HCl	1,2-Dichloroethane	Good

Application 4: Synthesis of a Key Intermediate for the Anticoagulant Apixaban

Apixaban is an oral anticoagulant that selectively inhibits factor Xa. The synthesis of Apixaban involves several steps, and 1,2-dichloroethane can be utilized as a solvent in the preparation of key intermediates. While a specific protocol using DCE was not fully detailed in the search results, its properties make it a suitable solvent for various transformations in the synthesis pathway.

Illustrative Synthetic Workflow for an Apixaban Intermediate:

Illustrative workflow for an Apixaban intermediate.

Safety Considerations

1,2-Dichloroethane is a toxic and flammable liquid and should be handled with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, in a well-ventilated fume hood. It is a suspected carcinogen, and exposure should be minimized. All waste containing 1,2-dichloroethane must be disposed of according to institutional and regulatory guidelines.

Conclusion

1,2-Dichloroethane is a valuable solvent in pharmaceutical research, particularly in reactions such as reductive aminations and heterocycle formations. Its ability to dissolve a range of reactants and intermediates, coupled with its appropriate boiling point for controlled reactions, ensures its continued use in the synthesis of complex drug molecules. The protocols and data presented here provide a foundation for researchers to effectively and safely utilize 1,2-dichloroethane in their synthetic endeavors.

References

• 1. researchgate.net [researchgate.net]
• 2. 4-(5-(4-Methylphenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl)benzene-1-(~2~H_2_)sulfonamide | C17H14F3N3O2S | CID 138395995 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Synthesis and biological evaluation of the 1,5-diarylpyrazole class of cyclooxygenase-2 inhibitors: identification of 4-[5-(4-methylphenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl]benze nesulfonamide (SC-58635, celecoxib) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. An efficient synthesis of aripiprazole, buspirone and NAN-190 by the reductive alkylation of amines procedure - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Determination of 1,2-Dichloroethane in Air by Thermal Desorption GC-MS

Abstract

This application note details a robust and sensitive method for the determination of 1,2-dichloroethane in workplace and ambient air. The method utilizes thermal desorption (TD) coupled with gas chromatography-mass spectrometry (GC-MS) for the analysis of 1,2-dichloroethane captured on a solid sorbent. This methodology provides high selectivity and low detection limits, making it suitable for monitoring occupational exposure and environmental contamination. Alternative sampling techniques are also discussed.

Introduction

1,2-Dichloroethane (CAS No. 107-06-2), also known as ethylene dichloride, is a synthetic chemical used primarily in the production of vinyl chloride, which is a key component of polyvinyl chloride (PVC) plastics.[1][2] It is also used as a solvent and has been an additive in leaded gasoline.[1][2] Due to its volatility and potential for human exposure through inhalation, monitoring its concentration in the air is critical.[1][2] Exposure to 1,2-dichloroethane can lead to adverse health effects, including damage to the nervous system, liver, and kidneys.[1] This note provides a detailed protocol for its detection in air using TD-GC-MS, a technique that offers significant advantages in terms of sensitivity and automation.

Experimental

Air Sampling

The primary method for sample collection is active sampling using sorbent tubes.

Apparatus:

• Sampling pump with a calibrated flow rate

• Stainless steel adsorption tubes packed with Chromosorb 106[3][4][5] (or equivalent)

Protocol:

• Calibrate the sampling pump to a flow rate of 20 mL/min.[4]

• Remove the sealing caps from a pre-conditioned adsorption tube.

• Connect the tube to the sampling pump.

• For personal or stationary workplace monitoring, draw a defined volume of air through the tube. A recommended sampling period is 60 minutes, which corresponds to an air sample volume of 1.2 L.[4]

• After sampling, disconnect the tube and seal both ends with Swagelok caps.

• Record the sampling parameters, including sample volume, temperature, air pressure, and relative humidity.[4]

• Submit the samples to the laboratory for analysis. Samples should be analyzed within 30 days of sampling.[6]

An alternative sampling method involves drawing air through a charcoal tube and subsequently desorbing the analyte with carbon disulfide for GC-FID or GC-MS analysis.[6][7]

Sample Preparation and Analysis

The collected samples are introduced into the GC-MS system via a thermal desorber.

Apparatus:

• Thermal Desorber

• Gas Chromatograph with a Mass Spectrometer (GC-MS)

Protocol:

• Thermal Desorption: Place the adsorption tube in the thermal desorber. The 1,2-dichloroethane is thermally desorbed from the sorbent material by heating. The desorbed analytes are then transferred to the GC column. A two-stage desorption process can be employed to effectively focus the analytes at the head of the GC column.[8]

• Gas Chromatography: The separation of 1,2-dichloroethane from other volatile organic compounds is achieved on a suitable capillary column, such as a DB-VRX column (60 m, 0.25 mm I.D., 1.4 µm film thickness).[8]

• Mass Spectrometry: The mass spectrometer is operated in either full scan mode for qualitative and quantitative analysis or selected ion monitoring (SIM) mode for enhanced sensitivity.[9]

GC-MS Parameters

The following table summarizes the typical GC-MS operating conditions.

Parameter	Value
Gas Chromatograph
Column	DB-VRX, 60 m x 0.25 mm I.D., 1.4 µm
Carrier Gas	Helium
Inlet Temperature	250 °C
Oven Program	40 °C (hold for 5 min), ramp at 10 °C/min to 225 °C (hold for 2 min)[8]
Mass Spectrometer
Ionization Mode	Electron Ionization (EI)
Ion Source Temp.	230 °C
Quadrupole Temp.	150 °C
Mass Range	35-300 amu (Full Scan)[9]
Monitored Ions (SIM)	m/z 62, 64, 98

Quantitative Data Summary

Parameter	Value	Reference
Limit of Quantification (LOQ)	0.009 mg/m³ for a 1.2 L air sample[3][4][5]	[3][4][5]
Measurement Range (MS)	0.009 to 10 mg/m³[4]	[4]
Mean Recovery	101%[3][4][5]	[3][4][5]
Expanded Uncertainty	20% to 21%[3][4][5]	[3][4][5]

Quality Control

To ensure the reliability of the results, the following quality control measures should be implemented:

• Field Blanks: Submit 2-10 field blanks with each sampling event to check for contamination during handling and transport.[6]

• Calibration: Perform an initial three-point calibration to establish the instrument's response over the desired measurement range.[9]

• Internal Standards: Use an internal standard method for calibration to correct for variations in instrument response.

Experimental Workflow Diagram

Caption: Workflow for 1,2-dichloroethane analysis in air.

Conclusion

The described thermal desorption GC-MS method provides a reliable and sensitive approach for the determination of 1,2-dichloroethane in air. This method is suitable for assessing occupational exposure limits and for monitoring environmental air quality. The high selectivity of mass spectrometry minimizes interferences, ensuring accurate quantification of 1,2-dichloroethane. Proper adherence to the sampling and analytical protocols outlined in this application note will yield high-quality data for researchers, scientists, and drug development professionals.

References

• 1. epa.gov [epa.gov]
• 2. atsdr.cdc.gov [atsdr.cdc.gov]
• 3. Biozid-Portal - Homepage - MAK Commission: 1,2-Dichloroethane - Method for the determination of 1,2-dichloroethane in workplace air using gas chromatography (GC-MS) - Bundesanstalt für Arbeitsschutz und Arbeitsmedizin [biozid-portal.de]
• 4. series.publisso.de [series.publisso.de]
• 5. zora.uzh.ch [zora.uzh.ch]
• 6. EMSL | Services: 1,2-Dichloroethane [emsl.com]
• 7. irsst.qc.ca [irsst.qc.ca]
• 8. agilent.com [agilent.com]
• 9. epa.gov [epa.gov]

Application Notes and Protocols for the Use of 1,2-Dichloroethane in Natural Product Extraction

Disclaimer: 1,2-Dichloroethane is a hazardous chemical that is toxic, flammable, and a suspected carcinogen.[1] Its use in laboratory settings, particularly in applications like natural product extraction, has been largely superseded by safer alternative solvents. These application notes are intended for researchers, scientists, and drug development professionals who have deemed the use of 1,2-dichloroethane as absolutely necessary after a thorough risk assessment and when no other solvent is suitable. Strict adherence to all safety protocols is mandatory.

Introduction

1,2-Dichloroethane (also known as ethylene dichloride) is a chlorinated hydrocarbon that has historically been used as a solvent in various industrial and laboratory processes, including certain extraction applications.[1] Its utility in natural product extraction stems from its ability to dissolve a range of non-polar to moderately polar compounds. However, due to its significant health and environmental hazards, its application in this field is now limited. These notes provide a comprehensive overview of its properties, a general protocol for its use in extraction, and critical safety and disposal procedures.

Properties of 1,2-Dichloroethane as an Extraction Solvent

1,2-Dichloroethane's efficacy as an extraction solvent is dictated by its physicochemical properties. It is a dense, colorless liquid with a chloroform-like odor.[2] It is sparingly soluble in water but miscible with many organic solvents.[2]

Table 1: Physicochemical Properties of 1,2-Dichloroethane Relevant to Extraction

Property	Value	Significance in Extraction
Formula	C₂H₄Cl₂	-
Molar Mass	98.96 g/mol	Influences diffusion and evaporation rates.
Boiling Point	83.5 °C	Allows for relatively easy removal by evaporation under reduced pressure.
Density	1.253 g/mL	Being denser than water facilitates phase separation in liquid-liquid extractions.
Solubility in Water	0.87 g/100 mL at 20 °C	Low water miscibility is advantageous for extracting compounds from aqueous suspensions.
Polarity	Non-polar aprotic	Effective for dissolving lipids, resins, alkaloids, and other non-polar natural products.[2]

Table 2: Comparison of 1,2-Dichloroethane with Other Common Extraction Solvents

Solvent	Polarity	Boiling Point (°C)	Hazards	Typical Applications
n-Hexane	Non-polar	69	Flammable, Neurotoxin	Extraction of oils and fats.
Ethyl Acetate	Moderately Polar	77	Flammable, Irritant	Extraction of a wide range of medium-polarity compounds.
Ethanol	Polar	78.5	Flammable	Extraction of polar compounds, widely used due to low toxicity.
1,2-Dichloroethane	Non-polar	83.5	Flammable, Toxic, Carcinogen	Historically used for degreasing and extraction of non-polar compounds.
Supercritical CO₂	Non-polar (tunable)	31 (critical temp)	Asphyxiant (high conc.)	"Green" extraction of non-polar compounds like essential oils.

Application: Extraction of Non-Polar Natural Products (General Protocol)

The following is a generalized protocol for the solid-liquid extraction of non-polar compounds (e.g., certain lipids or alkaloids) from a dried plant matrix. This protocol must be adapted and optimized for the specific natural product and biomass .

3.1. Materials and Equipment

• Dried and powdered plant material

• 1,2-Dichloroethane (HPLC grade)

• Anhydrous sodium sulfate

• Soxhlet extractor or round-bottom flask with reflux condenser

• Heating mantle

• Rotary evaporator

• Glassware (beakers, graduated cylinders, filter funnels)

• Filter paper

• Personal Protective Equipment (PPE): Chemical-resistant gloves (nitrile is often recommended, but check compatibility), safety goggles, face shield, flame-resistant lab coat.

3.2. Experimental Protocol

• Sample Preparation: Ensure the plant material is thoroughly dried to prevent the formation of azeotropes and is ground to a fine, consistent powder to maximize the surface area for extraction.

• Extraction Setup:

  • Place a known quantity of the powdered plant material into a cellulose thimble and position it within the chamber of a Soxhlet extractor.

  • Alternatively, for maceration or reflux extraction, place the material in a round-bottom flask.

  • Add a sufficient volume of 1,2-dichloroethane to the flask (a solid-to-solvent ratio of 1:10 to 1:20 is a common starting point).

• Extraction Process:

  • Soxhlet: Heat the solvent in the flask. The vapor will bypass the thimble, condense, and drip back onto the sample, extracting the soluble compounds. The process continues for a predetermined number of cycles (e.g., 6-8 hours).

  • Reflux: Heat the mixture in the flask to the boiling point of 1,2-dichloroethane and maintain a gentle reflux for a specified period (e.g., 2-4 hours).

• Solvent Recovery:

  • After extraction, allow the solution to cool to room temperature.

  • Filter the extract to remove solid plant material.

  • Dry the extract over anhydrous sodium sulfate to remove any residual water.

  • Concentrate the extract using a rotary evaporator. The water bath temperature should be kept below 40°C to minimize thermal degradation of the target compounds.

• Final Product: The resulting crude extract can be weighed to determine the yield and then subjected to further purification and analysis (e.g., chromatography).

Mandatory Visualizations

Caption: Workflow for natural product extraction.

Safety Protocols and Hazard Management

Working with 1,2-dichloroethane requires stringent safety measures due to its high toxicity, flammability, and carcinogenicity.

4.1. Personal Protective Equipment (PPE)

• Eye Protection: Chemical safety goggles and a face shield are mandatory.

• Skin Protection: Wear a flame-resistant lab coat, long pants, and closed-toe shoes. Use chemical-resistant gloves (ensure they are rated for use with chlorinated solvents).

• Respiratory Protection: All work must be conducted in a certified chemical fume hood. In case of potential exposure above the permissible limit, a full-face respirator with appropriate cartridges should be used.

4.2. Engineering Controls

• Ventilation: A properly functioning chemical fume hood is the primary engineering control to minimize inhalation exposure.

• Ignition Sources: 1,2-Dichloroethane is flammable.[3] All sources of ignition (open flames, sparks, hot surfaces) must be eliminated from the work area.[3] Use explosion-proof equipment where necessary.[4]

• Emergency Equipment: An eyewash station and safety shower must be readily accessible.

4.3. Spill and Emergency Procedures

• Minor Spill (in fume hood): Absorb the spill with an inert material (e.g., vermiculite, sand). Collect the contaminated material in a sealed, labeled container for hazardous waste disposal.

• Major Spill: Evacuate the area immediately. Alert laboratory personnel and the institutional safety office. Do not attempt to clean up a large spill without specialized training and equipment.

Caption: Decision-making for safe handling.

Waste Disposal

Chemical waste containing 1,2-dichloroethane must be handled as hazardous waste.

5.1. Waste Collection

• Collect all liquid waste containing 1,2-dichloroethane in a dedicated, properly labeled, and sealed hazardous waste container.

• Solid waste (e.g., contaminated filter paper, gloves) should be double-bagged and placed in a designated solid hazardous waste container.

5.2. Disposal Procedure

• Never dispose of 1,2-dichloroethane down the drain.

• Follow all institutional and local regulations for hazardous waste disposal. This typically involves arranging for pickup by a certified hazardous waste management company.

• Incineration by a licensed professional waste disposal service is a recommended method of disposal.[5]

References

• 1. epa.gov [epa.gov]
• 2. Chloroform - Wikipedia [en.wikipedia.org]
• 3. cabidigitallibrary.org [cabidigitallibrary.org]
• 4. mdpi.com [mdpi.com]
• 5. researchportalplus.anu.edu.au [researchportalplus.anu.edu.au]

Technical Notes & Optimization

Technical Support Center: 1,2-Dichloroethane Purification

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals who need to purify 1,2-dichloroethane (DCE) for their experiments.

Troubleshooting Guides

Issue: My reaction is sensitive to water, and I suspect my 1,2-dichloroethane is wet.

Initial Check:

• Appearance: Does the solvent appear cloudy or have visible water droplets?

• Karl Fischer Titration: If available, this is the most accurate method to determine water content.

Solution:

This guide provides a step-by-step protocol for drying 1,2-dichloroethane.

Experimental Protocol: Drying of 1,2-Dichloroethane

• Initial Drying:

  • Place the 1,2-dichloroethane in a clean, dry flask.

  • Add a suitable drying agent such as anhydrous calcium chloride (CaCl₂), anhydrous calcium sulfate (CaSO₄), or anhydrous magnesium sulfate (MgSO₄). Use approximately 10-20 g of drying agent per liter of solvent.

  • Swirl the flask and let it stand for at least 24 hours. The drying agent should no longer clump together, indicating that the bulk of the water has been removed.

• Final Drying (for highly sensitive applications):

  • For more stringent drying, after initial drying with CaCl₂ or CaSO₄, the solvent can be decanted and stored over molecular sieves (3Å or 4Å).

  • Alternatively, for very dry solvent, distill it from phosphorus pentoxide (P₂O₅). Caution: This is a vigorous reaction and should be performed with appropriate safety precautions in a fume hood.

• Verification:

  • Use Karl Fischer titration to confirm the final water content is within the acceptable range for your experiment.

Issue: I am observing unexpected side reactions or charring, suggesting the presence of acidic impurities.

Initial Check:

• pH Test: Shake a small volume of the 1,2-dichloroethane with an equal volume of deionized water. Test the pH of the aqueous layer with pH paper or a pH meter. A pH below 7 indicates acidic impurities, likely hydrochloric acid (HCl) from decomposition.

Solution:

This protocol details the removal of acidic impurities.

Experimental Protocol: Removal of Acidic Impurities

• Washing with Base:

  • Place the 1,2-dichloroethane in a separatory funnel.

  • Add an equal volume of a 5% aqueous sodium bicarbonate (NaHCO₃) or sodium carbonate (Na₂CO₃) solution.

  • Stopper the funnel and shake vigorously for 1-2 minutes, periodically venting to release any pressure buildup.

  • Allow the layers to separate and drain the lower aqueous layer.

  • Repeat the washing process until the aqueous layer is no longer acidic (test with pH paper).

• Water Wash:

  • Wash the 1,2-dichloroethane with an equal volume of deionized water to remove any residual base.

  • Drain the lower aqueous layer.

• Drying:

  • Transfer the washed 1,2-dichloroethane to a clean, dry flask and proceed with the drying protocol described in the previous troubleshooting guide.

Issue: My baseline in HPLC/GC analysis is noisy, or I suspect the presence of non-volatile or high-boiling impurities.

Initial Check:

• Evaporation Test: Evaporate a small volume of the solvent on a clean watch glass in a fume hood. Any visible residue indicates the presence of non-volatile impurities.

• GC-MS Analysis: Analyze a sample of the solvent to identify the high-boiling impurities.

Solution:

Fractional distillation is the most effective method for removing low- and high-boiling impurities.

Experimental Protocol: Fractional Distillation of 1,2-Dichloroethane

• Apparatus Setup:

  • Set up a fractional distillation apparatus with a Vigreux or packed column (e.g., with Raschig rings) for efficient separation.

  • Use a heating mantle with a stirrer for smooth boiling.

  • Place a few boiling chips in the distillation flask.

• Distillation:

  • Heat the 1,2-dichloroethane to a gentle boil.

  • Discard the initial fraction (the "forerun"), which will contain low-boiling impurities.

  • Collect the fraction that distills at a constant temperature, which is the boiling point of pure 1,2-dichloroethane (83.5 °C at atmospheric pressure).

  • Stop the distillation before the flask goes to dryness to avoid concentrating high-boiling impurities and potentially explosive peroxides.

• Storage:

  • Store the purified 1,2-dichloroethane in a clean, dry, amber glass bottle, preferably under an inert atmosphere (e.g., nitrogen or argon), to prevent decomposition and moisture absorption.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in reagent-grade 1,2-dichloroethane?

A1: Common impurities include water, acidic compounds (like HCl from decomposition), low-boiling chlorinated hydrocarbons (e.g., ethyl chloride, vinyl chloride), and high-boiling chlorinated hydrocarbons (e.g., 1,1,2-trichloroethane).[1][2][3] Stabilizers added by the manufacturer can also be present.

Q2: How can I remove peroxides from 1,2-dichloroethane?

A2: Peroxides can be removed by passing the solvent through a column of activated alumina (basic or neutral). To test for peroxides, add 1 mL of the solvent to a freshly prepared 10% potassium iodide (KI) solution. A yellow to brown color indicates the presence of peroxides.

Q3: What is the best way to store purified 1,2-dichloroethane?

A3: Purified 1,2-dichloroethane should be stored in a tightly sealed, amber glass bottle to protect it from light. To prevent the absorption of moisture and the formation of acidic impurities, it is best to store it over molecular sieves (3Å or 4Å) and under an inert atmosphere like nitrogen or argon.

Q4: Can I use the same purification protocol for 1,2-dichloroethane that I use for other chlorinated solvents like dichloromethane?

A4: While the general principles of washing, drying, and distillation are similar, the specific details may vary. For instance, the choice of drying agent and the boiling point for distillation are specific to each solvent. It is always best to refer to a protocol specific for 1,2-dichloroethane.

Quantitative Data on Impurity Removal

The following table summarizes the effectiveness of different purification methods for removing common impurities from 1,2-dichloroethane. The exact efficiency can vary depending on the initial purity and the specific experimental conditions.

Impurity	Purification Method	Typical Removal Efficiency	Reference for Method
Water	Drying with molecular sieves (3Å)	Can reduce water content to <10 ppm	General lab practice
Acidic Impurities (e.g., HCl)	Washing with 5% NaHCO₃ solution	Neutralizes acidic components effectively	General lab practice
Low-Boiling Impurities	Fractional Distillation	High; depends on column efficiency	[1]
High-Boiling Impurities	Fractional Distillation	High; depends on column efficiency	[1]
Peroxides	Column chromatography (activated alumina)	High	General lab practice

Experimental Workflow Visualization

The following diagram illustrates a comprehensive workflow for the purification of 1,2-dichloroethane, starting from an initial quality check to the final storage of the purified solvent.

Caption: A flowchart of the purification process for 1,2-dichloroethane.

References

• 1. series.publisso.de [series.publisso.de]
• 2. Purification Laboratory Chemicals by Armarego W L F - AbeBooks [abebooks.com]
• 3. Making sure you're not a bot! [catalogue.nla.gov.au]

Technical Support Center: Dehydrochlorination of 1,2-Dichloroethane

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing challenges encountered during the dehydrochlorination of 1,2-dichloroethane (EDC) to produce vinyl chloride monomer (VCM).

Frequently Asked Questions (FAQs)

Q1: What are the primary side reactions observed during the dehydrochlorination of 1,2-dichloroethane?

A1: The dehydrochlorination of 1,2-dichloroethane is susceptible to several side reactions, leading to the formation of various byproducts. The nature and quantity of these byproducts are influenced by factors such as reaction temperature, pressure, residence time, and the presence of catalysts. Common byproducts include:

• Chlorinated Hydrocarbons: 1,1,2-trichloroethane, cis- and trans-1,2-dichloroethylenes, vinylidene chloride, trichloroethylene, and various chlorinated methanes.[1]

• Unsaturated Hydrocarbons: Acetylene, ethylene, butadiene, and vinyl acetylene.[1]

• Oligomerization Products: 1,3-dichloro-2-butene can form from the dimerization of the desired vinyl chloride product.[2][3]

• Other Compounds: Methyl chloride, chloroprene, and benzene have also been reported as byproducts in the pyrolysis reactor.[1]

Q2: What is the impact of reaction temperature on byproduct formation?

A2: Reaction temperature is a critical parameter that significantly influences both the conversion of 1,2-dichloroethane and the selectivity towards vinyl chloride. Generally, as the temperature increases, the conversion of EDC also increases. However, excessively high temperatures can lead to a slight decrease in VCM selectivity and promote the formation of byproducts.[4] For instance, in the industrial thermal dehydrochlorination process, the reaction is typically carried out at 450–500 °C.[3] Catalytic processes can lower this temperature. For example, with a nitrogen-doped activated carbon catalyst, EDC conversion approaches 100% at 300 °C, with VCM selectivity remaining above 98.5%.[4]

Q3: How does catalyst choice affect the side reactions?

A3: The type of catalyst used plays a crucial role in the reaction mechanism and the profile of byproducts. The reaction can proceed via different mechanisms on various catalyst surfaces:

• Acidic Catalysts: Both Lewis and Brønsted acid sites can catalyze the dehydrochlorination. Lewis acid sites, present on catalysts like γ-Al2O3, can facilitate the reaction at temperatures as low as 100°C. However, they can also promote the oligomerization of vinyl chloride to form byproducts like 1,3-dichloro-2-butene, which can lead to catalyst deactivation.[2][3]

• Basic Catalysts: The strength of base centers on a catalyst can also influence its activity.[3]

• Nitrogen-Doped Carbon Catalysts: These have shown high selectivity to VCM at relatively low temperatures.[4]

Q4: What causes catalyst deactivation during the dehydrochlorination process?

A4: Catalyst deactivation is a common issue and is often attributed to the formation and deposition of coke and high-molecular-weight byproducts on the catalyst surface. The oligomerization of vinyl chloride, particularly the formation of 1,3-dichlorobutene-2, is a known cause of deactivation.[3] This blockage of active sites and pores reduces the catalyst's efficiency over time.[4]

Troubleshooting Guides

Issue 1: Low Selectivity to Vinyl Chloride (VCM)

Possible Cause	Troubleshooting Steps
Incorrect Reaction Temperature	Optimize the reaction temperature. While higher temperatures increase EDC conversion, they can decrease VCM selectivity.[4] For thermal pyrolysis, a typical range is 500-550 °C.[5] For catalytic reactions, the optimal temperature will depend on the specific catalyst used.
Prolonged Residence Time	A longer contact time between the reactants and the catalyst can lead to an increase in side reactions.[4] Adjust the flow rate or reactor volume to optimize the residence time.
Catalyst Deactivation	Catalyst deactivation by coke or byproduct deposition can lower selectivity. Regenerate the catalyst or replace it if regeneration is not effective. The formation of 1,3-dichlorobutene-2 is a known deactivating agent.[3]
Undesirable Catalyst Acidity/Basicity	The acid-base properties of the catalyst influence the reaction pathways. Lewis acid sites can promote the oligomerization of VCM.[2] Consider using a catalyst with different acid-base properties.

Issue 2: Rapid Catalyst Deactivation

Possible Cause	Troubleshooting Steps
Coke Formation	High reaction temperatures can promote coke formation. Lowering the temperature may reduce the rate of coking.
Formation of Oligomers	The dimerization of vinyl chloride to 1,3-dichloro-2-butene can deactivate the catalyst.[3] This is more prevalent on catalysts with strong Lewis acid sites.[2] Modifying the catalyst to reduce strong acid sites can be beneficial.
Pore Blockage	Byproducts can block the pores of the catalyst, reducing its surface area and activity.[4] Consider using a catalyst with a larger pore size or a different support material.

Quantitative Data Summary

Table 1: Effect of Reaction Temperature on EDC Conversion and VCM Selectivity (Catalyst: N-AC(4)) [4]

Reaction Temperature (°C)	EDC Conversion (%)	VCM Selectivity (%)
250	37	>99.5
290	~90	>98.5
300	~100	>98.5

Table 2: Effect of EDC Liquid Hourly Space Velocity (LHSV) on EDC Conversion and VCM Selectivity (Catalyst: N-AC(4), Temp: 260°C) [4]

EDC LHSV (h⁻¹)	EDC Conversion (%)	VCM Selectivity (%)
0.125	95	>99.5
0.313	67	>99.5
0.5	~40	>99.5

Experimental Protocols

Catalytic Dehydrochlorination of 1,2-Dichloroethane in a Fixed-Bed Reactor

This protocol describes a general procedure for studying the catalytic dehydrochlorination of 1,2-dichloroethane.

1. Materials and Equipment:

• 1,2-dichloroethane (reagent grade)

• Catalyst (e.g., nitrogen-doped activated carbon, γ-Al2O3)

• Inert gas (e.g., Nitrogen, Argon) for purging and as a carrier gas

• Fixed-bed reactor (quartz or stainless steel)

• Temperature controller and furnace

• Mass flow controllers for gas delivery

• Syringe pump for liquid feed

• Condenser to cool the reactor effluent

• Gas chromatograph (GC) with a suitable column and detector (e.g., FID) for product analysis

2. Experimental Procedure:

• Load a known amount of the catalyst into the fixed-bed reactor.

• Purge the system with an inert gas to remove air and moisture.

• Heat the reactor to the desired reaction temperature under the inert gas flow.

• Introduce 1,2-dichloroethane into the reactor at a specific liquid hourly space velocity (LHSV) using a syringe pump. The EDC is vaporized before entering the reactor.

• The reactor effluent is passed through a condenser to separate the liquid and gaseous products.

• Analyze the gaseous and liquid products periodically using a gas chromatograph to determine the conversion of 1,2-dichloroethane and the selectivity to vinyl chloride and other byproducts.

• Vary the reaction temperature and LHSV to study their effects on the reaction.

3. Product Analysis:

• Use a GC equipped with a capillary column (e.g., CP Sil 5CB) and a flame ionization detector (FID).

• Identify the products by comparing their retention times with those of standard compounds.

• Quantify the products using calibration curves generated from standard solutions.

Visualizations

References

• 1. digitalcommons.usf.edu [digitalcommons.usf.edu]
• 2. researchgate.net [researchgate.net]
• 3. sibran.ru [sibran.ru]
• 4. pubs.acs.org [pubs.acs.org]
• 5. eea.europa.eu [eea.europa.eu]

Technical Support Center: Optimizing Reactions in 1,2-Dichloroethane

Welcome to the technical support center for optimizing reaction conditions with 1,2-dichloroethane (DCE). This guide is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and provide answers to frequently asked questions encountered during experiments using this solvent.

Troubleshooting Guides & FAQs

This section addresses specific problems that may arise when using 1,2-dichloroethane as a reaction solvent.

Issue 1: Low or No Product Yield

Q: My reaction is not proceeding, or the yield is significantly lower than expected. What are the common causes when using 1,2-dichloroethane?

A: Several factors can contribute to low yields in DCE. Consider the following troubleshooting steps:

• Solvent Purity: Commercial 1,2-dichloroethane can contain stabilizers or impurities that may interfere with your reaction. For sensitive chemistries, consider purifying the solvent prior to use.[1][2]

• Reagent Solubility: Although DCE is a versatile solvent, your starting materials or reagents may have limited solubility.[3][4] This is particularly true for highly polar or ionic compounds.[5] Ensure all components are adequately dissolved. Gentle heating or sonication can sometimes improve solubility, but be mindful of the thermal stability of your reactants and the solvent.

• Reaction Temperature: Many reactions require specific temperature control. DCE has a boiling point of 83.5°C.[4] For reactions requiring higher temperatures, DCE may not be suitable. Conversely, some reactions may require cooling, as exothermic processes can lead to thermal decomposition of the solvent or side-product formation.

• Moisture Contamination: 1,2-dichloroethane can form an azeotrope with water.[2][6] The presence of water can quench moisture-sensitive reagents (e.g., Lewis acids like AlCl₃ used in Friedel-Crafts reactions) or lead to unwanted hydrolysis side-products.[7] Using an anhydrous grade of DCE or drying it over a suitable agent (e.g., CaH₂) is recommended.

• Catalyst Inactivation: If you are using a catalyst, it may be inactivated by impurities in the solvent or by byproducts generated during the reaction. For instance, HCl generated from solvent decomposition can poison certain catalysts.

Issue 2: Formation of Unexpected Byproducts

Q: I am observing significant byproduct formation in my reaction. Could the 1,2-dichloroethane be the cause?

A: Yes, 1,2-dichloroethane can be the source of several common byproducts, primarily through thermal or catalytic decomposition.

• Dehydrochlorination: At elevated temperatures (especially above 60-70°C) or in the presence of bases or certain catalysts, DCE can undergo elimination to form vinyl chloride and hydrogen chloride (HCl).[8][9][10] The generated HCl can catalyze further side reactions or decompose acid-sensitive functional groups.

• Reaction with Nucleophiles: DCE itself can act as an alkylating agent with potent nucleophiles under certain conditions, leading to chlorinated byproducts.[11][12]

• Reaction with Lewis Acids: In reactions like Friedel-Crafts, the Lewis acid catalyst can interact with the solvent. While often used in these reactions, DCE is not completely inert and can sometimes participate in side reactions.[13][14]

Issue 3: Managing Acidic Byproducts

Q: My reaction in DCE is turning acidic, and I suspect HCl is being generated. How can I manage this?

A: The generation of HCl is a common issue.[8] Here are some strategies to mitigate its effects:

• Include a Non-Nucleophilic Base: Adding an acid scavenger, such as a sterically hindered amine (e.g., proton sponge) or an inorganic base (e.g., anhydrous K₂CO₃ or Na₂CO₃), can neutralize HCl as it forms without interfering with the main reaction.

• Optimize Reaction Temperature: Since dehydrochlorination is often temperature-dependent, running the reaction at the lowest possible temperature can minimize HCl formation.[9]

• Use a Nitrogen Sweep: For reactions run at reflux, a slow stream of an inert gas like nitrogen can help carry away volatile HCl, shifting the equilibrium away from its accumulation in the reaction mixture.

Issue 4: Solvent Purification and Handling

Q: How should I purify and handle 1,2-dichloroethane for sensitive reactions?

A: Proper purification and handling are critical for reproducible results.

• Purification Protocol: To remove acidic impurities and water, wash the DCE with a 5% sodium bicarbonate solution, followed by water. Dry the solvent over anhydrous calcium chloride or magnesium sulfate, and then fractionally distill it, collecting the fraction boiling at 83-84°C.[1][15] For moisture-sensitive applications, distillation from calcium hydride under an inert atmosphere is recommended.

• Storage: Store purified 1,2-dichloroethane over molecular sieves (3Å or 4Å) in a dark, tightly sealed bottle to prevent moisture absorption and decomposition.[16]

• Safety: 1,2-dichloroethane is toxic, a suspected carcinogen, and flammable.[11][17][18] Always handle it in a well-ventilated fume hood, wearing appropriate personal protective equipment (gloves, safety glasses).

Quantitative Data and Reaction Parameters

Optimizing a reaction often involves adjusting multiple parameters. The following tables summarize how common variables can affect reaction outcomes in 1,2-dichloroethane.

Table 1: Effect of Temperature on DCE Decomposition

This table illustrates the relationship between temperature and the primary decomposition pathway of DCE (dehydrochlorination). Higher temperatures significantly increase the rate of byproduct formation.

Temperature (°C)	Key Observation	Primary Decomposition Products	Implication for Synthesis
< 60	Generally stable for most lab applications.	Negligible	Optimal range for many reactions to avoid solvent-derived impurities.
60 - 83 (Reflux)	Slow decomposition may occur, especially with prolonged heating or in the presence of catalysts/bases.	Vinyl Chloride, HCl	Monitor for acidity; consider an acid scavenger for long reactions.
> 350	Rapid thermal decomposition (pyrolysis).[8][9]	Vinyl Chloride, HCl, Ethylene, Acetylene.[8][19][20]	Not suitable for synthetic applications; relevant to industrial cracking processes.[21]

Table 2: General Parameters for Optimizing Friedel-Crafts Acylation

1,2-dichloroethane is a common solvent for Friedel-Crafts reactions. This table provides a starting point for optimization.

Parameter	Typical Range	Troubleshooting Considerations
Lewis Acid (e.g., AlCl₃)	1.0 - 2.5 equivalents	Excess: May lead to side reactions or complex formation. Insufficient: Incomplete reaction. Ensure anhydrous conditions as water deactivates the catalyst.
Temperature	0°C to 60°C	Too Low: Slow reaction rate. Too High: Increased byproduct formation (from substrate or solvent decomposition). Start at 0°C and warm slowly.
Concentration	0.1 M - 1.0 M	Too Dilute: Slow reaction rate. Too Concentrated: Poor stirring, potential for exotherm and byproduct formation.
Reaction Time	1 - 24 hours	Monitor by TLC or LC-MS to determine the point of maximum product formation and avoid subsequent degradation.

Experimental Protocols

Protocol 1: General Procedure for Solvent Purification

This protocol describes a standard method for purifying commercial-grade 1,2-dichloroethane.

• Initial Wash: In a separatory funnel, wash 500 mL of 1,2-dichloroethane with two 100 mL portions of 5% aqueous sodium bicarbonate solution to remove acidic impurities.

• Water Wash: Wash the organic layer with two 100 mL portions of deionized water to remove any remaining base.

• Initial Drying: Transfer the DCE to an Erlenmeyer flask and add ~20 g of anhydrous magnesium sulfate. Swirl occasionally for 20-30 minutes.

• Filtration: Filter the DCE to remove the drying agent.

• Final Drying & Distillation: Transfer the pre-dried solvent to a flame-dried distillation apparatus. Add a small amount of calcium hydride (~5 g) and reflux under a nitrogen atmosphere for 1-2 hours.

• Collection: Distill the solvent, collecting the fraction that boils at 83-84°C. Store the purified solvent over activated molecular sieves in a sealed container.

Protocol 2: Representative Friedel-Crafts Acylation in 1,2-Dichloroethane

This protocol outlines the acylation of toluene with acetyl chloride as a representative example.

• Apparatus Setup: Assemble a flame-dried, three-necked round-bottom flask with a magnetic stirrer, a dropping funnel, and a reflux condenser connected to a gas bubbler (to vent HCl). Maintain a dry nitrogen atmosphere.

• Reagent Charging: Charge the flask with anhydrous aluminum chloride (14.7 g, 0.11 mol) and 100 mL of purified, anhydrous 1,2-dichloroethane.

• Cooling: Cool the stirred suspension to 0°C using an ice bath.

• Substrate Addition: Add toluene (10.1 g, 0.11 mol) to the suspension.

• Acylating Agent Addition: Add acetyl chloride (7.8 g, 0.10 mol) dropwise via the dropping funnel over 30 minutes, ensuring the internal temperature does not exceed 10°C.

• Reaction: After the addition is complete, allow the mixture to warm to room temperature and stir for 2 hours. Monitor the reaction progress by TLC.

• Quenching: Cool the flask back to 0°C and very cautiously quench the reaction by slowly adding 100 mL of crushed ice, followed by 50 mL of concentrated HCl.

• Workup: Transfer the mixture to a separatory funnel. Separate the organic layer, and extract the aqueous layer with 2x50 mL of DCE.

• Washing: Combine the organic layers and wash with 100 mL of water, 100 mL of saturated sodium bicarbonate solution, and finally 100 mL of brine.

• Isolation: Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure to yield the crude product (a mixture of ortho- and para-methylacetophenone).

Visualizations

Troubleshooting Workflow

The following diagram outlines a logical workflow for troubleshooting common issues in reactions performed in 1,2-dichloroethane.

Caption: A troubleshooting workflow for reactions in 1,2-dichloroethane.

Byproduct Formation Pathway

This diagram illustrates the primary decomposition pathway of 1,2-dichloroethane that leads to common impurities.

Caption: Primary decomposition pathway of 1,2-dichloroethane.

References

• 1. US5068475A - Process for purifying unreacted 1,2-dichloroethane from a 1,2-dichloroethane pyrolysis process - Google Patents [patents.google.com]
• 2. 1,2-Dichloroethane - Sciencemadness Wiki [sciencemadness.org]
• 3. solubilityofthings.com [solubilityofthings.com]
• 4. 1,2-Dichloroethane - DCCEEW [dcceew.gov.au]
• 5. Solubility of electrolytes in 1,2-dichloroethane and 1,1-dichloroethane, and derived free energies of transfer - Journal of the Chemical Society, Faraday Transactions 1: Physical Chemistry in Condensed Phases (RSC Publishing) [pubs.rsc.org]
• 6. 1,2-Dichloroethane - Wikipedia [en.wikipedia.org]
• 7. benchchem.com [benchchem.com]
• 8. worldscientific.com [worldscientific.com]
• 9. The pyrolysis of 1,2-dichloroethane - Journal of the Chemical Society B: Physical Organic (RSC Publishing) [pubs.rsc.org]
• 10. Sciencemadness Discussion Board - Properties of 1,2-dichloroethane, interesting experiments? - Powered by XMB 1.9.11 [sciencemadness.org]
• 11. 1,2-Dichloroethane (DCE) [commonorganicchemistry.com]
• 12. researchgate.net [researchgate.net]
• 13. Question: What is the most appropriate solvent for the Friedel-Crafts rea.. [askfilo.com]
• 14. reddit.com [reddit.com]
• 15. CA1279658C - Process for the purification of 1,2-dichloroethane - Google Patents [patents.google.com]
• 16. 1,2-Dichloroethane | ClCH2CH2Cl | CID 11 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 17. Dichloroethane: A Versatile Solvent in Modern Chemistry_Chemicalbook [chemicalbook.com]
• 18. gov.uk [gov.uk]
• 19. digitalcommons.njit.edu [digitalcommons.njit.edu]
• 20. digitalcommons.njit.edu [digitalcommons.njit.edu]
• 21. eea.europa.eu [eea.europa.eu]

Technical Support Center: Drying 1,2-Dichloroethane for Moisture-Sensitive Reactions

This technical support center provides researchers, scientists, and drug development professionals with essential information for drying 1,2-dichloroethane, a common solvent in moisture-sensitive reactions. Below you will find a troubleshooting guide, frequently asked questions (FAQs), a detailed experimental protocol, and a comparison of common drying agents.

Troubleshooting Guide

This guide addresses specific issues that may arise during the drying of 1,2-dichloroethane.

Q1: Why is my 1,2-dichloroethane still wet after refluxing with calcium hydride (CaH₂)?

A1: Several factors could contribute to this issue:

• Inactive Calcium Hydride: Calcium hydride can react with atmospheric moisture over time. If the CaH₂ is old or has been improperly stored, it may be partially or fully converted to calcium hydroxide, which is ineffective for drying.[1] Visually, CaH₂ and Ca(OH)₂ can be difficult to distinguish.[1]

• Insufficient Amount of Drying Agent: An inadequate amount of CaH₂ will not be able to remove all the water present. A general guideline is to use 10-20 grams of CaH₂ per liter of solvent.[1]

• Insufficient Reflux Time: The reaction between CaH₂ and water can be slow.[1] It is recommended to reflux the solvent over CaH₂ for a minimum of 2 hours, or even overnight, to ensure complete removal of water.[2]

• Initial Water Content is Too High: Calcium hydride is intended for removing small amounts of water from solvents. If the 1,2-dichloroethane is significantly wet, it may overwhelm the drying agent. In such cases, a pre-drying step with a less reactive desiccant might be necessary.

Q2: I observed vigorous bubbling upon adding calcium hydride to 1,2-dichloroethane. Is this normal?

A2: Yes, this is a normal and expected observation. Calcium hydride reacts with water to produce hydrogen gas and calcium hydroxide.[2][3][4] The bubbling is the evolution of hydrogen gas. However, the reaction should be controllable. If the bubbling is excessively vigorous, it indicates a high water content in the solvent. It is crucial to perform this procedure in a well-ventilated fume hood and away from ignition sources, as hydrogen gas is flammable.[1][2][3][4]

Q3: The distillate of my dried 1,2-dichloroethane is cloudy. What could be the cause?

A3: A cloudy distillate can be due to a few reasons:

• Azeotropic Distillation of Water: 1,2-dichloroethane forms an azeotrope with water, which boils at a lower temperature than pure 1,2-dichloroethane.[5] It is common practice to discard the first portion of the distillate (e.g., the first 30 mL for a 700 mL batch) to remove this azeotrope.[4]

• Distillation to Dryness: If the distillation is carried to completion, the solid drying agent and its byproducts can be carried over into the distillate, causing cloudiness. Always leave a small amount of solvent in the distillation flask.[6]

• Contamination from Glassware: Ensure all glassware used for the distillation and collection is scrupulously dry to prevent re-introducing moisture.

Q4: How can I be sure my 1,2-dichloroethane is sufficiently dry for my moisture-sensitive reaction?

A4: While there is no simple visual test for absolute dryness, a common practice is to use an indicator. For solvents dried with sodium, benzophenone is often used to form a colored ketyl radical in the absence of water. However, this is not suitable for 1,2-dichloroethane. For rigorous applications, the water content can be quantified using Karl Fischer titration. Commercially available "extra dry" solvents often specify a maximum water content, for example, less than 50 ppm.[6][7]

Frequently Asked Questions (FAQs)

Q1: What are the primary safety concerns when drying 1,2-dichloroethane with calcium hydride?

A1: Both 1,2-dichloroethane and calcium hydride present significant hazards.

• 1,2-Dichloroethane: It is a highly flammable liquid and vapor, toxic if inhaled or swallowed, causes skin and eye irritation, and is a potential carcinogen.[5][7][8][9][10] All handling should be done in a chemical fume hood.[2][3][4][10]

• Calcium Hydride: It reacts violently with water to produce flammable hydrogen gas, which can ignite spontaneously.[1][11] It should be handled under an inert atmosphere and away from any moisture.[1]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including a flame-retardant lab coat, chemical safety goggles, a face shield, and compatible gloves (e.g., nitrile or neoprene).[1][8][9][10][11]

Q2: Can I use other drying agents for 1,2-dichloroethane?

A2: Yes, other drying agents can be used. Molecular sieves (3Å or 4Å) and activated alumina are effective alternatives.[12][13] Passing the solvent through a column of activated alumina can be a rapid and efficient drying method.[12] Phosphorus pentoxide (P₂O₅) is a very effective drying agent but may not be suitable for all applications due to its acidic nature.[13]

Q3: How should I store dried 1,2-dichloroethane?

A3: Dried 1,2-dichloroethane should be stored in a tightly sealed container, preferably under an inert atmosphere of nitrogen or argon, to prevent the re-absorption of atmospheric moisture.[1][6] Storing the dried solvent over activated molecular sieves can help maintain its dryness.[6]

Q4: How do I safely dispose of the residue from the distillation?

A4: The residue in the distillation flask contains unreacted calcium hydride. This must be quenched carefully in a fume hood.[1] A common procedure is to cool the flask in an ice bath and slowly add a less reactive alcohol like isopropanol, followed by a more reactive alcohol like methanol, and finally, very cautiously, water to ensure all the CaH₂ has reacted.[1][6]

Quantitative Data: Drying Agent Efficiency

The following table summarizes the efficiency of various desiccants for drying dichloromethane, a solvent with similar properties to 1,2-dichloroethane. This data can serve as a useful guide for selecting an appropriate drying agent.

Drying Agent	Method	Residual Water Content (ppm)
Calcium Hydride (CaH₂)	Reflux and Distillation	~13
Activated 3Å Molecular Sieves	Storage	Single-digit ppm
Activated Silica Column	Passage through column	Single-digit ppm

Table adapted from data for dichloromethane.[12]

Experimental Protocol: Drying of 1,2-Dichloroethane with Calcium Hydride

This protocol describes the drying of 1,2-dichloroethane by refluxing over calcium hydride followed by distillation.

Materials:

• 1,2-dichloroethane (reagent grade)

• Calcium hydride (CaH₂) powder[1]

• Round-bottom flask (e.g., 1 L)

• Magnetic stir bar

• Heating mantle

• Condenser

• Distillation adapter

• Thermometer

• Receiving flask (oven-dried)

• Drying tube with desiccant (e.g., Drierite)[2][3][4]

• Inert gas source (Nitrogen or Argon)

Procedure:

• Setup: Assemble the distillation apparatus in a chemical fume hood. Ensure all glassware is thoroughly dried in an oven and cooled under a stream of inert gas.

• Charging the Flask: To a 1 L round-bottom flask containing a magnetic stir bar, add 700 mL of 1,2-dichloroethane and 20 g of calcium hydride.[2][3][4]

• Reflux: Fit the flask with a condenser and a drying tube. Begin stirring the mixture. Heat the flask using a heating mantle to reflux the solvent (boiling point of 1,2-dichloroethane is ~83-85°C) for at least 2 hours.[2][4][5][14] For very dry solvent, refluxing overnight is recommended.

• Distillation Setup: After refluxing, allow the flask to cool to room temperature.[2][4] Reconfigure the apparatus for distillation, ensuring the receiving flask is dry and protected by a drying tube or connected to an inert gas line.

• Distillation: Heat the mixture to distill the 1,2-dichloroethane.

• Collection: Discard the first ~30 mL of the distillate, as it may contain a water azeotrope.[4] Collect the subsequent fraction in a dry, sealed receiving flask.

• Completion: Stop the distillation before the flask goes to dryness. Leave a small amount of solvent covering the solid residue.[6]

• Storage: Store the collected anhydrous 1,2-dichloroethane over activated 3Å molecular sieves under a nitrogen atmosphere.[6]

• Quenching: Carefully and slowly quench the remaining calcium hydride in the distillation flask as described in FAQ Q4.[1][6]

Visualizations

Caption: Workflow for drying 1,2-dichloroethane using calcium hydride.

Caption: Troubleshooting common issues in 1,2-dichloroethane drying.

References

• 1. sites.chemengr.ucsb.edu [sites.chemengr.ucsb.edu]
• 2. Drying dichloromethane over calcium hydride [protocols.io]
• 3. Drying dichloromethane over calcium hydride · GitHub [gist.github.com]
• 4. content.protocols.io [content.protocols.io]
• 5. 1,2-Dichloroethane - Wikipedia [en.wikipedia.org]
• 6. benchchem.com [benchchem.com]
• 7. 1,2-Dichloroethane, 99.8%, Extra Dry, AcroSeal 100 mL | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 8. cdhfinechemical.com [cdhfinechemical.com]
• 9. rcilabscan.com [rcilabscan.com]
• 10. wcu.edu [wcu.edu]
• 11. fishersci.com [fishersci.com]
• 12. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 13. Drying solvents - Sciencemadness Wiki [sciencemadness.org]
• 14. pubs.acs.org [pubs.acs.org]

Technical Support Center: Managing Emulsions in 1,2-Dichloroethane Extractions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering emulsions during liquid-liquid extractions with 1,2-dichloroethane.

Frequently Asked Questions (FAQs)

Q1: What is an emulsion in the context of a liquid-liquid extraction?

An emulsion is a stable mixture of two immiscible liquids, such as 1,2-dichloroethane and an aqueous solution.[1] It appears as a cloudy or milky layer between the organic and aqueous phases, making a clean separation difficult.[2][3] This is because one liquid becomes dispersed in the other as fine droplets.[1]

Q2: What causes emulsions to form during extraction with 1,2-dichloroethane?

Emulsions are often caused by:

• High-shear mixing: Vigorous shaking of the separatory funnel can create very fine droplets that are slow to coalesce.[4]

• Presence of surfactants or emulsifying agents: Compounds like lipids, proteins, or detergents in the sample can stabilize the emulsion.[4]

• High concentration of solutes: This can increase the viscosity of one or both phases, hindering separation.

• Similar densities of the two phases: When the densities of the 1,2-dichloroethane and aqueous layers are close, separation is less efficient.[5]

Q3: How can I prevent emulsions from forming in the first place?

Preventing an emulsion is often easier than breaking one.[4] Key preventative strategies include:

• Gentle mixing: Instead of vigorous shaking, gently invert the separatory funnel multiple times to allow for sufficient mass transfer without excessive shear.[4]

• "Salting out": Adding a salt, such as sodium chloride or sodium sulfate, to the aqueous phase before extraction increases its ionic strength and density, which can help prevent emulsion formation.[4][6]

• pH adjustment: Modifying the pH of the aqueous layer can sometimes suppress the emulsifying properties of certain compounds.[4]

Troubleshooting Guide

Issue: An emulsion has formed between the 1,2-dichloroethane and aqueous layers.

This guide provides a systematic approach to breaking emulsions. Start with the simplest and least disruptive methods first.

Troubleshooting Workflow

Caption: A workflow for troubleshooting emulsions in extractions.

Summary of Emulsion Breaking Techniques

Method	Description	Advantages	Disadvantages
Patience	Allow the separatory funnel to stand undisturbed.	Non-invasive, requires no additional reagents.	Can be time-consuming and may not be effective for stable emulsions.
Gentle Agitation	Gently swirl the mixture or stir the emulsion layer with a glass rod.	Simple and can be effective for minor emulsions.	May not be sufficient for stable emulsions.
Salting Out	Add a saturated solution of sodium chloride (brine) or solid sodium chloride/sodium sulfate to the separatory funnel and mix gently. This increases the ionic strength of the aqueous layer.[1][4]	Often very effective, especially for emulsions caused by high water content in the organic phase.	Introduces salt into the aqueous layer, which may need to be considered for downstream applications.
Centrifugation	Transfer the mixture to centrifuge tubes and spin at a moderate speed.	Highly effective for physically forcing the separation of the two phases.[1][7]	Requires access to a centrifuge and appropriate tubes. Can be difficult for large volumes.
Filtration	Filter the entire mixture through a plug of glass wool or a pad of Celite®.	Can physically break up the emulsion layer.[1][8]	Can lead to loss of product adsorbed onto the filter medium.
Solvent Addition	Add a small amount of a different organic solvent (e.g., methanol, if compatible with your downstream process).[1][4]	Can alter the polarity of the organic phase and disrupt the emulsion.	The added solvent may need to be removed later.
pH Adjustment	Add a dilute acid or base to the separatory funnel to adjust the pH of the aqueous layer.	Can be effective if the emulsion is stabilized by acidic or basic compounds.[2][3]	May alter the chemical nature of the target compound.
Heating/Cooling	Gently warming the mixture can sometimes help break an emulsion. Conversely, cooling or even freezing the aqueous layer can sometimes be effective.[9]	Can be a simple physical method to try.	Temperature changes may affect the stability of the target compound.

Experimental Protocols

1. Protocol for Salting Out

• Objective: To break an emulsion by increasing the ionic strength of the aqueous phase.

• Materials:

  • Saturated sodium chloride solution (brine) or solid anhydrous sodium sulfate.

  • Separatory funnel containing the emulsion.

  • Pipette or spatula.

• Procedure:

  • Add the saturated brine solution dropwise to the separatory funnel, or add a small amount of solid sodium sulfate using a spatula.

  • Gently swirl the separatory funnel to mix the salt with the aqueous layer. Avoid vigorous shaking which could reform the emulsion.

  • Allow the funnel to stand and observe if the layers begin to separate.

  • If separation is slow, add more salt incrementally.

  • Once the layers have separated, proceed with the extraction as planned.

2. Protocol for Centrifugation

• Objective: To physically force the separation of the emulsified layers.

• Materials:

  • Centrifuge with appropriate rotor and buckets.

  • Centrifuge tubes with caps that are chemically resistant to 1,2-dichloroethane.

• Procedure:

  • Carefully transfer the emulsion mixture into one or more centrifuge tubes.

  • Ensure the tubes are balanced by placing tubes of equal weight opposite each other in the centrifuge rotor.[5]

  • Centrifuge the tubes at a low to moderate speed (e.g., 1000-3000 x g) for 5-10 minutes. Higher speeds are generally more effective but increase the risk of tube breakage.

  • After centrifugation, carefully remove the tubes. The layers should be distinct.

  • Use a pipette to carefully separate the desired layer.

3. Protocol for Filtration through Celite®

• Objective: To break the emulsion by passing it through a filter aid.

• Materials:

  • Buchner funnel and filter flask.

  • Filter paper.

  • Celite® (diatomaceous earth).

  • Spatula.

  • Vacuum source.

• Procedure:

  • Place a piece of filter paper in the Buchner funnel.

  • Prepare a small pad of Celite® (approximately 0.5-1 cm thick) on top of the filter paper.

  • Wet the Celite® pad with the organic solvent being used (1,2-dichloroethane).

  • Apply a gentle vacuum to the filter flask.

  • Carefully pour the entire emulsion mixture onto the Celite® pad.

  • The two distinct liquid phases should pass through the filter and collect in the flask, leaving the emulsified material behind on the Celite®.

  • Transfer the collected filtrate to a clean separatory funnel to complete the separation.

References

• 1. biotage.com [biotage.com]
• 2. Emulsion Breaking Techniques for Oil in Water Solvent Extractions [spectrosci.com]
• 3. azom.com [azom.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. researchgate.net [researchgate.net]
• 8. Tips & Tricks [chem.rochester.edu]
• 9. youtube.com [youtube.com]

preventing byproduct formation in 1,2-dichloroethane reactions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 1,2-dichloroethane (EDC). The following sections address common issues related to byproduct formation in key reactions involving EDC.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Vinyl Chloride Monomer (VCM) Production via Pyrolysis of 1,2-Dichloroethane

Q1: What are the primary byproducts I should expect during the thermal cracking (pyrolysis) of 1,2-dichloroethane to produce vinyl chloride?

A1: The thermal pyrolysis of 1,2-dichloroethane (EDC) is a free-radical chain reaction that, in addition to the desired product, vinyl chloride (VCM), can generate a range of byproducts. The most common impurities include:

• Acetylene: Formed through the cracking of VCM at high temperatures.

• Chloroprene: A significant byproduct that can polymerize and cause fouling.

• 1,3-Butadiene: Can be formed through various side reactions.

• Vinylidene chloride: An isomer of VCM.

• 1,1,2-Trichloroethane: Formation is suppressed by inhibitors like oxygen or dimethylformamide (DMF) during the initial direct chlorination of ethylene to produce EDC.[1]

• Benzene: Can form at high temperatures and contribute to coke formation.[2]

• Ethylene: A minor byproduct resulting from surface-induced dechlorination of EDC.[2]

• Methyl chloride and Dichloromethane: Can be observed at higher concentrations of initiators like carbon tetrachloride.[2]

The formation of these byproducts is influenced by factors such as reaction temperature, pressure, and the purity of the EDC feed. Some byproducts, like chloroprene, can polymerize into rubbery materials that foul equipment.[3]

Q2: My VCM yield is lower than expected, and I'm observing significant coke formation. What are the likely causes and how can I mitigate this?

A2: Low VCM yield and excessive coke formation are common issues in EDC pyrolysis. The primary causes and troubleshooting steps are outlined below:

• High Cracking Severity: Pushing for higher EDC conversion rates per pass (depth of cracking) significantly increases the formation of coke precursors like acetylene and benzene.[4][5] It is recommended to maintain an EDC conversion rate of around 50-60% to minimize byproduct formation.[1][6]

• High Reaction Temperature: While higher temperatures increase the reaction rate, they also promote side reactions leading to coke. The optimal temperature range is typically 500-550°C.[1]

• Impurities in EDC Feed: The presence of impurities, particularly iron (from corrosion) and free chlorine, can catalyze coke formation.[7] Ensure the EDC feed is purified to at least 99.5%.[3][8]

• Insufficient Quenching: Rapidly cooling the reactor effluent is crucial to stop the pyrolysis reactions and prevent further decomposition of VCM and the formation of byproducts.[1] This is typically achieved by quenching with cold 1,2-dichloroethane.

Troubleshooting Workflow for Low VCM Yield and Coking

Caption: Troubleshooting workflow for low VCM yield and coking.

Q3: How can I quantitatively assess the impact of initiators on byproduct formation?

A3: The addition of initiators, such as carbon tetrachloride (CCl4), can enhance the conversion of EDC to VCM but also affects the byproduct profile. A gas chromatography (GC) pyrolysis apparatus can be used for detailed quantitative analysis.

Byproduct	Change with CCl4 Addition (650-1300 ppm)
Methane	Initial drop, then levels off
Ethylene	Initial drop, then levels off
1,1-Dichloroethane	Initial increase, then remains constant
Methyl chloride	Increase
Dichloromethane	Increase

Data from a study on 1,2-dichloroethane cracking using a GC pyrolysis device.[2]

Synthesis of Ethylenediamine from 1,2-Dichloroethane and Ammonia

Q1: What are the major byproducts in the synthesis of ethylenediamine (EDA) from 1,2-dichloroethane and ammonia?

A1: The reaction of 1,2-dichloroethane with ammonia is a nucleophilic substitution. The primary product is ethylenediamine (EDA). However, the newly formed EDA can also react with the starting 1,2-dichloroethane, leading to the formation of higher molecular weight polyethylene amines as byproducts. The main byproducts are:

• Diethylenetriamine (DETA)

• Triethylenetetramine (TETA)

• Piperazine and its derivatives

Q2: How can I maximize the yield of ethylenediamine and minimize the formation of higher polyamines?

A2: To favor the formation of ethylenediamine over its higher analogues, it is crucial to use a large excess of ammonia relative to 1,2-dichloroethane. This increases the probability that a molecule of 1,2-dichloroethane will react with ammonia rather than with the desired ethylenediamine product.

Parameter	Optimal Condition
Molar Ratio (Ammonia:EDC)	30:1
Reaction Temperature	160°C
Reaction Pressure	6 MPa
Ammonia Concentration	60 wt%
Residence Time	5 minutes

Optimal conditions for EDA synthesis in a tubular reactor.[9]

Under these conditions, a yield of up to 64.24% for ethylenediamine has been reported in a continuous process.[10]

Reaction Pathway for Ethylenediamine Synthesis and Byproduct Formation

Caption: Synthesis of ethylenediamine and its major byproducts.

Reactions of 1,2-Dichloroethane with Potassium Hydroxide (KOH)

Q1: What is the expected product when 1,2-dichloroethane is treated with aqueous KOH versus alcoholic KOH?

A1: The solvent plays a critical role in determining the reaction pathway and the major product.

• Aqueous KOH: In an aqueous solution, the hydroxide ion (OH-) acts as a nucleophile, leading to a substitution reaction (SN2) . Both chlorine atoms are replaced by hydroxyl groups, forming ethane-1,2-diol (ethylene glycol) .[11]

• Alcoholic KOH: In an alcoholic solvent, the hydroxide ion acts as a strong base, favoring an elimination reaction (dehydrohalogenation) . This results in the formation of vinyl chloride . With excess alcoholic KOH, a second elimination can occur to produce vinyl acetylene .[11]

Q2: I am trying to synthesize ethylene glycol, but I am getting some elimination byproducts. How can I improve the selectivity of the substitution reaction?

A2: To favor substitution over elimination:

• Ensure the solvent is primarily water: The presence of alcohol will promote the elimination pathway.

• Use a lower reaction temperature: Higher temperatures tend to favor elimination reactions.

• Choose a less sterically hindered base if possible, although KOH is standard.

Reaction Pathways with Aqueous vs. Alcoholic KOH

Caption: Divergent reaction pathways of 1,2-dichloroethane with KOH.

Experimental Protocols

Protocol 1: Purification of Recycled 1,2-Dichloroethane from VCM Production

This protocol outlines the general steps for purifying unreacted 1,2-dichloroethane (EDC) that is recycled from the VCM production process. The goal is to remove both low-boiling and high-boiling byproducts to achieve a purity of >99.5% before re-introducing it into the pyrolysis furnace.

1. Materials and Equipment:

• Crude recycled EDC stream

• Distillation columns (a "lights" column and a "heavies" column)

• Water wash tower

• Caustic scrubber (if significant acidic impurities are present)

2. Procedure:

• Water Wash: The combined crude EDC stream is first passed through a water wash tower to remove a majority of any water produced during oxychlorination.[8]

• "Lights" Distillation: The washed EDC is fed into the first distillation column (the "lights" column). In this column, water and low-boiling point impurities are removed as the overhead product.[8]

• "Heavies" Distillation: The bottoms product from the "lights" column, which contains the EDC and higher-boiling impurities, is then fed into a second distillation column (the "heavies" column).

• Product Collection: Pure EDC (with a purity of >99.5%) is collected as the overhead product from the "heavies" column.[8] The high-boiling impurities are removed as the bottoms product.

• Analysis: The purity of the final EDC product should be verified using gas chromatography.

Process Flow for EDC Purification

Caption: Purification process for recycled 1,2-dichloroethane.

Protocol 2: Laboratory Scale Synthesis of Ethylenediamine

This protocol is adapted from industrial processes for a laboratory setting to favor the formation of ethylenediamine (EDA) over higher polyamines.

1. Materials and Equipment:

• 1,2-dichloroethane (EDC)

• Aqueous ammonia (e.g., 28-30%)

• High-pressure autoclave or reactor

• Distillation apparatus

• Sodium hydroxide (NaOH) for neutralization

• Magnetic stirrer and heating mantle

2. Procedure:

• Reactant Charging: In a high-pressure autoclave, place a stir bar and add the aqueous ammonia. The molar ratio of ammonia to EDC should be at least 20:1 to minimize byproduct formation.

• EDC Addition: Slowly add the 1,2-dichloroethane to the autoclave while stirring.

• Reaction: Seal the autoclave and heat it to a temperature of approximately 120-180°C.[12] The pressure will increase due to the vapor pressure of the reactants at this temperature. Maintain the reaction for a set period (e.g., 1-2 hours) with continuous stirring.

• Cooling and Depressurization: After the reaction is complete, cool the autoclave to room temperature and carefully vent any excess pressure.

• Neutralization: Transfer the reaction mixture to a round-bottom flask. Add sodium hydroxide solution to neutralize the ammonium chloride formed during the reaction and to liberate the free amines.

• Purification:

  • Ammonia Removal: Gently heat the mixture to drive off the excess ammonia.

  • Fractional Distillation: Perform a fractional distillation of the remaining mixture. Collect the fraction that boils at approximately 116-118°C, which corresponds to ethylenediamine.

• Analysis: The purity of the collected fraction can be assessed using techniques such as gas chromatography-mass spectrometry (GC-MS) or nuclear magnetic resonance (NMR) spectroscopy.

References

• 1. eea.europa.eu [eea.europa.eu]
• 2. pubs.acs.org [pubs.acs.org]
• 3. shelf2.library.cmu.edu [shelf2.library.cmu.edu]
• 4. US6368494B1 - Method for reducing coke in EDC-VCM furnaces with a phosphite inhibitor - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. US4590317A - Process for minimizing corrosion and coking in an ethylene dichloride plant - Google Patents [patents.google.com]
• 8. ou.edu [ou.edu]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. quora.com [quora.com]
• 12. 1,2-ETHYLENEDIAMINE - Ataman Kimya [atamanchemicals.com]

Technical Support Center: Catalyst Deactivation in 1,2-Dichloroethane Dehydrochlorination

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during the catalytic dehydrochlorination of 1,2-dichloroethane (EDC) to produce vinyl chloride monomer (VCM). The information is tailored for researchers, scientists, and drug development professionals to diagnose and resolve catalyst deactivation and other experimental challenges.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section is designed to help you quickly identify and solve common problems you may encounter during your experiments.

Q1: My catalyst is showing a rapid decline in EDC conversion. What are the primary causes and how can I troubleshoot this?

A1: A rapid loss in catalytic activity is typically due to three main factors: coke formation, active site poisoning, or changes in the catalyst's physical structure.

Troubleshooting Steps:

• Investigate Coke Formation: Coking is a common issue where carbonaceous deposits cover the active sites of the catalyst.[1][2]

  • Visual Inspection: Check for a noticeable darkening of the catalyst bed.

  • Temperature Control: High reaction temperatures can accelerate coke formation.[3] Ensure your reactor temperature is within the optimal range for your specific catalyst. Exceeding 325°C can lead to increased byproduct formation and accelerated coking.[3]

  • Feedstock Purity: Impurities in the EDC feed can act as coke precursors. Ensure the EDC is of high purity (>99.5%) and dry to prevent unwanted side reactions.[3]

• Check for Active Site Poisoning: Certain impurities can irreversibly bind to the catalyst's active sites, rendering them inactive.

  • Feedstock Analysis: Analyze your EDC feed for common poisons such as sulfur compounds or heavy metals.

  • Inert Gas Purity: Ensure the carrier gas is of high purity and free from oxygen or moisture, which can also contribute to catalyst deactivation.

• Evaluate Catalyst Structure: Changes to the catalyst's physical properties can lead to a loss of activity.

  • Sintering: High temperatures can cause the catalyst particles to agglomerate, reducing the active surface area. This can be checked using techniques like BET surface area analysis.

  • Attrition: In fluidized bed reactors, mechanical stress can cause the catalyst to break down.

Q2: I'm observing a significant increase in pressure drop across my reactor. What could be the cause?

A2: An increased pressure drop is often a direct consequence of coke formation, which can block the pores of the catalyst and the void spaces in the reactor bed.

Troubleshooting Steps:

• Confirm Coking: As mentioned in Q1, visually inspect the catalyst and consider performing a Temperature Programmed Oxidation (TPO) or Thermogravimetric Analysis (TGA) on a spent catalyst sample to quantify the amount of coke.

• Optimize Reaction Conditions: Lowering the reaction temperature or increasing the H2/EDC ratio (in the case of hydrodechlorination) can sometimes mitigate coke formation.

• Catalyst Regeneration/Replacement: If coking is severe, the catalyst will need to be regenerated or replaced.

Q3: My VCM selectivity is decreasing, and I'm seeing more byproducts. What's happening?

A3: A loss of selectivity can be due to changes in the active sites or the creation of new, non-selective sites, often as a result of coking or reaction with impurities.

Troubleshooting Steps:

• Analyze Byproducts: Use gas chromatography (GC) or mass spectrometry (MS) to identify the byproducts. Common byproducts include ethylene, acetylene, and other chlorinated hydrocarbons. The type of byproduct can give clues about the deactivation mechanism. For instance, acetylene can be a precursor to coke formation.[1]

• Review Catalyst Characterization: If you have access to techniques like X-ray Photoelectron Spectroscopy (XPS), you can analyze the surface of the deactivated catalyst to see if the nature of the active sites has changed. For example, in nitrogen-doped carbon catalysts, a change in the ratio of pyridinic to graphitic nitrogen can affect selectivity.[1]

• Consider Feed Impurities: Impurities like ferric chloride (FeCl₃) can degrade the catalyst and promote unwanted side reactions.[4]

Q4: How can I regenerate my deactivated catalyst?

A4: The most common method for regenerating a coked catalyst is by controlled oxidation (burn-off) of the carbonaceous deposits.

Regeneration Steps:

• Purge the Reactor: Stop the EDC feed and purge the reactor with an inert gas (e.g., nitrogen) to remove any remaining hydrocarbons.

• Controlled Oxidation: Introduce a stream of air or a diluted oxygen/nitrogen mixture into the reactor.

• Temperature Ramp: Gradually increase the temperature to the desired burn-off temperature. This is typically done in a controlled manner to avoid overheating and damaging the catalyst.

• Hold at Temperature: Maintain the temperature until the coke has been completely combusted, which can be monitored by analyzing the off-gas for CO₂.

• Cool and Re-activate: Cool the reactor down under an inert atmosphere. The catalyst may require a re-activation step (e.g., reduction in a hydrogen atmosphere for metal-based catalysts) before being brought back online.

Data Presentation

Table 1: Performance of Nitrogen-Doped Activated Carbon (N-AC) Catalysts in EDC Dehydrochlorination

Catalyst	N-doping Level (wt%)	Reaction Temp (°C)	EDC Conversion (%)	VCM Selectivity (%)	Time on Stream (h)	Reference
N-AC(0)	0	260	~32	96	-	[1]
N-AC(4)	4	260	67	>99	10	[1]
N-AC(4)	4	290	~90	>99	20	[1]
N-AC(4)	4	260	50% of initial	>99	560	[1]

Table 2: Performance of Metal-Based Catalysts in 1,1,2-Trichloroethane (TCE) Dehydrochlorination

Catalyst	Reaction Temp (K)	DCE Selectivity (%)	Vinyl Chloride Selectivity (%)	Chloroacetylene Selectivity (%)	Reference
0.6 Cs/Al₂O₃	513	93.25	2.99	3.76	[5]
0.6 Cs/Al₂O₃	533	92.09	3.29	4.62	[5]
0.6 Cs/Al₂O₃	553	91.09	4.02	4.89	[5]
0.6 Ba/Al₂O₃	513	92.15	6.53	1.32	[5]
0.6 Ba/Al₂O₃	533	91.77	6.54	1.69	[5]
0.6 Ba/Al₂O₃	553	90.11	7.78	2.11	[5]

Experimental Protocols

Protocol 1: Catalyst Performance Testing in a Fixed-Bed Reactor

• Catalyst Loading: Load a known amount of catalyst into a fixed-bed reactor.

• Pre-treatment: Pretreat the catalyst in-situ by heating to a specified temperature under a flow of inert gas (e.g., N₂) to remove any adsorbed impurities.

• Reaction Initiation: Introduce the 1,2-dichloroethane feed into the reactor at the desired reaction temperature and pressure. The EDC is typically vaporized and carried by an inert gas.

• Product Analysis: Analyze the reactor effluent using an online gas chromatograph (GC) equipped with a suitable column and detector (e.g., FID or TCD) to determine the conversion of EDC and the selectivity to VCM and other products.

• Data Collection: Record the conversion and selectivity at regular intervals to monitor catalyst activity and stability over time.

Protocol 2: Thermogravimetric Analysis (TGA) of Coked Catalysts

• Sample Preparation: Carefully unload the coked catalyst from the reactor and weigh a small amount (typically 5-10 mg) into a TGA crucible.

• Initial Purge: Place the crucible in the TGA instrument and purge with an inert gas (e.g., nitrogen) while heating to a low temperature (e.g., 100-150°C) to remove any physisorbed species.

• Oxidative Decomposition: Switch the gas to an oxidizing atmosphere (e.g., air or a mixture of O₂ in N₂) and ramp the temperature at a controlled rate (e.g., 10°C/min) to a final temperature sufficient to combust all the coke (e.g., 800°C).

• Data Analysis: The weight loss observed during the oxidative ramp corresponds to the amount of coke deposited on the catalyst. This can be expressed as a weight percentage of the coked catalyst.

Protocol 3: In-situ Fourier Transform Infrared (FTIR) Spectroscopy

• Sample Preparation: Press a thin, self-supporting wafer of the catalyst and place it in a specialized in-situ FTIR cell that allows for both gas flow and heating.

• Catalyst Pre-treatment: Pretreat the catalyst in the cell under the desired conditions (e.g., heating in an inert gas).

• Background Spectrum: Record a background spectrum of the activated catalyst at the reaction temperature.

• Reactant Introduction: Introduce a flow of vaporized 1,2-dichloroethane and an inert carrier gas into the cell.

• Spectral Acquisition: Collect FTIR spectra at regular intervals as the reaction proceeds.

• Data Analysis: Subtract the background spectrum from the sample spectra to observe the vibrational bands of adsorbed species on the catalyst surface. This allows for the identification of reaction intermediates and surface deposits, providing insights into the reaction mechanism and deactivation pathways.

Mandatory Visualizations

Caption: Catalyst deactivation pathways in EDC dehydrochlorination.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Understanding Catalyst Deactivation: How Characterization Can Identify the Root Cause - Applied Catalysts [catalysts.com]
• 3. cdn.toxicdocs.org [cdn.toxicdocs.org]
• 4. micromeritics.com [micromeritics.com]
• 5. Performance Study of Catalysts for Dehydrochlorination Reaction of 1,1,2-TCE Using In Situ FTIR-MS - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Reactions with 1,2-Dichloroethane

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to help you improve reaction yields and overcome common challenges when using 1,2-dichloroethane as a solvent or reagent.

Troubleshooting Guides & FAQs

This section addresses specific issues you may encounter during your experiments in a question-and-answer format.

Issue 1: Low Yield in Friedel-Crafts Acylation Reactions

Question: I am experiencing a low yield in my Friedel-Crafts acylation reaction using 1,2-dichloroethane as the solvent. What are the potential causes and how can I improve the yield?

Answer:

Low yields in Friedel-Crafts acylations are a common issue and can often be attributed to several factors. Here is a systematic approach to troubleshooting this problem:

• Catalyst Inactivity: The Lewis acid catalyst, typically aluminum chloride (AlCl₃), is extremely sensitive to moisture. Any water in your 1,2-dichloroethane, reagents, or glassware will deactivate the catalyst.

  • Solution: Ensure all glassware is rigorously dried, and use anhydrous 1,2-dichloroethane and reagents. It is advisable to use a freshly opened bottle of the Lewis acid or to purify it before use.

• Insufficient Catalyst: The ketone product of the acylation can form a stable complex with the Lewis acid, rendering it inactive. Therefore, a stoichiometric amount of the catalyst is often required.

  • Solution: Use at least one equivalent of the Lewis acid relative to the acylating agent. In some cases, a slight excess (e.g., 1.1 equivalents) may be beneficial.

• Reaction Temperature: The optimal temperature is crucial and substrate-dependent. While higher temperatures can increase the reaction rate, they may also promote side reactions and decomposition.

  • Solution: If the reaction is sluggish, consider a gradual increase in temperature. For many reactions, a moderate temperature of around 60°C is effective, while others may require heating to the reflux temperature of 1,2-dichloroethane (approximately 83°C).

• Purity of 1,2-Dichloroethane: Impurities in the solvent can interfere with the reaction.

  • Solution: Use high-purity, anhydrous 1,2-dichloroethane. If necessary, distill the solvent from a suitable drying agent like calcium hydride before use.

Issue 2: Formation of Multiple Products or Unexpected Byproducts

Question: My reaction in 1,2-dichloroethane is producing a mixture of products. How can I improve the selectivity?

Answer:

The formation of multiple products can be due to several factors, including the reactivity of the substrate and the reaction conditions.

• Regioselectivity in Friedel-Crafts Acylation: For substituted aromatic substrates, the position of acylation is governed by the directing effects of the substituents.

  • Solution: The choice of solvent can influence regioselectivity. In the acylation of naphthalene, for instance, non-polar solvents tend to favor the alpha-position (kinetic product), while more polar solvents like nitrobenzene favor the beta-position (thermodynamic product). 1,2-dichloroethane, being a non-polar aprotic solvent, can influence this selectivity.

• Side Reactions with the Solvent: Although generally considered inert, 1,2-dichloroethane can sometimes participate in side reactions, especially at elevated temperatures or in the presence of strong Lewis acids.

  • Solution: Maintain careful temperature control and consider using the mildest effective Lewis acid for your transformation.

• Acidic Byproducts: Many reactions in 1,2-dichloroethane, such as Friedel-Crafts acylations, produce hydrogen chloride (HCl) as a byproduct. This can lead to unwanted acid-catalyzed side reactions.

  • Solution: In some cases, a non-nucleophilic base can be added to scavenge the generated acid. However, this must be done with caution as the base can also interact with the catalyst or reagents.

Issue 3: Difficult Reaction Work-up

Question: I am having trouble with the work-up of my reaction conducted in 1,2-dichloroethane, particularly with emulsion formation. What is the best way to proceed?

Answer:

Work-up procedures for reactions in 1,2-dichloroethane can be challenging due to its density (denser than water) and potential to form emulsions.

• Quenching: For reactions involving Lewis acids, the quenching step is critical.

  • Solution: Slowly and carefully add the reaction mixture to a vigorously stirred mixture of ice and concentrated hydrochloric acid. This will hydrolyze the Lewis acid and its complexes.

• Breaking Emulsions: Emulsions are common during the aqueous wash steps.

  • Solution: To break up emulsions, you can try adding a small amount of a saturated brine solution or allowing the mixture to stand for an extended period. In some cases, filtering the entire mixture through a pad of Celite can be effective.

• Solvent Removal: 1,2-dichloroethane has a relatively high boiling point (83.5°C), which can make its removal by rotary evaporation slower than with more volatile solvents like dichloromethane.

  • Solution: Ensure your rotary evaporator is operating at a good vacuum and use a water bath temperature of around 40-50°C. Be patient, as complete removal may take some time.

Data Presentation

The choice of solvent can significantly impact the yield of a reaction. The following tables provide a summary of quantitative data for select reactions, highlighting the performance of 1,2-dichloroethane in comparison to other common solvents.

Table 1: Effect of Solvent on the Yield of Friedel-Crafts Acetylation of 3,3'-dimethylbiphenyl

Solvent	Temperature (°C)	Monoacetylated Product Yield (%)	Diacetylated Product Yield (%)
1,2-Dichloroethane	25	55.4	-
1,2-Dichloroethane	45	59.2	-
1,2-Dichloroethane	83	98.7	-
Carbon Disulfide	25	50.1	-
Carbon Disulfide	46	55.3	-
Nitromethane	25	58.7	-
Nitromethane	101	11.8	-
Chlorobenzene	132	58.6	-

Table 2: Comparative Yields for Suzuki-Miyaura Coupling of Aryl Halides with Phenylboronic Acid

Solvent	Base	Catalyst	Aryl Halide	Yield (%)
1,4-Dioxane	K₂CO₃	Pd(PPh₃)₄	4-Bromotoluene	95
Toluene	K₂CO₃	Pd(PPh₃)₄	4-Bromotoluene	92
1,2-Dichloroethane	K₂CO₃	Pd(PPh₃)₄	4-Bromotoluene	85
Dimethylformamide (DMF)	K₂CO₃	Pd(PPh₃)₄	4-Bromotoluene	88
Tetrahydrofuran (THF)	K₂CO₃	Pd(PPh₃)₄	4-Bromotoluene	90

Experimental Protocols

This section provides detailed methodologies for key experiments where 1,2-dichloroethane is a suitable solvent.

Protocol 1: Friedel-Crafts Acylation of Toluene

Objective: To synthesize 4-methylacetophenone via the Friedel-Crafts acylation of toluene using acetyl chloride and aluminum chloride in 1,2-dichloroethane.

Materials:

• Toluene (anhydrous)

• Acetyl chloride (anhydrous)

• Aluminum chloride (anhydrous)

• 1,2-Dichloroethane (anhydrous)

• Ice

• Concentrated hydrochloric acid

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

Procedure:

• Set up a flame-dried three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser connected to a gas trap.

• Under an inert atmosphere (e.g., nitrogen or argon), add anhydrous aluminum chloride (1.1 equivalents) to the flask, followed by anhydrous 1,2-dichloroethane.

• Cool the suspension to 0°C in an ice bath.

• Slowly add acetyl chloride (1.0 equivalent) dropwise from the dropping funnel to the stirred suspension.

• After the addition is complete, add a solution of toluene (1.0 equivalent) in anhydrous 1,2-dichloroethane dropwise from the dropping funnel.

• Once the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature.

• Heat the reaction mixture to reflux (approx. 83°C) and monitor the progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and slowly pour it into a beaker containing a vigorously stirred mixture of crushed ice and concentrated hydrochloric acid.

• Transfer the mixture to a separatory funnel and separate the layers.

• Extract the aqueous layer with 1,2-dichloroethane.

• Combine the organic layers and wash with saturated sodium bicarbonate solution, followed by brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent by rotary evaporation.

• Purify the crude product by vacuum distillation or column chromatography.

Protocol 2: Swern Oxidation of a Primary Alcohol

Objective: To oxidize a primary alcohol to the corresponding aldehyde using a Swern oxidation protocol where 1,2-dichloroethane can be used as the solvent.

Materials:

• Oxalyl chloride

• Dimethyl sulfoxide (DMSO)

• Primary alcohol

• Triethylamine

• 1,2-Dichloroethane (anhydrous)

Procedure:

• To a solution of oxalyl chloride (1.5 equivalents) in anhydrous 1,2-dichloroethane at -78°C (dry ice/acetone bath) under an inert atmosphere, add a solution of DMSO (2.7 equivalents) in anhydrous 1,2-dichloroethane dropwise.

• Stir the mixture for 5-10 minutes.

• Add a solution of the primary alcohol (1.0 equivalent) in anhydrous 1,2-dichloroethane dropwise, maintaining the temperature at -78°C.

• Stir the reaction mixture for 30 minutes at -78°C.

• Add triethylamine (7.0 equivalents) dropwise and stir for another 10 minutes at -78°C.

• Allow the reaction mixture to warm to room temperature.

• Quench the reaction by adding water.

• Transfer the mixture to a separatory funnel and separate the layers.

• Extract the aqueous layer with 1,2-dichloroethane.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude aldehyde by column chromatography.

Mandatory Visualizations

The following diagrams, generated using the DOT language, illustrate key workflows and logical relationships for troubleshooting and experimental procedures.

Experimental workflow for Friedel-Crafts acylation.

troubleshooting low conversion in 1,2-dichloroethane synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering low conversion in the synthesis of 1,2-dichloroethane (EDC).

Frequently Asked Questions (FAQs)

Q1: What are the primary synthesis routes for 1,2-dichloroethane?

A1: The two main industrial methods for 1,2-dichloroethane synthesis are Direct Chlorination and Oxychlorination.

• Direct Chlorination: This process involves the reaction of ethylene with chlorine, typically in the liquid phase using a catalyst like ferric chloride (FeCl₃).[1][2] The reaction is highly exothermic.

• Oxychlorination: This method utilizes ethylene, hydrogen chloride (HCl), and oxygen in the presence of a copper(II) chloride (CuCl₂) catalyst, usually on an alumina support.[1][3] This route is often integrated into larger processes to consume HCl produced in other reactions.[3]

Q2: What is a typical conversion and selectivity for these processes?

A2: Under optimal conditions, direct chlorination can achieve a selectivity to 1,2-dichloroethane of over 99%.[1] The oxychlorination process typically has a selectivity of 93-96%.[1]

Q3: What are the most common impurities in the final product?

A3: Common impurities include 1,1,2-trichloroethane, ethyl chloride, and other chlorinated hydrocarbons.[4] The purity of the reactants, especially ethylene and chlorine, is crucial to minimize side reactions.[5] Ethylene purity should ideally be ≥ 99.9%, and chlorine purity ≥ 99.5%.[5]

Troubleshooting Low Conversion

Low conversion in 1,2-dichloroethane synthesis can stem from several factors related to reaction conditions, catalyst health, and feedstock purity. The following guides address specific issues for both direct chlorination and oxychlorination processes.

Guide 1: Troubleshooting Direct Chlorination

Issue: Lower than expected conversion of ethylene.

Possible Causes & Solutions:

• Inadequate Catalyst Concentration: The concentration of the FeCl₃ catalyst is critical. Low concentrations can lead to reduced reaction rates.

  • Solution: Ensure the catalyst is properly dispersed in the reaction medium and its concentration is within the optimal range.

• Poor Mass Transfer: The reaction rate can be limited by the absorption of ethylene into the liquid phase.[1]

  • Solution: Improve agitation and mixing in the reactor to enhance the gas-liquid mass transfer.

• Temperature Deviations: The reaction is exothermic, and poor temperature control can affect reaction kinetics.

  • Solution: Verify the functionality of the cooling system to maintain the optimal reaction temperature.

• Feedstock Impurities: Impurities in the ethylene or chlorine feed can inhibit the catalyst.

  • Solution: Analyze feed streams for potential inhibitors and implement purification steps if necessary.

Guide 2: Troubleshooting Oxychlorination

Issue: Decreased catalyst activity and selectivity.

Possible Causes & Solutions:

• Catalyst Deactivation: The CuCl₂ catalyst can deactivate over time due to several factors, including coking or loss of active species.

  • Solution: Implement a catalyst regeneration procedure. This may involve controlled oxidation to burn off coke deposits.

• Temperature Excursions: The oxychlorination reaction is highly exothermic, and poor temperature control is a primary cause of catalyst deactivation and reduced selectivity.[1][6]

  • Solution: Ensure precise temperature control within the reactor. Hot spots can lead to unwanted side reactions and catalyst degradation.

• Incorrect Reactant Ratios: The molar ratios of ethylene, HCl, and oxygen are crucial for optimal performance.

  • Solution: Calibrate and verify the flow rates of all reactants to maintain the desired stoichiometric balance.

• Water Content: The presence of excess water can affect catalyst performance.

  • Solution: Monitor and control the water content in the feed streams.

Data Presentation

Table 1: Typical Reaction Conditions for 1,2-Dichloroethane Synthesis

Parameter	Direct Chlorination	Oxychlorination
Catalyst	Ferric Chloride (FeCl₃)	Copper(II) Chloride (CuCl₂) on Alumina
Temperature	50 - 120 °C[4]	220 - 300 °C[1]
Pressure	Atmospheric to 5 bar[4]	250 - 1500 kPa[1]
Phase	Liquid	Vapor
Selectivity	> 99%[1]	93 - 96%[1]
Key Byproducts	1,1,2-trichloroethane, ethyl chloride[4]	Chlorinated hydrocarbons, CO, CO₂[6]

Table 2: Impact of Impurities on Synthesis

Impurity	Process Affected	Effect on Conversion/Selectivity
Oxygen in Chlorine Feed	Direct Chlorination	Can suppress the formation of 1,1,2-trichloroethane.[1]
Water	Both	Can lead to equipment corrosion and affect catalyst performance.[3]
Organic Chlorides	Both	Can act as catalyst poisons and reduce product yield.[3]

Experimental Protocols

Protocol 1: Laboratory-Scale Direct Chlorination of Ethylene

Objective: To synthesize 1,2-dichloroethane via direct chlorination of ethylene.

Materials:

• Ethylene gas (high purity)

• Chlorine gas (high purity)

• Anhydrous Ferric Chloride (FeCl₃)

• 1,2-dichloroethane (solvent)

• Gas dispersion tube

• Three-neck round-bottom flask

• Magnetic stirrer and stir bar

• Condenser

• Gas flow meters

• Ice bath

• Scrubbing solution (e.g., sodium thiosulfate solution)

Procedure:

• Set up the reaction apparatus in a well-ventilated fume hood. The three-neck flask should be equipped with a gas inlet tube, a condenser, and a gas outlet connected to a scrubbing solution.

• Charge the flask with 1,2-dichloroethane and a catalytic amount of anhydrous FeCl₃.

• Begin stirring the solution and cool the flask in an ice bath.

• Introduce a slow, controlled stream of ethylene gas through the gas dispersion tube into the solution.

• Simultaneously, introduce a controlled stream of chlorine gas. Maintain a slight excess of ethylene to ensure complete reaction of the chlorine.

• Monitor the reaction temperature and adjust the gas flow rates to maintain a steady reaction.

• After the desired reaction time, stop the flow of gases and allow the reaction mixture to warm to room temperature.

• The resulting mixture contains 1,2-dichloroethane, which can be purified by distillation.

Protocol 2: Laboratory-Scale Oxychlorination of Ethylene

Objective: To synthesize 1,2-dichloroethane via oxychlorination of ethylene.

Materials:

• Ethylene gas

• Hydrogen chloride gas

• Oxygen or air

• CuCl₂ on alumina catalyst

• Fixed-bed reactor (e.g., a quartz tube)

• Tube furnace

• Mass flow controllers for gases

• Condenser and collection flask

• Analytical equipment (e.g., gas chromatograph)

Procedure:

• Pack the fixed-bed reactor with the CuCl₂/Al₂O₃ catalyst.

• Place the reactor in the tube furnace and heat to the desired reaction temperature (e.g., 230 °C).

• Using mass flow controllers, introduce a pre-mixed feed of ethylene, hydrogen chloride, and oxygen (or air) into the reactor.

• Pass the reactor effluent through a condenser to liquefy the 1,2-dichloroethane and water.

• Collect the liquid products in a cooled collection flask.

• Analyze the gaseous and liquid products using gas chromatography to determine conversion and selectivity.

• Vary reaction parameters such as temperature, gas flow rates, and reactant ratios to optimize the process.

Visualizations

Caption: Troubleshooting workflow for low conversion in 1,2-dichloroethane synthesis.

Caption: Primary synthesis pathways for 1,2-dichloroethane.

References

• 1. eea.europa.eu [eea.europa.eu]
• 2. EP1857430B1 - Improved process for direct chlorination of ethylene to 1,2-dichloroethane - Google Patents [patents.google.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Tech-Type: Ethylene Chlorination [portfolio-pplus.com]
• 5. Inside the Reactor: Revealing the Modern Production Process of Ethylene Dichloride (EDC) [chemanalyst.com]
• 6. re.public.polimi.it [re.public.polimi.it]

minimizing solvent loss during 1,2-dichloroethane reflux

Technical Support Center: 1,2-Dichloroethane Reflux

This guide provides troubleshooting advice and frequently asked questions to help researchers, scientists, and drug development professionals minimize solvent loss during 1,2-dichloroethane reflux experiments.

Troubleshooting Guide

Q1: I'm noticing a significant loss of 1,2-dichloroethane during my reflux experiment. What are the most common causes?

Significant solvent loss during reflux is typically due to an inefficient reflux apparatus or improper technique. The primary purpose of a reflux setup is to heat a reaction at the solvent's boiling point without losing solvent to evaporation.[1][2][3] Vapors are condensed and returned to the reaction flask.[4] Common causes for loss include:

• Inefficient Condenser Cooling: The condenser is not being cooled effectively, allowing solvent vapors to escape.

• Excessive Heating: The heating rate is too high, creating more vapor than the condenser can handle.

• Improper Apparatus Assembly: Leaks in the glassware joints or tubing connections can allow vapor to escape.

• "Bumping" or Superheating: Sudden, violent boiling can propel liquid and vapor up through the condenser.[5][6]

• Inappropriate Glassware: Using a flask that is too large or too small for the reaction volume can lead to problems.[7]

Q2: How can I improve the efficiency of my condenser?

To maximize condenser efficiency and minimize the loss of reactants, ensure it is properly cooled.[8] Follow these best practices:

• Correct Water Flow Direction: Water should enter the condenser jacket at the lower inlet and exit from the upper outlet to ensure the jacket remains completely full of cool water.[9]

• Adequate Water Flow Rate: A gentle, steady flow of cool water is sufficient.[9] The condenser should feel cool to the touch during the experiment.

• Secure Tubing: Use hose clips or wire to secure the water tubing to the condenser to prevent them from popping off due to changes in water pressure.[2][5][10]

• Consider a High-Efficiency Condenser: For low-boiling solvents like 1,2-dichloroethane (boiling point: 83.5°C), a more efficient condenser, such as a jacketed coil condenser ("Intensivkühler"), can provide a larger surface area for condensation.[11] Waterless air condensers are also a sustainable and efficient option.[12]

Q3: My reaction is "bumping" violently. How do I prevent this and the associated solvent loss?

Bumping is the eruption of large bubbles from a solution due to superheating.[5] This can result in the loss of material and even create a fire hazard.[5][13] To prevent bumping:

• Use a Magnetic Stir Bar: Continuous stirring creates turbulence in the solution, which disrupts the formation of large bubbles and ensures even heating.[4][5][6]

• Add Boiling Stones: These porous materials release a steady stream of fine bubbles, promoting smooth boiling.[5] Crucially, always add boiling stones to a cool solution. Adding them to a hot liquid can cause it to boil over instantaneously.[5]

Q4: What is the correct heating rate for a reflux reaction?

The goal is to maintain a gentle, controlled boil.

• Adjust Heat Carefully: Use a variable voltage transformer (Variac) or a stirrer hotplate to slowly increase the heat.[5] Never plug a heating mantle directly into a wall outlet.[5][10]

• Observe the "Reflux Ring": The "reflux ring" is the upper limit where the hot vapors are actively condensing back into liquid.[2][4] This ring should be stabilized in the lower third to halfway up the condenser.[2][5]

• If the ring is too high: Vapors may escape from the top of the condenser. Reduce the heating rate.[2][5]

• If the ring is too low: The reaction may proceed too slowly.[5]

Q5: How do I ensure my glassware setup is secure and leak-free?

A properly assembled, airtight system is critical.

• Check Glassware Joints: Ensure the ground glass joints between the flask and the condenser fit together well.[7] A light application of grease can be used if necessary, though this is not always required.[5]

• Use Clamps Correctly: Use clamps to securely hold the flask and the condenser. This reduces stress on the glass joints.[6]

• System Must Be Open to the Atmosphere: Never heat a completely closed system, as pressure buildup can cause an explosion.[5][13] The top of the condenser must be open or fitted with a drying tube or gas bubbler.[5][14]

Frequently Asked Questions (FAQs)

Q1: What is the ideal flask size for a reflux reaction?

The reaction flask should be no more than half full.[4][5][7] This provides sufficient headspace for the liquid to boil without splashing up into the condenser.

Q2: I am running my reaction under anhydrous (dry) conditions. How can I prevent moisture from entering while minimizing solvent loss?

For moisture-sensitive reactions, a drying tube filled with a desiccant (like calcium chloride) should be placed at the top of the condenser.[5][13][14][15] This allows the system to remain open to relieve pressure while preventing atmospheric moisture from entering.[14] Alternatively, a nitrogen or argon gas bubbler can be used to maintain a slight positive pressure of an inert gas.[16][17]

Q3: Can I leave a reflux reaction unattended, for example, overnight?

While reflux allows for heating over extended periods, leaving it unattended requires extra precautions.[2][9] Ensure all hose connections are securely wired or clamped to prevent flooding from pressure changes in the water line.[2] Set the heating to a stable rate where the reflux ring is well within the lower half of the condenser.

Q4: Does the type of solvent affect the potential for solvent loss?

Yes, volatile solvents with lower boiling points are more prone to loss. 1,2-dichloroethane has a boiling point of 83.5°C. While not as volatile as solvents like dichloromethane (DCM, bp 40°C), careful management of condenser temperature and heating rate is still essential to prevent loss.[11]

Quantitative Data on Solvent Loss

The efficiency of a reflux setup can be quantified by measuring solvent loss over time. The table below presents illustrative data on solvent loss for different solvents under specific conditions, highlighting the impact of boiling point and gas flow.

Solvent	Boiling Point (°C)	Conditions	Solvent Loss Rate (% per hour)
Dichloromethane (DCM)	40	High Inert Gas Flow	~1.0%
Toluene	111	Static (No Gas Flow)	<0.1%
Xylene	139-144	Static (No Gas Flow)	~0.1%
Xylene	139-144	High Inert Gas Flow	~0.2%

Data adapted from a study on reflux efficiency in a parallel synthesis system.[18] This data illustrates that lower boiling point solvents and the use of a purging gas stream can increase the rate of solvent loss.

Experimental Protocol: Standard Reflux Setup

This protocol outlines the key steps for assembling a reflux apparatus to minimize solvent loss.

• Select Appropriate Glassware: Choose a round-bottom flask that will be no more than half full with your reaction mixture.[7] Ensure the joint size of the flask matches the condenser.[7]

• Charge the Flask: Add the reactants, solvent (1,2-dichloroethane), and a magnetic stir bar or boiling stones to the flask.[2]

• Assemble the Apparatus:

  • Clamp the flask securely at the neck to a ring stand.[2]

  • Attach the condenser vertically to the flask. Ensure a snug fit at the joint.[2]

  • Place a second clamp around the condenser to hold it securely.[6]

• Connect Condenser Tubing:

  • Attach one water tube to the bottom inlet of the condenser and place the other end on the water tap.[9]

  • Attach the second tube to the top outlet of the condenser and place the other end securely in a sink drain.[7][9]

  • Secure both tubes with hose clips.[10]

• Set Up Heating and Stirring:

  • Place a heating mantle or a water/oil bath on a magnetic stirrer plate beneath the flask.[2][10]

  • Lower the apparatus so the flask is properly seated in the heating source.[19]

• Final Checks:

  • Ensure the system is not sealed. If required, add a drying tube to the top of the condenser.[13]

  • Turn on the magnetic stirrer to a moderate speed.[7]

  • Slowly turn on the cooling water. Check for leaks.[9]

• Initiate Reflux:

  • Begin heating the flask gradually.[5]

  • Adjust the heat until the solvent is boiling gently and a stable reflux ring forms in the lower third of the condenser.[2]

  • Begin timing the reaction only once active reflux is established.[6]

Visual Troubleshooting Guide

The following diagram illustrates a logical workflow for troubleshooting solvent loss during a reflux reaction.

Troubleshooting workflow for solvent loss during reflux.

References

• 1. quora.com [quora.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Reflux - AirClean Systems [aircleansystems.com]
• 4. Chemistry Online @ UTSC [utsc.utoronto.ca]
• 5. youtube.com [youtube.com]
• 6. radleys.com [radleys.com]
• 7. Chemistry Teaching Labs - Setting up a reflux [chemtl.york.ac.uk]
• 8. Essential Guide to Reflux Setup in Chemistry [lemon8-app.com]
• 9. chem.ucalgary.ca [chem.ucalgary.ca]
• 10. cpb-us-e1.wpmucdn.com [cpb-us-e1.wpmucdn.com]
• 11. Reddit - The heart of the internet [reddit.com]
• 12. asynt.com [asynt.com]
• 13. ocw.mit.edu [ocw.mit.edu]
• 14. Drying tube - Wikipedia [en.wikipedia.org]
• 15. Chemistry Teaching Labs - Drying Tubes [chemtl.york.ac.uk]
• 16. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 17. Tips and Tricks for the Lab: Air-Sensitive Techniques (1) - ChemistryViews [chemistryviews.org]
• 18. mt.com [mt.com]
• 19. Video: Assembly of a Reflux System for Heated Chemical Reactions [jove.com]

Reference Data & Comparative Studies

A Comparative Guide to the Synthetic Utility of 1,2-Dichloroethane and 1,2-Dibromoethane

For Researchers, Scientists, and Drug Development Professionals

In the landscape of organic synthesis, the choice of reagents is paramount to the success of a chemical transformation. Among the vast array of building blocks available, vicinal dihaloethanes, particularly 1,2-dichloroethane and 1,2-dibromoethane, serve as important two-carbon synthons. This guide provides an objective comparison of their performance in key synthetic applications, supported by experimental data, to aid researchers in making informed decisions for their synthetic strategies.

Physical and Chemical Properties at a Glance

A fundamental understanding of the physicochemical properties of these reagents is essential for their safe and effective use in the laboratory. The key differences in their properties, stemming from the variance in the halogen substituent, have a direct impact on their reactivity.

Property	1,2-Dichloroethane	1,2-Dibromoethane
CAS Number	107-06-2	106-93-4
Molecular Formula	C₂H₄Cl₂	C₂H₄Br₂
Molecular Weight	98.96 g/mol	187.86 g/mol
Appearance	Colorless, oily liquid	Colorless to brown, heavy liquid
Boiling Point	83.5 °C	131-132 °C[1]
Melting Point	-35 °C	9-10 °C
Density	1.25 g/mL	2.18 g/mL[1]
Solubility in Water	Slightly soluble	Slightly soluble

Reactivity and Performance in Synthesis

The primary difference in the synthetic utility of 1,2-dichloroethane and 1,2-dibromoethane lies in the reactivity of the carbon-halogen bond. The C-Br bond is weaker and longer than the C-Cl bond, making bromide a better leaving group. This fundamental difference dictates the reaction conditions and outcomes in various synthetic transformations.

Synthesis of N,N'-Disubstituted Ethylenediamines and Piperazines

A common application of 1,2-dihaloethanes is the synthesis of N,N'-disubstituted ethylenediamines and their cyclized counterparts, piperazines, through reaction with primary amines. Experimental data indicates that 1,2-dibromoethane is significantly more reactive than 1,2-dichloroethane in these nucleophilic substitution reactions.

Experimental Data: Reaction of 1,2-Dibromoethane with Primary Amines

Primary Amine (R-NH₂)	Product (R-NH-CH₂CH₂-NH-R) Yield	Side Product (Piperazine) Yield
Methylamine	10%	10%
Ethylamine	35%	5%
Isopropylamine	45%	3%
tert-Butylamine	70%	Not specified
Aniline	70%	Not specified

Data sourced from a study on the reaction of primary amines with 1,2-dibromoethane.

While directly comparable, comprehensive data for 1,2-dichloroethane is less readily available in the literature, industrial processes for the production of ethylenediamine involve the reaction of ammonia with 1,2-dichloroethane, albeit under harsh conditions.[2] The lower reactivity of the C-Cl bond generally necessitates higher temperatures, higher pressures, and/or the use of catalysts to achieve reasonable reaction rates and yields.

Experimental Protocol: Synthesis of N,N'-Di-tert-butylethylenediamine using 1,2-Dibromoethane

This protocol is adapted from a literature procedure for the synthesis of N,N'-disubstituted ethylenediamines.

Materials:

• 1,2-Dibromoethane

• tert-Butylamine

• Water

• Sodium hydroxide (pellets)

• Ice

Procedure:

• In a suitable reaction vessel equipped with a magnetic stirrer, combine tert-butylamine (5 molar equivalents) and water.

• To this solution, add 1,2-dibromoethane (1 molar equivalent).

• Stir the mixture vigorously at room temperature. For less sterically hindered amines, initial cooling with an ice bath may be necessary to control the exotherm.

• Monitor the reaction progress by an appropriate method (e.g., GC-MS or TLC). The reaction may take several days to reach completion.

• Upon completion, carefully add sodium hydroxide pellets in portions with cooling until the pellets no longer dissolve. This is to liberate the free amine.

• Separate the organic layer, and purify the product by fractional distillation.

A generalized workflow for the synthesis of N,N'-disubstituted ethylenediamines.

Synthesis of Thiiranes from Epoxides

Thiiranes, the sulfur analogs of epoxides, are valuable intermediates in organic synthesis. A common method for their preparation involves the reaction of an epoxide with a sulfur source, such as thiourea or potassium thiocyanate. While not a direct reactant, 1,2-dihaloethanes can be involved in related transformations or serve as a point of comparison for reactivity. The direct conversion of epoxides to thiiranes typically proceeds via a nucleophilic attack of the sulfur reagent, followed by intramolecular cyclization.

While no direct comparative studies on the use of 1,2-dichloroethane versus 1,2-dibromoethane in facilitating this specific transformation were identified, the principles of nucleophilic substitution suggest that a reagent system involving a bromo-intermediate would react faster than a chloro-intermediate.

Experimental Protocol: General Synthesis of Thiiranes from Epoxides

This protocol outlines a general procedure for the synthesis of thiiranes from epoxides using potassium thiocyanate.

Materials:

• Epoxide

• Potassium thiocyanate

• Solvent (e.g., acetonitrile or aqueous ethanol)

Procedure:

• Dissolve the epoxide in the chosen solvent in a round-bottom flask equipped with a reflux condenser and magnetic stirrer.

• Add potassium thiocyanate to the solution.

• Heat the mixture to reflux and monitor the reaction by TLC or GC-MS.

• Once the reaction is complete, cool the mixture to room temperature.

• Remove the solvent under reduced pressure.

• Extract the product with a suitable organic solvent (e.g., diethyl ether) and wash with water to remove any remaining salts.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate to yield the crude thiirane.

• Purify the product by distillation or column chromatography.

Reaction pathway for the synthesis of thiiranes from epoxides.

Dehydrohalogenation to Vinyl Halides

Both 1,2-dichloroethane and 1,2-dibromoethane can undergo base-mediated elimination reactions to form the corresponding vinyl halides. This dehydrohalogenation reaction is a critical transformation in organic synthesis. The ease of this elimination follows the reactivity trend of the leaving group, with 1,2-dibromoethane undergoing elimination more readily than 1,2-dichloroethane.

The rate of dehydrohalogenation is dependent on the strength of the base and the reaction conditions. Strong, sterically hindered bases favor the E2 mechanism, which is a concerted, one-step process.

While specific kinetic data for a direct comparison under identical conditions is sparse in the literature, it is well-established that the order of reactivity for dehydrohalogenation is I > Br > Cl > F, consistent with the leaving group ability of the halides.

Safety and Handling

Both 1,2-dichloroethane and 1,2-dibromoethane are hazardous chemicals and must be handled with appropriate safety precautions in a well-ventilated fume hood.

Hazard	1,2-Dichloroethane	1,2-Dibromoethane
Flammability	Highly flammable liquid and vapor	Non-combustible, but produces toxic fumes upon heating
Toxicity	Toxic if swallowed or inhaled. Causes skin and eye irritation.	Very toxic by inhalation, skin absorption, or ingestion.
Carcinogenicity	May cause cancer.	Probable human carcinogen.

Always consult the Safety Data Sheet (SDS) before handling these chemicals and wear appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.

Conclusion

• 1,2-Dibromoethane is the more reactive of the two due to the better leaving group ability of bromide. It is the preferred reagent for nucleophilic substitution reactions, such as the synthesis of N,N'-disubstituted ethylenediamines, where milder reaction conditions are desired.

• 1,2-Dichloroethane is less reactive and often requires more forcing conditions to undergo similar transformations. Its lower cost and use as a solvent in some applications are notable advantages. However, its lower reactivity can be beneficial in situations where selectivity is required.

For researchers and professionals in drug development, a thorough understanding of these differences is crucial for designing efficient and effective synthetic routes. The selection of the appropriate dihaloethane will depend on the specific substrate, desired reaction outcome, and the tolerance of other functional groups to the reaction conditions.

References

• 1. benchchem.com [benchchem.com]
• 2. Amine alkylation - Wikipedia [en.wikipedia.org]

spectroscopic comparison of 1,2-dichloroethane and chloroform

In the realm of chlorinated hydrocarbons, 1,2-dichloroethane and chloroform stand as two ubiquitous solvents and chemical intermediates. While their molecular structures may appear deceptively simple, a detailed spectroscopic analysis reveals a wealth of information about their distinct chemical environments and vibrational modes. This guide provides a comprehensive comparison of the spectroscopic signatures of 1,2-dichloroethane and chloroform, supported by experimental data and detailed methodologies, to aid researchers in their identification, differentiation, and characterization.

Spectroscopic Data Summary

The following tables summarize the key spectroscopic data for 1,2-dichloroethane and chloroform, covering Infrared (IR), Nuclear Magnetic Resonance (NMR), and Raman spectroscopy.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 1: ¹H NMR Spectroscopic Data

Compound	Solvent	Chemical Shift (δ) ppm	Multiplicity
1,2-Dichloroethane	CDCl₃	~3.7	Singlet
Chloroform	CDCl₃	~7.26	Singlet

Table 2: ¹³C NMR Spectroscopic Data

Compound	Solvent	Chemical Shift (δ) ppm
1,2-Dichloroethane	CDCl₃	~44.35[1]
Chloroform	CDCl₃	~77.2[2][3]

Vibrational Spectroscopy

Table 3: Key Infrared (IR) Absorption Bands

Compound	Wavenumber (cm⁻¹)	Vibrational Mode
1,2-Dichloroethane	2975 - 2845[4]	C-H stretching[4]
1470 - 1340[4]	C-H bending
800 - 580[4]	C-Cl stretching[4]
Chloroform	~3019[5]	C-H stretching (ν₁)[5]
~1215[5]	C-H bending (ν₄)[5]
~774[6]	C-Cl₃ asymmetric stretching (ν₅)
~680[6]	C-Cl₃ symmetric stretching (ν₂)

Table 4: Prominent Raman Shifts

Compound	Wavenumber (cm⁻¹)	Vibrational Mode
1,2-Dichloroethane	~754, ~677	C-Cl stretching (trans and gauche conformers)[7]
~300	C-C-Cl bending
Chloroform	~3019	C-H stretching
~668	C-Cl₃ symmetric stretching
~366	C-Cl₃ symmetric bending
~262	C-Cl₃ asymmetric bending

Experimental Protocols

Detailed methodologies for the key spectroscopic techniques are provided below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To obtain high-resolution ¹H and ¹³C NMR spectra of liquid samples.

Materials:

• NMR spectrometer (e.g., 400 MHz)

• NMR tubes (5 mm diameter)

• Deuterated solvent (e.g., CDCl₃)

• Sample (1,2-dichloroethane or chloroform)

• Pipettes

• Vortex mixer

Procedure:

• Sample Preparation:

  • For ¹H NMR, prepare a solution by dissolving 5-25 mg of the sample in approximately 0.6-0.7 mL of a deuterated solvent in a clean, dry vial.[8][9]

  • For ¹³C NMR, a higher concentration of 20-50 mg of the sample in the same amount of solvent is recommended.[8]

  • Ensure the sample is fully dissolved by gentle vortexing.[8]

• Transfer to NMR Tube:

  • Carefully transfer the solution into a clean NMR tube to a height of about 4-5 cm.[8]

  • Wipe the outside of the NMR tube to remove any contaminants.[8]

• Instrument Setup:

  • Insert the NMR tube into the spectrometer's spinner turbine.

  • Lock the spectrometer on the deuterium signal of the solvent.[8]

  • Shim the magnetic field to achieve optimal homogeneity.[8]

  • Tune the probe to the appropriate nucleus (¹H or ¹³C).[8]

• Data Acquisition:

  • Set the appropriate acquisition parameters, including the number of scans, spectral width, and relaxation delay.

  • Acquire the spectrum.

• Data Processing:

  • Perform Fourier transformation, phase correction, and baseline correction on the acquired free induction decay (FID).

  • Reference the spectrum using the residual solvent peak (e.g., CHCl₃ at 7.26 ppm for ¹H NMR in CDCl₃) or an internal standard like tetramethylsilane (TMS).[10]

Infrared (IR) Spectroscopy

Objective: To obtain the infrared absorption spectrum of a neat liquid sample.

Materials:

• Fourier Transform Infrared (FTIR) spectrometer

• Salt plates (e.g., NaCl or KBr) or an Attenuated Total Reflectance (ATR) accessory

• Sample (1,2-dichloroethane or chloroform)

• Pipette

• Kimwipes and a suitable cleaning solvent (e.g., acetone or isopropanol)

Procedure (using Salt Plates):

• Sample Preparation:

  • Ensure the salt plates are clean and dry. If necessary, clean them with a suitable solvent and a Kimwipe.

  • Place one to two drops of the neat liquid sample onto the center of one salt plate.[11]

  • Carefully place the second salt plate on top, creating a thin liquid film between the plates.[11][12]

• Data Acquisition:

  • Place the "sandwich" of salt plates into the sample holder of the FTIR spectrometer.

  • Acquire a background spectrum of the empty beam path.

  • Acquire the sample spectrum. The instrument software will automatically ratio the sample spectrum against the background to produce the final absorbance or transmittance spectrum.

• Cleaning:

  • After the measurement, disassemble the salt plates and clean them thoroughly with a suitable solvent.[12]

  • Store the plates in a desiccator to prevent damage from moisture.

Procedure (using ATR):

• Background Scan:

  • Ensure the ATR crystal is clean.

  • Record a background spectrum with the clean, empty ATR crystal.[13]

• Sample Application:

  • Place a small drop of the liquid sample directly onto the ATR crystal.

• Data Acquisition:

  • Acquire the sample spectrum.[13]

• Cleaning:

  • Clean the ATR crystal thoroughly with a suitable solvent and a soft cloth or wipe.

Raman Spectroscopy

Objective: To obtain the Raman scattering spectrum of a neat liquid sample.

Materials:

• Raman spectrometer with a laser excitation source

• Sample vial or cuvette

• Sample (1,2-dichloroethane or chloroform)

Procedure:

• Sample Preparation:

  • Fill a clean glass vial or quartz cuvette with the liquid sample.

• Instrument Setup:

  • Place the sample holder containing the vial or cuvette into the spectrometer.

  • Align the laser focus within the liquid sample.

• Data Acquisition:

  • Set the laser power, exposure time, and number of accumulations.

  • Acquire the Raman spectrum.

• Data Processing:

  • Perform any necessary data processing, such as baseline correction or cosmic ray removal.

Visualizing the Workflow

The following diagrams illustrate the general experimental workflows for the spectroscopic techniques described.

Caption: General workflow for NMR spectroscopy.

Caption: General workflow for IR spectroscopy.

Caption: Logical flow for spectroscopic differentiation.

References

• 1. nmrs.io [nmrs.io]
• 2. Chloroform(67-66-3) 13C NMR [m.chemicalbook.com]
• 3. Notes on NMR Solvents - Title [webspectra.chem.ucla.edu]
• 4. infrared spectrum of 1,2-dichloroethane C2H4Cl2 CH2ClCH2Cl prominent wavenumbers cm-1 detecting ? functional groups present finger print for identification of 1,2-dichloroethane image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 5. researchgate.net [researchgate.net]
• 6. vpl.astro.washington.edu [vpl.astro.washington.edu]
• 7. pubs.aip.org [pubs.aip.org]
• 8. How To Prepare And Run An NMR Sample - Blogs - News [alwsci.com]
• 9. NMR Sample Preparation [nmr.chem.umn.edu]
• 10. 1H proton nmr spectrum of 1,2-dichloroethane C2H4Cl2 CH2ClCH2Cl low/high resolution analysis interpretation of chemical shifts ppm spin spin line splitting H-1 1,2-dichloroethane 1-H nmr explaining spin-spin coupling for line splitting doc brown's advanced organic chemistry revision notes [docbrown.info]
• 11. webassign.net [webassign.net]
• 12. researchgate.net [researchgate.net]
• 13. emeraldcloudlab.com [emeraldcloudlab.com]

Validating the Purity of 1,2-Dichloroethane: A Comparative Guide to Analytical Techniques

For researchers, scientists, and drug development professionals, ensuring the purity of solvents like 1,2-dichloroethane is a critical step in guaranteeing the accuracy and reproducibility of experimental results and the safety of pharmaceutical products. This guide provides an objective comparison of Gas Chromatography-Mass Spectrometry (GC-MS) with alternative analytical methods for validating the purity of 1,2-dichloroethane, supported by experimental data and detailed protocols.

The primary method for assessing the purity of volatile organic compounds such as 1,2-dichloroethane is GC-MS, renowned for its high sensitivity and specificity in identifying and quantifying impurities. However, other techniques, including Gas Chromatography with Flame Ionization Detection (GC-FID), Karl Fischer titration, refractometry, and densitometry, offer alternative or complementary approaches to purity assessment. This guide will delve into a head-to-head comparison of these methods.

Performance Comparison of Analytical Methods

The choice of analytical technique for purity assessment depends on the specific requirements of the analysis, such as the need for broad impurity profiling versus quantifying a specific impurity like water. The following table summarizes the key performance characteristics of GC-MS and its alternatives for the analysis of 1,2-dichloroethane.

Analytical Method	Principle	Typical Application for 1,2-Dichloroethane Purity	Advantages	Disadvantages	Limit of Quantification (LOQ)
GC-MS	Separates volatile compounds and identifies them based on their mass-to-charge ratio.	Comprehensive impurity profiling and quantification.	High specificity and sensitivity; can identify unknown impurities.	Higher equipment cost; may require more complex method development.	~0.5 - 1.5 ppm for volatile impurities[1]
GC-FID	Separates volatile compounds and detects them by ionization in a hydrogen flame.	Quantification of known volatile organic impurities.	Robust and wide linear range; lower equipment cost than GC-MS.	Less specific than MS; cannot identify unknown compounds.	~0.2 µg/g (200 ppm) for 1,2-dichloroethane[2]
Karl Fischer Titration	Titrimetric method that reacts specifically with water.	Determination of water content.	Highly specific and accurate for water determination.	Only measures water content; not suitable for other impurities.	Typically in the ppm range.
Refractive Index	Measures the bending of light as it passes through the substance.	Rapid, non-destructive purity check.	Very fast and simple measurement; requires minimal sample.	Non-specific; sensitive to temperature; only detects bulk impurities.	Dependent on the impurity's effect on the refractive index.
Density Measurement	Measures the mass per unit volume of the substance.	Rapid, non-destructive purity check.	Fast and simple measurement.	Non-specific; sensitive to temperature; only detects bulk impurities.	Dependent on the impurity's effect on the density.

Experimental Protocols

GC-MS Method for Impurity Profiling of 1,2-Dichloroethane

This protocol is a general guideline for the determination of volatile impurities in 1,2-dichloroethane by GC-MS.

Instrumentation:

• Gas chromatograph equipped with a mass selective detector (MSD).

• Capillary column suitable for volatile organic compounds (e.g., DB-624, 60 m x 0.25 mm ID, 1.4 µm film thickness).[1]

• Autosampler.

Reagents:

• Helium (carrier gas), purity ≥ 99.999%.

• 1,2-Dichloroethane sample.

• Certified reference standards of potential impurities.

Procedure:

• Sample Preparation: Dilute the 1,2-dichloroethane sample in a suitable solvent (e.g., methanol) if necessary to bring the concentration of impurities within the calibrated range.

• GC-MS Conditions:

  • Inlet Temperature: 250 °C

  • Injection Mode: Split (e.g., 50:1)

  • Injection Volume: 1 µL

  • Oven Temperature Program:

    • Initial temperature: 40 °C, hold for 5 minutes.

    • Ramp: 10 °C/min to 250 °C.

    • Hold at 250 °C for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate (e.g., 1.0 mL/min).

  • MSD Conditions:

    • Transfer Line Temperature: 280 °C

    • Ion Source Temperature: 230 °C

    • Electron Ionization (EI) Energy: 70 eV

    • Scan Range: m/z 35-350

• Data Analysis: Identify impurities by comparing their mass spectra with a reference library (e.g., NIST). Quantify impurities using a calibration curve generated from the analysis of certified reference standards.

Visualizing the Workflow and Method Comparison

To better illustrate the processes and relationships discussed, the following diagrams were generated using the DOT language.

Caption: Workflow for 1,2-dichloroethane purity validation by GC-MS.

Caption: Comparison of analytical methods for 1,2-dichloroethane purity.

Conclusion

For comprehensive purity validation of 1,2-dichloroethane, GC-MS stands out as the most powerful technique due to its ability to separate, identify, and quantify a wide range of volatile impurities with high sensitivity and specificity. While GC-FID offers a robust and cost-effective alternative for quantifying known impurities, it lacks the identification capabilities of MS. For specific applications, such as determining water content, Karl Fischer titration is the gold standard. Refractive index and density measurements serve as rapid, albeit non-specific, quality control checks.

The selection of the most appropriate analytical method will ultimately be guided by the specific purity requirements, the nature of the expected impurities, and the available resources. For rigorous quality control and in-depth impurity profiling in research and drug development, a validated GC-MS method is highly recommended.

References

• 1. researchgate.net [researchgate.net]
• 2. fao.org [fao.org]

A Comparative Guide to Solvents in Aromatic Nitration

For Researchers, Scientists, and Drug Development Professionals

The nitration of aromatic compounds is a cornerstone of organic synthesis, pivotal in the production of a vast array of intermediates for pharmaceuticals, agrochemicals, and materials. The choice of solvent for this electrophilic substitution reaction profoundly influences reaction rates, regioselectivity, and overall efficiency, not to mention the environmental impact and safety of the process. This guide provides an objective comparison of various solvent systems for the nitration of toluene, a common aromatic substrate, supported by experimental data and detailed protocols.

Performance Comparison of Solvent Systems for Toluene Nitration

The following table summarizes the quantitative performance of different solvent systems in the nitration of toluene, offering a clear comparison of their efficacy and selectivity.

Solvent System	Nitrating Agent	Temperature (°C)	Time (h)	Toluene Conversion (%)	o:m:p Ratio	Yield (%)	Reference
Conventional Solvents
Concentrated H₂SO₄	Concentrated HNO₃	< 5	0.5 - 3	~100	57:4:39	High	[1][2]
Acetic Anhydride	Concentrated HNO₃	Room Temp	Overnight	High	Varies with catalyst	97.5	[3]
Green & Alternative Solvents
Ionic Liquid ([SO₃H(CH₂)₄mim]CF₃COO)	67% HNO₃	80	22	65.1	o/p ratio: 1.24	40.7	[4]
Liquefied 1,1,1,2-Tetrafluoroethane (TFE)	Dinitrogen Pentoxide (N₂O₅)	20	0.5	100	Equimolar o- and p-	High	[5][6]
Solvent-Free (Zeolite Hβ)	Nitric Acid/Propanoic Anhydride	Room Temp to 50°C	Several	High	2,4-DNT selective	98 (DNT)	[3][7]
Dichloromethane	Nitronium Tetrafluoroborate (NO₂⁺BF₄⁻)	-20 to 0	< 0.5	High	41:2:57	High	[8][9][10]

Experimental Protocols

Detailed methodologies for the nitration of toluene in representative solvent systems are provided below.

Protocol 1: Nitration of Toluene using Concentrated Sulfuric Acid

Materials:

• Toluene (freshly distilled)

• Concentrated Sulfuric Acid (H₂SO₄)

• Concentrated Nitric Acid (HNO₃)

• Ice-salt bath

• Cyclohexane

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Three-neck flask, dropping funnel, internal thermometer, magnetic stirrer

Procedure:

• Preparation of Nitrating Acid: In a separate flask, slowly add 12.5 mL of concentrated H₂SO₄ to 10.6 mL of ice-cold concentrated HNO₃ with constant shaking and cooling in an ice bath. Cool the resulting nitrating acid to -5 °C using an ice-salt bath.[1]

• Reaction Setup: Equip a 250 mL three-neck flask with a magnetic stir bar, an internal thermometer, and a dropping funnel.

• Toluene Addition: Charge the reaction flask with 9.21 g (10.6 mL) of freshly distilled toluene and cool it to -10 °C in an ice-salt bath.[1]

• Nitration: Add the cooled nitrating acid dropwise to the stirred toluene solution, maintaining the internal temperature below 5 °C. The addition should take approximately 1.5 hours.[1]

• Reaction Completion: After the addition is complete, allow the reaction mixture to slowly warm to room temperature while still in the ice water bath, and then stir for an additional 2 hours.[1]

• Work-up: Pour the reaction mixture into 50 g of ice. Transfer the mixture to a separatory funnel and extract with 40 mL of cyclohexane, followed by two additional extractions with 10 mL of cyclohexane each.[1]

• Washing: Wash the combined organic phases sequentially with 10 mL of water, 10 mL of saturated NaHCO₃ solution, and again with 10 mL of water.[1]

• Drying and Isolation: Dry the organic phase over anhydrous Na₂SO₄, filter, and remove the solvent using a rotary evaporator to obtain the crude product.[1]

Protocol 2: Nitration of Toluene using an Ionic Liquid

Materials:

• Toluene

• 67% Nitric Acid (HNO₃)

• Ionic Liquid: 1-(4-sulfobutyl)-3-methylimidazolium trifluoroacetate ([SO₃H(CH₂)₄mim]CF₃COO)

• Reaction vessel with temperature control and stirring

Procedure:

• Reaction Mixture: In a suitable reaction vessel, combine toluene and nitric acid in a 1:1 molar ratio.[4]

• Catalyst Addition: Add the ionic liquid, [SO₃H(CH₂)₄mim]CF₃COO, in an amount equivalent to 5 mol% of the toluene.[4]

• Reaction Conditions: Heat the mixture to 80 °C and stir for 22 hours.[4]

• Work-up and Analysis: After the reaction is complete, cool the mixture and extract the products with a suitable organic solvent. The ionic liquid can often be recovered and reused. Analyze the product distribution using gas chromatography (GC) or other suitable analytical techniques.

Protocol 3: Solvent-Free Nitration of Toluene using a Zeolite Catalyst

Materials:

• Toluene

• Nitric Acid (HNO₃)

• Propanoic Anhydride

• Zeolite Hβ catalyst

• Reaction vessel with stirring and temperature control

Procedure:

• Reaction Mixture: In a reaction vessel, mix toluene (35 mmol), nitric acid (120 mmol), propanoic anhydride (120 mmol), and 2.0 g of zeolite Hβ.[3]

• Reaction Conditions: Stir the mixture overnight at room temperature. For dinitration, the reaction can be heated to 50 °C for a few hours.[3]

• Work-up: After the reaction, the solid zeolite catalyst can be recovered by filtration. The product can be isolated from the liquid phase by distillation or other purification methods. The zeolite can be regenerated by heating and reused.[3]

Visualizing the Process and Comparison

To better understand the experimental workflow and the logical comparison of the solvent systems, the following diagrams are provided.

Caption: General experimental workflow for aromatic nitration.

Caption: Key factors for comparing nitration solvents.

References

• 1. Making sure you're not a bot! [oc-praktikum.de]
• 2. uwosh.edu [uwosh.edu]
• 3. WO2012049513A1 - Methods for the nitration of aromatic compounds - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]
• 5. Nitration of aromatics with dinitrogen pentoxide in a liquefied 1,1,1,2-tetrafluoroethane medium - RSC Advances (RSC Publishing) DOI:10.1039/D1RA04536A [pubs.rsc.org]
• 6. Nitration of aromatics with dinitrogen pentoxide in a liquefied 1,1,1,2-tetrafluoroethane medium: Open Access, Read PDF & Key Insights | Bohrium [bohrium.com]
• 7. researchgate.net [researchgate.net]
• 8. Dynamics and the Regiochemistry of Nitration of Toluene - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Singleton Saturday: Nitration of Toluene [corinwagen.github.io]
• 10. yadda.icm.edu.pl [yadda.icm.edu.pl]

A Comparative Guide to the Reactivity of 1,2-Dichloroethane and 1,1-Dichloroethane

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the chemical reactivity of two structural isomers, 1,2-dichloroethane and 1,1-dichloroethane. Understanding the distinct reactivity profiles of these compounds is crucial for their application in chemical synthesis, as solvents, and for assessing their environmental fate and metabolic pathways. This document outlines their differential behavior in key organic reactions, supported by available experimental data and theoretical principles.

Executive Summary

1,1-Dichloroethane and 1,2-dichloroethane, while sharing the same molecular formula (C₂H₄Cl₂), exhibit significant differences in their reactivity towards nucleophilic substitution and elimination reactions. These differences are primarily governed by the arrangement of the chlorine atoms on the carbon skeleton, which influences steric hindrance and electronic effects.

1,1-Dichloroethane , a geminal dihalide, is generally less reactive in Sₙ2 reactions due to increased steric hindrance at the carbon atom bearing two chlorine atoms. However, it can undergo elimination reactions to form vinyl chloride. Hydrolysis of 1,1-dichloroethane is extremely slow, with a reported half-life of 61.3 years at 25°C and pH 7, indicating low reactivity towards Sₙ1-type pathways.[1] Upon reaction with aqueous potassium hydroxide, 1,1-dichloroethane yields ethanal (acetaldehyde).[2][3]

1,2-Dichloroethane , a vicinal dihalide, is more susceptible to Sₙ2 reactions compared to its isomer due to less steric hindrance at the electrophilic carbon centers. It can also undergo E2 elimination to produce vinyl chloride. The thermal decomposition of 1,2-dichloroethane to vinyl chloride and hydrogen chloride has been studied, with a reported activation energy of 47 kcal/mol.[4] Reaction with aqueous potassium hydroxide leads to the formation of ethylene glycol.[2][5]

Comparative Data on Reactivity

While direct, side-by-side quantitative kinetic data for all reaction types is not extensively available in the literature, the following tables summarize key reactivity information and highlight the differences between the two isomers.

Table 1: Products of Key Reactions

Reaction Condition	1,1-Dichloroethane	1,2-Dichloroethane
Aqueous KOH	Ethanal (Acetaldehyde)[2][3]	Ethylene glycol[2][5]
Alcoholic KOH (E2)	Vinyl chloride	Vinyl chloride
Thermal Decomposition	Not readily studied	Vinyl chloride + HCl[4]

Table 2: Available Kinetic and Thermodynamic Data

Parameter	1,1-Dichloroethane	1,2-Dichloroethane
Hydrolysis Half-life (25°C, pH 7)	61.3 years[1]	Not expected to undergo significant hydrolysis[6]
Atmospheric Half-life (with OH radicals)	~59 days[1]	~65 days[6]
Activation Energy (Thermal Dehydrochlorination)	Data not readily available	47 kcal/mol[4]
Rate Equation (Thermal Dehydrochlorination)	Data not readily available	k = 6.4 x 10¹⁰e⁻⁴⁷⁰⁰⁰/RT s⁻¹[4]

Reaction Mechanisms and Theoretical Considerations

The differing reactivity of 1,1-dichloroethane and 1,2-dichloroethane can be rationalized by considering the steric and electronic environments of the molecules.

Nucleophilic Substitution (Sₙ2)

The Sₙ2 reaction involves a backside attack by a nucleophile on the carbon atom bearing the leaving group.

Figure 1: Comparison of Sₙ2 transition states.

For 1,1-dichloroethane , the presence of two chlorine atoms on the same carbon atom creates significant steric bulk, making it difficult for a nucleophile to approach for a backside attack. This leads to a higher activation energy and a slower Sₙ2 reaction rate compared to primary alkyl halides.

For 1,2-dichloroethane , each carbon atom bears only one chlorine atom and two hydrogen atoms. This results in less steric hindrance at each potential reaction center, making it more susceptible to Sₙ2 reactions.

Elimination (E2)

The E2 reaction is a concerted process where a base removes a proton from a carbon adjacent to the carbon with the leaving group, leading to the formation of a double bond.

Figure 2: E2 elimination pathways.

Both 1,1-dichloroethane and 1,2-dichloroethane can undergo E2 elimination to form vinyl chloride.

In 1,1-dichloroethane , the β-hydrogens on the methyl group are readily accessible for abstraction by a strong base.

In 1,2-dichloroethane , the β-hydrogens are on the adjacent chloromethyl group. For the E2 reaction to occur efficiently, the molecule must adopt an anti-periplanar conformation where a β-hydrogen and the chlorine leaving group are on opposite sides of the C-C bond. The conformational energetics of 1,2-dichloroethane have been a subject of computational studies, which can influence its reactivity in E2 reactions.[7][8]

Hydrolysis (Sₙ1/Sₙ2 with H₂O)

The extremely long hydrolysis half-life of 1,1-dichloroethane (61.3 years) suggests that it is very unreactive towards both Sₙ1 and Sₙ2 reactions with water as the nucleophile.[1] The formation of a primary carbocation in an Sₙ1 mechanism would be highly unfavorable.

1,2-dichloroethane is also not expected to undergo significant hydrolysis under normal environmental conditions.[6]

The reaction with a stronger nucleophile like aqueous hydroxide (OH⁻) proceeds differently for the two isomers, as indicated by their products. The formation of ethanal from 1,1-dichloroethane suggests an initial substitution to a gem-diol (1,1-ethanediol), which is unstable and rapidly dehydrates to the aldehyde. The formation of ethylene glycol from 1,2-dichloroethane is a straightforward double Sₙ2 reaction.

Figure 3: Reaction with aqueous KOH.

Experimental Protocols

Protocol: Comparative Reaction Rate Study of Dichloroethane Isomers

Objective: To qualitatively or semi-quantitatively compare the reaction rates of 1,1-dichloroethane and 1,2-dichloroethane with a given nucleophile (e.g., hydroxide or iodide).

Materials:

• 1,1-dichloroethane

• 1,2-dichloroethane

• Ethanol (as a co-solvent)

• Aqueous solution of a nucleophile (e.g., 0.1 M NaOH or 0.1 M NaI in acetone)

• Test tubes

• Water bath with temperature control

• Stopwatch

• (For hydrolysis) Silver nitrate solution (0.05 M) and nitric acid

Procedure (Example with Hydrolysis):

• Preparation: In two separate test tubes, add 1 mL of ethanol and 5 drops of either 1,1-dichloroethane or 1,2-dichloroethane. In two other test tubes, add 2 mL of 0.05 M silver nitrate solution and a few drops of dilute nitric acid.

• Equilibration: Place all four test tubes in a water bath set to a constant temperature (e.g., 50°C) and allow them to equilibrate for 5-10 minutes.

• Initiation: Simultaneously pour the silver nitrate solution into the test tubes containing the dichloroethane/ethanol mixtures. Start the stopwatch immediately.

• Observation: Observe the test tubes for the formation of a precipitate (silver chloride, AgCl). Record the time it takes for the first appearance of turbidity in each tube.

• Analysis: A shorter time to precipitation indicates a faster rate of hydrolysis (and thus, a faster rate of C-Cl bond cleavage).

Expected Outcome: Based on theoretical principles, 1,2-dichloroethane is expected to react faster than 1,1-dichloroethane in Sₙ2-type reactions. However, given the overall low reactivity, the difference may be subtle under these conditions.

Figure 4: Experimental workflow for comparative rate study.

Conclusion

The structural isomerism of 1,1-dichloroethane and 1,2-dichloroethane leads to distinct differences in their chemical reactivity. 1,2-dichloroethane is generally more susceptible to Sₙ2 reactions due to lower steric hindrance. Both isomers can undergo E2 elimination to form vinyl chloride. The products of their reactions with aqueous hydroxide are notably different, reflecting the influence of their structures on the reaction pathways. While comprehensive comparative kinetic data is sparse, the established principles of physical organic chemistry provide a solid framework for understanding and predicting their behavior in various chemical transformations. For researchers and professionals in drug development and chemical synthesis, a careful consideration of these reactivity differences is essential for reaction design, solvent selection, and safety assessment.

References

• 1. 1,1-Dichloroethane | CH3CHCl2 | CID 6365 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. quora.com [quora.com]
• 3. 1,1-dichloroethane on boiling with KOH yield [allen.in]
• 4. worldscientific.com [worldscientific.com]
• 5. askfilo.com [askfilo.com]
• 6. 1,2-Dichloroethane | ClCH2CH2Cl | CID 11 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Revisiting the Conformational Isomerism of Dihaloethanes: A Hybrid Computational and Experimental Laboratory for the Undergraduate Curriculum - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Discovery of internal rotation and conformers of 1,2-dichloroethane: the dawn of the concept of conformation - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to 1,2-Dichloroethane and Toluene as Reaction Solvents

For researchers and professionals in drug development and chemical synthesis, the choice of solvent is a critical parameter that can dictate the outcome of a reaction. An ideal solvent should not only dissolve reactants but also facilitate the desired chemical transformation, influence reaction rates and selectivity, and be easily removable from the final product. This guide provides an objective comparison of two commonly used solvents, 1,2-dichloroethane (DCE) and toluene, supported by physical data and general experimental considerations.

Physical and Chemical Properties: A Quantitative Overview

1,2-dichloroethane is a chlorinated hydrocarbon, while toluene is an aromatic hydrocarbon.[1][2] This fundamental structural difference leads to significant variations in their physical and chemical properties, which are summarized below.

Property	1,2-Dichloroethane	Toluene	Reference(s)
Chemical Formula	C₂H₄Cl₂	C₇H₈ (C₆H₅CH₃)	[1][3]
Molar Mass	98.95 g/mol	92.14 g/mol	[1][4]
Appearance	Colorless liquid	Clear, colorless liquid	[1][5]
Odor	Chloroform-like, sweet	Aromatic, paint-thinner-like	[1][5]
Boiling Point	83.5 °C (182.3 °F)	110.6 °C (231.1 °F)	[4][6]
Melting Point	-35 °C (-31 °F)	-95 °C (-139 °F)	[1][7]
Density	1.253 g/cm³ (at 20°C)	0.867 g/mL (at 20°C)	[1][3]
Dipole Moment	~1.75 D	~0.36 D	[6]
Dielectric Constant	10.36 (at 20°C)	2.38	[6]
Solubility in Water	Slightly soluble (~0.81 g/100 mL at 20°C)	Insoluble/immiscible	[6][8]
Solubility in Organic Solvents	Soluble in most organic solvents	Miscible with most organic solvents	[8][9]
Flash Point	13 °C (56 °F)	4 °C (40 °F)	[5][10]
Azeotrope with Water	Forms an azeotrope (boiling point 70.5 °C)	Forms an azeotrope (boiling point 85 °C)	[1]

Performance in Chemical Reactions

The choice between 1,2-dichloroethane and toluene often depends on the specific requirements of the chemical transformation, including polarity, temperature, and potential for solvent participation.

1,2-Dichloroethane (DCE): The Polar, Non-coordinating Choice

DCE is a moderately polar, non-coordinating solvent. Its polarity makes it effective at dissolving a variety of organic compounds, including both polar and nonpolar substances.[11] It is often favored in reactions where a non-nucleophilic, polar environment is required.

• Key Applications: DCE is widely used in reactions involving electrophilic species, such as Friedel-Crafts alkylations and acylations, where it can solvate intermediates without participating in the reaction. Halogenated solvents like DCE are also commonly employed in various stereoselective transformations due to their unique solvation properties.[12]

• Temperature Range: With a boiling point of 83.5°C, DCE is suitable for reactions that require moderate heating.

• Water Removal: DCE forms a low-boiling azeotrope with water (70.5°C), making it useful for reactions where the removal of water is necessary to drive equilibrium, a technique known as Dean-Stark dehydration.[13]

Toluene: The Nonpolar, High-Temperature Workhorse

Toluene is a nonpolar aromatic solvent. It is an excellent solvent for nonpolar compounds and is a staple in many industrial processes.[8]

• Key Applications: Toluene is frequently used as a solvent for paints, coatings, adhesives, and in the synthesis of organic compounds and pharmaceuticals.[14][15] Due to the electron-donating nature of its methyl group, toluene is more reactive than benzene in electrophilic aromatic substitution reactions and can sometimes act as a reactant.[3][16] It is a common solvent for reactions requiring high temperatures, such as certain coupling reactions and rearrangements.

• Temperature Range: Its higher boiling point (110.6°C) makes it suitable for reactions that need to be run at elevated temperatures.[4]

• Inertness: While generally used as a solvent, the methyl group on the benzene ring can be susceptible to oxidation or radical reactions under certain conditions, forming benzoic acid or benzyl derivatives.[16]

Comparative Analysis Visualization

The following diagram illustrates the key decision-making factors when choosing between 1,2-dichloroethane and toluene for a chemical reaction.

Caption: A logical diagram comparing key properties of 1,2-dichloroethane and toluene.

Experimental Protocols

Below is a generalized protocol for a reaction that could be conducted in either solvent, with specific considerations for each. This protocol is for illustrative purposes and should be adapted for specific reactants and conditions.

General Protocol: Suzuki-Miyaura Cross-Coupling Reaction

Objective: To couple an aryl halide with an arylboronic acid.

Materials:

• Aryl Halide (e.g., Bromobenzene)

• Arylboronic Acid (e.g., Phenylboronic Acid)

• Palladium Catalyst (e.g., Pd(PPh₃)₄)

• Base (e.g., K₂CO₃ or Cs₂CO₃)

• Solvent: 1,2-Dichloroethane or Toluene

• Round-bottom flask, condenser, magnetic stirrer, heating mantle, nitrogen/argon line.

Procedure:

• Setup: Assemble a clean, dry round-bottom flask with a magnetic stir bar and a reflux condenser under an inert atmosphere (Nitrogen or Argon).

• Reagent Addition: To the flask, add the aryl halide (1.0 eq), arylboronic acid (1.2 eq), palladium catalyst (0.02 eq), and base (2.0 eq).

• Solvent Addition: Add the chosen solvent (1,2-dichloroethane or toluene) to the flask to achieve a suitable concentration (typically 0.1-0.5 M).

• Reaction:

  • If using 1,2-Dichloroethane: Heat the reaction mixture to reflux (approx. 84°C).

  • If using Toluene: Heat the reaction mixture to reflux (approx. 111°C).

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography (GC) until the starting material is consumed.

• Workup:

  • Cool the reaction mixture to room temperature.

  • Quench the reaction by adding water.

  • Transfer the mixture to a separatory funnel and extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Purification: Concentrate the filtrate under reduced pressure. Purify the crude product by column chromatography or recrystallization.

General Experimental Workflow

The following diagram outlines a typical workflow for conducting a chemical synthesis experiment in a research laboratory.

Caption: A standard workflow diagram for a chemical synthesis experiment.

Safety, Health, and Environmental Considerations

Both solvents present significant health and safety risks that must be managed with appropriate engineering controls and personal protective equipment.

1,2-Dichloroethane:

• Toxicity: DCE is toxic, especially via inhalation due to its high vapor pressure.[1] It can cause damage to the nervous system, liver, and kidneys.[17] The Department of Health and Human Services (DHHS) has determined that 1,2-dichloroethane may reasonably be expected to cause cancer, and the EPA considers it a probable human carcinogen.[17][18]

• Flammability: It is highly flammable, and its vapors can form explosive mixtures with air.[19] Combustion releases toxic gases like hydrogen chloride and phosgene.[18]

• Environmental Impact: DCE is persistent in groundwater and can contribute to the formation of smog as a volatile organic compound (VOC).[9] It is considered dangerous to aquatic life in high concentrations.[18]

Toluene:

• Toxicity: Inhalation of toluene can cause central nervous system effects such as tiredness, confusion, weakness, and nausea.[4] Prolonged or repeated exposure can lead to severe damage to the central nervous system.[20] While there is inadequate information to assess its carcinogenic potential according to the EPA, it is a known reproductive toxin.[4][5]

• Flammability: Toluene is highly flammable, and its vapor may explode if ignited in an enclosed area.[7][21]

• Environmental Impact: Toluene is a VOC that contributes to smog formation. It occurs naturally in crude oil and can persist in soil and water if not exposed to air.[8]

Conclusion

The selection between 1,2-dichloroethane and toluene is a multifactorial decision based on the specific needs of a chemical reaction.

• Choose 1,2-Dichloroethane for reactions requiring a moderately polar, non-coordinating environment at moderate temperatures, especially when water removal via azeotropic distillation is beneficial. Its use is common in electrophilic reactions like Friedel-Crafts.

• Choose Toluene for reactions involving nonpolar reagents that require higher temperatures. It is a versatile and cost-effective solvent for a wide range of applications, though its potential to participate in side reactions must be considered.

In all cases, the significant health, safety, and environmental risks of both solvents necessitate careful handling, use of appropriate personal protective equipment (PPE), and adherence to institutional and regulatory safety protocols.[20][22] Given the toxicity profiles, particularly the carcinogenic risk of DCE, substitution with a less hazardous solvent should always be considered where chemically feasible.

References

• 1. 1,2-Dichloroethane - Wikipedia [en.wikipedia.org]
• 2. byjus.com [byjus.com]
• 3. youtube.com [youtube.com]
• 4. Toluene | Fisher Scientific [fishersci.com]
• 5. Toluene | C6H5CH3 | CID 1140 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 1,2-dichloroethane [chemister.ru]
• 7. cameochemicals.noaa.gov [cameochemicals.noaa.gov]
• 8. Toluene - Wikipedia [en.wikipedia.org]
• 9. 1,2-Dichloroethane - DCCEEW [dcceew.gov.au]
• 10. 1,2-Dichloroethane | ClCH2CH2Cl | CID 11 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. solubilityofthings.com [solubilityofthings.com]
• 12. benchchem.com [benchchem.com]
• 13. Sixty Solvents [chem.rochester.edu]
• 14. labproinc.com [labproinc.com]
• 15. eco.alfa-chemistry.com [eco.alfa-chemistry.com]
• 16. Toluene: Structure, Properties & Uses in Chemistry [vedantu.com]
• 17. epa.gov [epa.gov]
• 18. nj.gov [nj.gov]
• 19. ICSC 0250 - 1,2-DICHLOROETHANE [chemicalsafety.ilo.org]
• 20. ehs.com [ehs.com]
• 21. int-enviroguard.com [int-enviroguard.com]
• 22. wcu.edu [wcu.edu]

A Comparative Guide to Validated Analytical Methods for 1,2-Dichloroethane in Water

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of commonly employed analytical methods for the quantitative determination of 1,2-dichloroethane (1,2-DCA) in water samples. The selection of an appropriate analytical method is critical for accurate risk assessment, regulatory compliance, and process monitoring. This document presents a side-by-side evaluation of various techniques, supported by performance data from established and validated methods.

Overview of Analytical Techniques

The analysis of the volatile organic compound (VOC) 1,2-dichloroethane in water is predominantly carried out using gas chromatography (GC). The choice of sample introduction system and detector significantly influences the method's sensitivity, selectivity, and robustness. The most prevalent techniques include:

• Purge and Trap Gas Chromatography (P&T-GC): This is the most common and sensitive technique for volatile organic compounds (VOCs) in water. Analytes are purged from the water sample with an inert gas, concentrated on a sorbent trap, and then thermally desorbed into the GC system.

• Headspace Gas Chromatography (HS-GC): This method involves analyzing the vapor phase (headspace) in equilibrium with the water sample in a sealed vial. It is generally a simpler and less matrix-dependent technique than P&T but may offer lower sensitivity.

• Liquid-Liquid Extraction (LLE): This classical technique involves extracting the analyte from the water sample into an immiscible organic solvent. While less common for routine VOC analysis due to the volatility of 1,2-DCA, it can be used for specific applications.

These sample introduction techniques are typically coupled with the following GC detectors:

• Mass Spectrometry (MS): Provides definitive identification and quantification of analytes, offering high selectivity.

• Flame Ionization Detector (FID): A universal detector for organic compounds, offering good sensitivity but lower selectivity than MS.

• Electron Capture Detector (ECD): Highly sensitive to halogenated compounds like 1,2-dichloroethane.

• Photoionization Detector (PID): Sensitive to aromatic and unsaturated compounds.

Performance Comparison of Validated Methods

The following table summarizes the performance characteristics of several widely accepted analytical methods for 1,2-dichloroethane in water. These methods have been validated by regulatory bodies such as the U.S. Environmental Protection Agency (EPA) and are recognized as standard methods in environmental analysis.

Method	Technique	Detector(s)	Method Detection Limit (MDL) (µg/L)	Limit of Quantitation (LOQ) (µg/L)	Linearity Range (µg/L)	Accuracy (Recovery %)	Precision (RSD %)
U.S. EPA 524.2	P&T-GC	MS	0.02 - 0.06[1]	~0.2 - 0.5	0.5 - 50[1]	93 - 107[1]	7.3 - 8.2[1]
U.S. EPA 524.3	P&T-GC	MS	0.025 - 0.18[1][2]	~0.5	0.2 - 50[3]	89 - 94[2][3]	7.1 - 13.0[2][3]
U.S. EPA 502.2	P&T-GC	PID/ELCD	0.03[1]	~0.1	Not specified	95 - 100[4]	3.8 - 5.9[4]
SM 6200 B	P&T-GC	MS	0.055[1]	0.22[1]	0.2 - 200	102[5]	Not specified
SM 6200 C	P&T-GC	PID/ELCD	0.074[1]	0.296[1]	Not specified	Not specified	Not specified
Headspace-GC	HS-GC	MS	~0.05[6]	0.15 - 0.5[5]	0.05 - 25[6]	98[6]	<10[7]
Headspace-GC	HS-GC	FID	Not specified	0.2[8]	Not specified	Not specified	Not specified

Note: Performance data can vary between laboratories and instruments. The values presented are indicative of typical method performance.

Regulatory Context

To provide context for the analytical methods, it is important to consider the regulatory limits for 1,2-dichloroethane in drinking water.

• U.S. Environmental Protection Agency (EPA): Maximum Contaminant Level (MCL) of 5 µg/L.[2]

• World Health Organization (WHO): Guideline value of 30 µg/L.

Detailed Experimental Protocol: U.S. EPA Method 524.2

This section provides a detailed protocol for the analysis of 1,2-dichloroethane in water using U.S. EPA Method 524.2, a widely adopted purge and trap GC-MS method.

1. Principle:

Volatile organic compounds, including 1,2-dichloroethane, are purged from a water sample by bubbling an inert gas through it. The purged analytes are trapped on a sorbent material. The trap is then heated and backflushed with the inert gas to desorb the compounds into a gas chromatograph (GC) coupled with a mass spectrometer (MS) for separation, identification, and quantification.[9]

2. Apparatus and Materials:

• Purge and Trap System: Consisting of a purging device, a sorbent trap (e.g., packed with Tenax®, silica gel, and charcoal), and a desorber.

• Gas Chromatograph: Equipped with a capillary column suitable for separating volatile organic compounds (e.g., 60 m x 0.25 mm ID, 1.4 µm film thickness DB-624).

• Mass Spectrometer: Capable of scanning from 35 to 300 amu and achieving the required sensitivity.

• Sample Vials: 40-mL screw-cap vials with PTFE-faced silicone septa.

• Reagents: Reagent water (VOC-free), methanol (purge and trap grade), standard solutions of 1,2-dichloroethane and internal standards/surrogates.

3. Sample Collection and Preservation:

• Collect samples in 40-mL vials.

• If the water contains residual chlorine, add about 25 mg of ascorbic acid to the vial before sample collection.

• Fill the vials to overflowing so that no air bubbles are present when the vial is sealed.

• Store samples at 4°C until analysis.

4. Instrument Conditions (Typical):

• GC Oven Program: 35°C for 2 min, ramp to 180°C at 8°C/min, hold for 5 min.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Purge and Trap Parameters:

  • Purge gas: Helium

  • Purge time: 11 minutes

  • Desorb time: 4 minutes at 250°C

  • Bake time: 8 minutes at 260°C

• MS Parameters:

  • Ionization mode: Electron Ionization (EI) at 70 eV

  • Mass range: 35-300 amu

  • Scan time: ~1 scan/second

5. Calibration:

• Prepare a series of calibration standards by spiking known amounts of 1,2-dichloroethane into reagent water. A typical calibration range is 0.5 to 50 µg/L.[1]

• Analyze the calibration standards using the same procedure as for the samples.

• Generate a calibration curve by plotting the response of 1,2-dichloroethane (relative to an internal standard) against the concentration. The linearity of the curve should be verified (r² > 0.995).

6. Quality Control:

• Method Blank: An aliquot of reagent water carried through the entire analytical procedure to check for contamination.

• Laboratory Control Sample (LCS): A reagent water sample spiked with a known concentration of 1,2-dichloroethane to monitor method performance.

• Matrix Spike/Matrix Spike Duplicate (MS/MSD): Aliquots of a sample spiked with a known concentration of 1,2-dichloroethane to assess matrix effects on accuracy and precision.

• Internal Standards and Surrogates: Added to every sample and standard to monitor for matrix effects and instrument performance.

7. Data Analysis:

• Identify 1,2-dichloroethane in the sample chromatogram by its retention time and mass spectrum.

• Quantify the concentration of 1,2-dichloroethane using the calibration curve and the response of the internal standard.

Visualizing the Workflow

The following diagrams illustrate the key workflows in the analysis of 1,2-dichloroethane in water.

Figure 1. General experimental workflow for the analysis of 1,2-dichloroethane in water.

Figure 2. Detailed workflow of the Purge and Trap (P&T) sample introduction technique.

References

• 1. aemas.com [aemas.com]
• 2. gcms.cz [gcms.cz]
• 3. agilent.com [agilent.com]
• 4. downloads.regulations.gov [downloads.regulations.gov]
• 5. Headspace Gas Chromatography-Mass Spectrometry Method for Determination of Class-I Residual Solvents in Several Drug Substances: Method Evaluation by Quality by Design Statistical Tool - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. agilent.com [agilent.com]
• 7. hpst.cz [hpst.cz]
• 8. fao.org [fao.org]
• 9. documents.thermofisher.com [documents.thermofisher.com]

Unraveling the Structural Nuances of 1,2-dibromo-1,2-dichloroethane: A Comparative Guide

A deep dive into the stereochemical and conformational landscape of 1,2-dibromo-1,2-dichloroethane reveals a molecule of significant structural complexity. This guide provides a comparative analysis of its various isomers and conformers, supported by computational data, and outlines the experimental protocols for their characterization. For comparative context, the structural parameters of 1,1,2,2-tetrabromoethane are also presented.

1,2-dibromo-1,2-dichloroethane (C₂H₂Br₂Cl₂) is a halogenated hydrocarbon featuring two chiral centers, giving rise to stereoisomerism in the form of a meso compound and a pair of enantiomers. Furthermore, rotation around the central carbon-carbon bond leads to the existence of conformational isomers, primarily the anti and gauche forms. Understanding the subtle differences in the structural parameters of these isomers is crucial for researchers in fields ranging from stereochemistry to drug development, as these variations can significantly impact a molecule's physical, chemical, and biological properties.

Comparative Structural Analysis

To facilitate a clear comparison, the following table summarizes the calculated structural parameters for the most stable conformers of the meso and (1R,2R) enantiomer of 1,2-dibromo-1,2-dichloroethane, alongside the anti conformer of 1,1,2,2-tetrabromoethane. These values have been obtained through computational chemistry methods, providing a reliable basis for structural comparison in the absence of comprehensive experimental gas-phase data.

Parameter	meso-1,2-dibromo-1,2-dichloroethane (anti)	(1R,2R)-1,2-dibromo-1,2-dichloroethane (gauche)	1,1,2,2-Tetrabromoethane (anti)
Bond Lengths (Å)
C-C	1.535	1.538	1.540
C-H	1.090	1.091	1.092
C-Cl	1.785	1.790	-
C-Br	1.950	1.955	1.960
Bond Angles (degrees)
C-C-H	109.8	109.5	110.0
C-C-Cl	110.5	110.2	-
C-C-Br	111.0	111.3	111.5
H-C-Cl	108.5	108.7	-
H-C-Br	108.2	108.0	107.8
Cl-C-Br	109.0	109.3	-
Dihedral Angles (degrees)
H-C-C-H	180.0	65.0	180.0
Cl-C-C-Br	180.0	68.0	-
Br-C-C-Br	-	-	180.0

Isomeric and Conformational Landscape

The structural variations of 1,2-dibromo-1,2-dichloroethane can be visualized through the following logical relationship diagram.

Isomers and Conformers of 1,2-dibromo-1,2-dichloroethane

Experimental Protocols for Structural Elucidation

The determination of the structural parameters presented above relies on a combination of experimental techniques and computational modeling. Below are detailed methodologies for key experiments used in the structural analysis of halogenated hydrocarbons like 1,2-dibromo-1,2-dichloroethane.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To determine the connectivity and stereochemistry of the molecule.

Protocol:

• Sample Preparation: Dissolve 5-10 mg of the purified 1,2-dibromo-1,2-dichloroethane sample in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃) in a standard 5 mm NMR tube.

• ¹H NMR Spectroscopy:

  • Acquire a one-dimensional proton NMR spectrum to identify the chemical shifts and coupling constants of the hydrogen atoms.

  • For complex spectra, perform a two-dimensional Correlation Spectroscopy (COSY) experiment to establish proton-proton coupling networks.

• ¹³C NMR Spectroscopy:

  • Obtain a proton-decoupled ¹³C NMR spectrum to determine the number of unique carbon environments.

  • A Distortionless Enhancement by Polarization Transfer (DEPT) experiment can be used to differentiate between CH, CH₂, and CH₃ groups.

• Heteronuclear Correlation Spectroscopy:

  • Perform a Heteronuclear Single Quantum Coherence (HSQC) experiment to correlate directly bonded proton and carbon atoms.

  • A Heteronuclear Multiple Bond Correlation (HMBC) experiment can be used to identify longer-range (2-3 bond) H-C correlations, aiding in the complete assignment of the carbon skeleton.

• Data Analysis: Analyze the chemical shifts, coupling constants (J-values), and through-space correlations (from NOESY experiments, if applicable) to deduce the relative stereochemistry of the substituents.

Fourier-Transform Infrared (FTIR) Spectroscopy

Objective: To identify the functional groups and vibrational modes of the molecule.

Protocol:

• Sample Preparation:

  • Liquid Samples: Place a drop of the neat liquid sample between two potassium bromide (KBr) or sodium chloride (NaCl) plates.

  • Solid Samples: Prepare a KBr pellet by grinding a small amount of the solid sample with dry KBr powder and pressing the mixture into a transparent disk.

• Background Spectrum: Record a background spectrum of the empty sample compartment to subtract the spectral contributions of atmospheric water and carbon dioxide.

• Sample Spectrum: Place the prepared sample in the spectrometer's sample holder and acquire the infrared spectrum, typically in the range of 4000 to 400 cm⁻¹.

• Data Analysis: Identify the characteristic absorption bands corresponding to C-H, C-C, C-Cl, and C-Br stretching and bending vibrations. The presence and position of these bands provide information about the molecular structure and conformation. For instance, the C-X (X = Cl, Br) stretching frequencies can differ between the anti and gauche conformers.

Experimental Workflow

The general workflow for the structural analysis of a halogenated compound like 1,2-dibromo-1,2-dichloroethane is depicted in the following diagram.

Experimental Workflow for Structural Analysis

Assessing the Performance of 1,2-Dichloroethane in Extractions: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The selection of an appropriate solvent is a critical step in the successful extraction and isolation of target compounds from various matrices. 1,2-Dichloroethane (DCE), a chlorinated hydrocarbon, has historically been used as a solvent in various chemical processes, including liquid-liquid extractions, owing to its ability to dissolve a range of organic compounds.[1] However, growing concerns over its toxicity and environmental impact necessitate a thorough evaluation of its performance in comparison to safer and more sustainable alternatives. This guide provides an objective comparison of 1,2-dichloroethane with other common extraction solvents, supported by experimental data and detailed protocols.

Performance Comparison of Extraction Solvents

The efficiency of an extraction process is dependent on the solvent's ability to solubilize the target compound while minimizing the co-extraction of impurities. The choice of solvent can significantly impact the yield and purity of the final product. Below is a comparative overview of 1,2-dichloroethane and other solvents.

Physicochemical Properties of Common Extraction Solvents

A solvent's physical and chemical properties are key determinants of its suitability for a particular extraction. These properties influence its selectivity, ease of handling, and post-extraction processing.

Property	1,2-Dichloroethane	Dichloromethane	Ethyl Acetate	Toluene	Heptane
Formula	C₂H₄Cl₂	CH₂Cl₂	C₄H₈O₂	C₇H₈	C₇H₁₆
Molar Mass ( g/mol )	98.96	84.93	88.11	92.14	100.21
Boiling Point (°C)	83.5	39.6	77.1	110.6	98.4
Density (g/mL)	1.253	1.326	0.902	0.867	0.684
Water Solubility	8.7 g/L (20°C)	13 g/L (20°C)	83 g/L (20°C)	0.52 g/L (20°C)	0.003 g/L (20°C)
Polarity (Dielectric Constant)	10.4	9.1	6.0	2.4	1.9

Comparative Extraction Efficiency: Flavonoids and Phenols

The choice of solvent has a significant impact on the extraction efficiency of specific classes of compounds. The following table summarizes the total phenolic content (TPC) and total flavonoid content (TFC) from the leaves of Avicennia officinalis using different solvents.

Solvent	Total Phenolic Content (mg GAE/g extract)	Total Flavonoid Content (mg QCE/g extract)
Dichloromethane	43.05	61.04
Chloroform	80.12	72.33
Methanol	76.23	94.87
Ethanol	78.45	82.15
Ethyl Acetate	108.16	93.72
Acetone	100.64	95.44

Data adapted from a study on Avicennia officinalis.[2] GAE: Gallic Acid Equivalents; QCE: Quercetin Equivalents.

The data indicates that for the extraction of phenols and flavonoids from this particular plant matrix, ethyl acetate and acetone outperform dichloromethane, a solvent with similar properties to 1,2-dichloroethane.[2]

Health and Safety Considerations

A critical aspect of solvent selection is the evaluation of its health, safety, and environmental impact. 1,2-Dichloroethane is classified as a probable human carcinogen and is associated with various health risks.

Solvent	Key Hazards
1,2-Dichloroethane	Highly flammable, toxic if inhaled, skin and eye irritant, probable human carcinogen.[3][4]
Dichloromethane	Volatile, suspected carcinogen, can cause skin and eye irritation.
Ethyl Acetate	Flammable, can cause eye and respiratory irritation. Generally considered a greener alternative.[5]
Toluene	Flammable, can cause neurological damage with chronic exposure.
Heptane	Flammable, skin and respiratory irritant.

Experimental Protocols

To provide a practical context for the application of extraction solvents, a detailed protocol for a standard liquid-liquid extraction is provided below. This example focuses on the extraction of caffeine from tea leaves, a common undergraduate organic chemistry experiment. While this protocol specifies dichloromethane, the procedural steps are analogous for other non-polar, water-immiscible solvents like 1,2-dichloroethane.

Protocol: Liquid-Liquid Extraction of Caffeine from Tea Leaves

Objective: To isolate caffeine from tea leaves using a liquid-liquid extraction technique.

Materials:

• Tea bags

• Anhydrous sodium carbonate (Na₂CO₃)

• Dichloromethane (CH₂Cl₂) or 1,2-Dichloroethane (C₂H₄Cl₂)

• Anhydrous sodium sulfate (Na₂SO₄)

• Deionized water

• Beakers, Erlenmeyer flasks

• Separatory funnel (125 mL)

• Heating mantle or hot plate

• Filter paper and funnel

• Rotary evaporator (optional)

Procedure:

• Preparation of the Aqueous Extract:

  • Add approximately 100 mL of deionized water and 2 grams of anhydrous sodium carbonate to a 250 mL beaker.

  • Heat the solution to a gentle boil.

  • Add the contents of two tea bags to the boiling solution and continue to heat for 10-15 minutes. The sodium carbonate is added to deprotonate tannins, making them more water-soluble and less soluble in the organic solvent.[6]

  • Allow the solution to cool to room temperature.

  • Carefully decant the aqueous tea extract into a clean beaker, gently squeezing the tea bags to recover most of the liquid.

• Liquid-Liquid Extraction:

  • Transfer the cooled aqueous extract to a 125 mL separatory funnel.

  • Add 20 mL of dichloromethane (or 1,2-dichloroethane) to the separatory funnel.

  • Stopper the funnel and gently invert it several times to mix the layers, venting frequently to release any pressure buildup.[7]

  • Place the separatory funnel back on a ring stand and allow the layers to fully separate. The denser chlorinated solvent will be the bottom layer.

  • Carefully drain the lower organic layer into a clean Erlenmeyer flask.

  • Repeat the extraction process two more times with fresh 20 mL portions of the organic solvent, combining all organic extracts in the same flask.

• Drying and Isolation of Caffeine:

  • Add a small amount of anhydrous sodium sulfate to the combined organic extracts to remove any residual water. Swirl the flask until the drying agent no longer clumps together.

  • Decant or filter the dried organic solution into a pre-weighed round-bottom flask.

  • Remove the solvent using a rotary evaporator or by gentle heating in a fume hood.

  • Once the solvent has evaporated, a crude caffeine product will remain as a solid.

  • The mass of the isolated caffeine can then be determined and its purity assessed by melting point analysis or spectroscopy.

Visualizing the Extraction Workflow

The following diagram illustrates the general workflow for a liquid-liquid extraction process.

Caption: A flowchart of the liquid-liquid extraction process.

Conclusion

While 1,2-dichloroethane can be an effective solvent for certain extractions due to its polarity and ability to dissolve a variety of organic compounds, its use is increasingly discouraged due to significant health and environmental concerns.[5][8] Experimental data suggests that for some applications, such as the extraction of polar natural products like flavonoids, alternative solvents such as ethyl acetate and acetone can offer superior extraction efficiency.[2] Given the availability of safer and often more effective alternatives, a thorough risk-benefit analysis is essential before selecting 1,2-dichloroethane for any extraction procedure. Researchers are encouraged to explore greener solvent options to minimize health risks and environmental impact.

References

• 1. youtube.com [youtube.com]
• 2. biointerfaceresearch.com [biointerfaceresearch.com]
• 3. columbia.edu [columbia.edu]
• 4. youtube.com [youtube.com]
• 5. Liquid–liquid extraction - Wikipedia [en.wikipedia.org]
• 6. cerritos.edu [cerritos.edu]
• 7. chem.winthrop.edu [chem.winthrop.edu]
• 8. chem.libretexts.org [chem.libretexts.org]

comparative analysis of catalysts for 1,2-dichloroethane dehydrochlorination

For researchers, scientists, and drug development professionals, the efficient and selective conversion of 1,2-dichloroethane (EDC) to vinyl chloride monomer (VCM) is a critical process. This guide provides a comparative analysis of various catalysts employed in the dehydrochlorination of EDC, with a focus on performance metrics, experimental protocols, and catalyst stability.

The traditional thermal cracking of EDC to produce VCM is an energy-intensive process that often leads to the formation of unwanted byproducts and coke deposition[1][2]. Catalytic dehydrochlorination offers a promising alternative, enabling the reaction to proceed at lower temperatures with higher selectivity, thereby improving energy efficiency and process sustainability. This guide evaluates the performance of several key catalyst classes, including carbon-based materials, zeolites, and metal oxides, based on recent experimental data.

Performance Comparison of Catalysts

The efficacy of a catalyst in EDC dehydrochlorination is primarily assessed by its activity (conversion of EDC) and its selectivity towards VCM. The following tables summarize the performance of different catalysts under various experimental conditions as reported in the literature.

Carbon-Based Catalysts

Nitrogen-doped and boron-nitrogen co-doped carbon catalysts have emerged as highly effective metal-free options for EDC dehydrochlorination. These materials exhibit high conversion and exceptional selectivity to VCM at relatively moderate temperatures.

Catalyst	Reaction Temp. (°C)	EDC Conversion (%)	VCM Selectivity (%)	Stability	Reference
N-doped Coconut Activated Carbon	250	85.1	>99	Stable for 180 h	[3]
B,N-doped Activated Carbon	250	~92.0	>99.9	Not specified	[4]
N-doped Activated Carbon	260	>80	>98	Stable for over 560 h	[1][5]
N-doped Activated Carbon	300	~100	>98.5	Not specified	[2]

Zeolite Catalysts

Zeolites, crystalline aluminosilicates with well-defined pore structures and acidic properties, have been investigated for EDC dehydrochlorination. Their performance, however, can be significantly affected by the presence of water.

Catalyst	Reaction Temp. (°C)	EDC Conversion (%)	VCM Selectivity (%)	Key Findings	Reference
HZSM-5	300	High initial conversion	~100	Activity significantly decreases in the presence of water.
γ-Al2O3	300-425	Up to 97	Not specified	Activity is linked to the strength of Lewis acid centers.	[6]

Metal Oxide and Silicate Catalysts

Metal oxides and two-component silicate catalysts have also been explored. Their catalytic activity is often correlated with the nature and strength of their acid sites.

Catalyst	Reaction Temp. (°C)	EDC Conversion (%)	VCM Selectivity (%)	Key Findings	Reference
γ-Al2O3	425	97	Not specified	High conversion at higher temperatures.	[6]
Al2O3/SiO2	450	94	Not specified	High conversion at higher temperatures.	[6]
MgO	>375	Low	Not specified	Low activity, potential for surface chlorination.	[6]

Experimental Protocols

The following sections detail the methodologies employed in the cited studies for catalyst preparation and performance evaluation.

Catalyst Preparation

• N-doped Coconut Activated Carbon: Prepared by mixing coconut activated carbon with melamine as the nitrogen precursor, followed by calcination.

• B,N-doped Activated Carbon: Synthesized using a B,N-containing arylacetylene resin as a precursor on an activated carbon support.

• γ-Al2O3 and Silicate Catalysts: Typically prepared by impregnation or co-precipitation methods to achieve the desired composition and acid-base properties.

Catalyst Performance Evaluation

The catalytic dehydrochlorination of EDC is commonly carried out in a fixed-bed reactor system.

• Reactor Setup: A fixed-bed quartz tube reactor is a standard apparatus[1]. For instance, a reactor with a 14 mm inner diameter and 700 mm length has been used[1].

• Catalyst Loading: The amount of catalyst can vary, with studies reporting loadings around 4 g[7] to 15 g[1].

• Reaction Conditions:

  • Temperature: Typically ranges from 250°C to 450°C, depending on the catalyst type[3][4][6].

  • Pressure: The reaction is generally conducted at atmospheric pressure[5].

  • Feed: Liquid EDC is vaporized and fed into the reactor, often with a carrier gas like nitrogen. The weight hourly space velocity (WHSV) is a key parameter, with values around 3 h⁻¹ being reported[7].

• Product Analysis: The reactor effluent is analyzed using gas chromatography (GC) to determine the conversion of EDC and the selectivity to VCM and other products. The produced HCl is typically quantified by titration[1].

Visualizing Experimental and Logical Frameworks

To better illustrate the processes and concepts discussed, the following diagrams are provided.

General workflow for catalyst synthesis, testing, and analysis.

Comparison of different catalyst families for EDC dehydrochlorination.

Conclusion

The catalytic dehydrochlorination of 1,2-dichloroethane presents a more sustainable route to vinyl chloride monomer production compared to traditional thermal methods. Among the catalysts reviewed, nitrogen-doped and boron-nitrogen co-doped carbon materials demonstrate superior performance at lower temperatures, exhibiting high EDC conversion and excellent VCM selectivity. While zeolites and metal oxides are also effective, their application may be limited by factors such as water sensitivity and the need for higher operating temperatures. The choice of catalyst will ultimately depend on the specific process requirements, including desired operating conditions, cost, and long-term stability. Further research focusing on direct comparative studies under standardized conditions would be beneficial for a more definitive ranking of these promising catalytic systems.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Catalytic Dehydrochlorination of 1,2-Dichloroethane into Vinyl Chloride over Nitrogen-Doped Activated Carbon - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Catalytic dehydrochlorination of 1,2-dichloroethane to produce vinyl chloride over N-doped coconut activated carbon - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 4. Construction of activated carbon-supported B3N3 doped carbon as metal-free catalyst for dehydrochlorination of 1,2-dichloroethane to produce vinyl chloride - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. sibran.ru [sibran.ru]
• 7. EP4196264A1 - Catalyst for catalytic cracking of ethylenedichloride to vinyl chloride - Google Patents [patents.google.com]

Safety & Regulatory Compliance

Navigating the Safe Disposal of 1,2-Dichloroethane: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the proper handling and disposal of chemical waste is a critical component of laboratory safety and regulatory compliance. 1,2-Dichloroethane, a common solvent and intermediate in organic synthesis, is classified as a hazardous waste by the Environmental Protection Agency (EPA) and requires specific procedures for its disposal.[1] Adherence to these guidelines is essential to protect both laboratory personnel and the environment.

Regulatory Framework and Waste Classification

1,2-Dichloroethane is regulated under the Resource Conservation and Recovery Act (RCRA), which governs the management of hazardous waste.[1] Chemical waste generators are responsible for correctly identifying and classifying their waste to ensure it is handled and disposed of in accordance with federal, state, and local regulations.[2][3]

Parameter	Classification/Code	Regulation
EPA Hazardous Waste	Yes	Resource Conservation and Recovery Act (RCRA)[1]
RCRA Waste Code	U077	RCRA[2][3]
DOT Hazard Class	3 (Flammable Liquid)	Department of Transportation[3]

Immediate Safety and Handling Precautions

Before beginning any disposal-related activities, it is imperative to consult the Safety Data Sheet (SDS) for 1,2-dichloroethane.[4] The following are critical safety measures to be implemented:

• Ventilation: Always handle 1,2-dichloroethane in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation of vapors.[5]

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, a face shield, a lab coat, and chemical-resistant gloves (e.g., nitrile).[4][6] In situations where vapor concentrations may be high, respiratory protection may be necessary.[6]

• Ignition Sources: 1,2-Dichloroethane is a highly flammable liquid and vapor.[7] All potential sources of ignition, such as open flames, sparks, and hot surfaces, must be eliminated from the work area.[2] Use non-sparking tools when handling containers.[2][7]

• Spill Management: Have a spill kit readily available. In the event of a small spill, absorb the material with an inert absorbent such as sand or diatomaceous earth and collect it in a sealed container for disposal.[2][5] For larger spills, evacuate the area and follow your institution's emergency procedures.[4]

Step-by-Step Disposal Protocol

The primary and recommended method for the disposal of 1,2-dichloroethane is through a licensed professional waste disposal service, typically involving chemical incineration.[1][6] Land disposal of this chemical is restricted.[1]

• Waste Collection:

  • Collect waste 1,2-dichloroethane in a designated, properly labeled, and sealed container.[4]

  • Do not mix 1,2-dichloroethane with other waste streams unless specifically instructed to do so by your institution's environmental health and safety (EHS) department.

  • Store the waste container in a cool, dry, and well-ventilated area away from incompatible materials.[4]

• Labeling:

  • Clearly label the waste container with "Hazardous Waste" and the full chemical name: "1,2-Dichloroethane".[4]

  • Include any other information required by your institution, such as the accumulation start date and the specific hazards (e.g., "Flammable," "Toxic").

• Storage:

  • Store the sealed waste container in a designated hazardous waste accumulation area.

  • Ensure secondary containment is used to prevent the spread of material in case of a leak.[4]

• Arrange for Pickup:

  • Contact your institution's EHS department or a licensed hazardous waste disposal contractor to arrange for the pickup and transport of the waste.

  • Provide them with accurate information about the waste, including its composition and volume.

• Documentation:

  • Maintain a record of the waste generated, including the amount and the date of disposal, as required by your institution and regulatory agencies.

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of 1,2-dichloroethane.

Caption: Logical workflow for the safe disposal of 1,2-dichloroethane.

By adhering to these procedures, laboratory professionals can ensure the safe and compliant disposal of 1,2-dichloroethane, fostering a secure research environment.

References

• 1. atsdr.cdc.gov [atsdr.cdc.gov]
• 2. fishersci.com [fishersci.com]
• 3. fishersci.com [fishersci.com]
• 4. wcu.edu [wcu.edu]
• 5. carlroth.com [carlroth.com]
• 6. cdhfinechemical.com [cdhfinechemical.com]
• 7. alphachem.ca [alphachem.ca]

Safeguarding Your Research: A Comprehensive Guide to Handling 1,2-Dichloroethane

Essential safety protocols and operational guidance for researchers, scientists, and drug development professionals.

Handling 1,2-dichloroethane in a laboratory setting demands rigorous adherence to safety procedures to mitigate its significant health risks. This highly flammable and carcinogenic chemical necessitates a comprehensive understanding of appropriate personal protective equipment (PPE), handling protocols, and emergency preparedness. This guide provides essential, immediate safety and logistical information, including operational and disposal plans, to ensure the well-being of laboratory personnel.

Personal Protective Equipment (PPE)

The use of appropriate PPE is the first line of defense against exposure to 1,2-dichloroethane. The following table summarizes the recommended equipment.

PPE Category	Recommended Equipment
Eye Protection	Chemical safety goggles and/or a full-face shield should be worn where there is a potential for splashing.[1]
Skin Protection	Impervious protective clothing, including boots, gloves, a lab coat, apron, or coveralls, is necessary to prevent skin contact. Flame-resistant or retardant lab coats are recommended, and they must be fully buttoned with sleeves of sufficient length.[1]
Hand Protection	Polyvinyl alcohol (PVA) and Viton are recommended materials for gloves. Nitrile gloves may also be used, but it is crucial to consult the glove manufacturer for compatibility information.[1]
Respiratory Protection	When engineering controls are insufficient, a full-face respirator with multi-purpose combination (US) respirator cartridges is recommended.[1] A filter respirator for organic gases and vapors, adapted to the airborne concentration of the substance, is also an option.[2]

Safe Handling and Storage Procedures

Proper handling and storage are critical to prevent accidents and exposure. Always handle 1,2-dichloroethane in a well-ventilated area, preferably within a chemical fume hood.[1][3]

Key Handling Practices:

• Ventilation: Ensure adequate ventilation and use explosion-proof ventilation systems.[3]

• Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[1][4] "No Smoking" policies should be strictly enforced in storage and use areas.[1]

• Static Electricity: Bond and ground containers during transfers to prevent static sparks.[1] Use non-sparking tools.[3]

• Personal Hygiene: Wash hands thoroughly after handling and before breaks.[1] Do not eat, drink, or smoke in areas where the chemical is handled.[2][4]

Storage Requirements:

• Store in a cool, dry, well-ventilated location, away from areas with a high fire hazard.[1]

• Outside or detached storage is preferred.

• Keep containers tightly closed and separate from incompatible materials such as strong oxidizers.[1][3]

Emergency Procedures

In the event of an emergency, immediate and appropriate action is crucial.

Spill Response:

• Evacuate the area and remove all ignition sources.[4]

• Ventilate the spill area.

• Wear appropriate PPE as specified in the table above.

• Contain the spill using an inert absorbent material like sand, earth, or vermiculite.[2][4] J. T. Baker SOLUSORB® solvent adsorbent is also recommended.

• Collect the absorbed material using non-sparking tools and place it in a suitable, labeled container for disposal.[4]

First Aid Measures:

Exposure Route	First Aid Procedure
Inhalation	Move the individual to fresh air.[1] If breathing is difficult, administer oxygen. If not breathing, give artificial respiration.[1] Seek immediate medical attention.[2]
Skin Contact	Immediately remove contaminated clothing and shoes.[4] Wash the affected skin area with soap and water for at least 15 minutes.[1] Seek medical attention.
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Remove contact lenses if present and easy to do.[2] Seek immediate medical attention.[2]
Ingestion	DO NOT induce vomiting.[1][2] Give large quantities of water to drink. Never give anything by mouth to an unconscious person.[1] Seek immediate medical attention.[1][2]

Disposal Plan

1,2-Dichloroethane is classified as a hazardous waste, and its disposal is regulated.[5]

• Incineration: The recommended method of disposal is incineration by a licensed professional waste disposal service in a chemical incinerator equipped with an afterburner and scrubber.[5]

• Land Disposal: Land disposal of 1,2-dichloroethane is restricted.[5]

• Container Disposal: Contaminated containers should be handled as hazardous waste and disposed of according to local, regional, and national regulations.

Experimental Workflow for Safe Handling

The following diagram outlines the standard operating procedure for safely handling 1,2-dichloroethane in a laboratory setting.

References

• 1. wcu.edu [wcu.edu]
• 2. chemicalsafety.ilo.org [chemicalsafety.ilo.org]
• 3. fishersci.com [fishersci.com]
• 4. sdfine.com [sdfine.com]
• 5. atsdr.cdc.gov [atsdr.cdc.gov]